LY 303511 hydrochloride

Core Science & Biosynthesis

A Tale of Two Analogs: Deconstructing the Mechanistic Divergence of LY303511 Hydrochloride and LY294002

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Curious Case of Structural Similarity and Functional Dissimilarity

In the landscape of kinase inhibitor research, the morpholine-containing chromen-4-one scaffold has been a fertile ground for the development of potent signaling pathway modulators. A prime example is LY294002 , a landmark compound that has been instrumental in elucidating the central role of the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway in cellular processes. Its structural analog, LY303511 hydrochloride , which differs by a seemingly minor substitution in the morpholine ring, was initially developed as a negative control due to its lack of significant PI3K inhibitory activity. However, subsequent investigations have revealed that LY303511 possesses its own distinct and complex biological activities, operating through PI3K-independent mechanisms. This guide provides an in-depth technical exploration of the core mechanisms of action of these two pivotal research compounds, highlighting their divergent molecular targets and cellular consequences.

LY294002: The Archetypal ATP-Competitive PI3K Inhibitor

LY294002 is a potent and reversible inhibitor of all Class I PI3K isoforms.[1][2] Its mechanism of action is primarily through ATP-competitive inhibition , where it binds to the ATP-binding pocket of the p110 catalytic subunit of PI3K.[3] This direct competition with cellular ATP prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3), a critical step in the activation of the PI3K/Akt signaling cascade.

The inhibition of PI3K by LY294002 leads to a downstream blockade of Akt phosphorylation and activation, thereby impacting a multitude of cellular processes regulated by this pathway, including cell growth, proliferation, survival, and glucose metabolism.[4][5]

Off-Target Activities of LY294002

It is crucial for researchers to recognize that LY294002 is not entirely specific for PI3K. It has been demonstrated to inhibit other kinases, including:

• Mammalian Target of Rapamycin (mTOR): LY294002 can inhibit mTOR, a downstream effector of the PI3K/Akt pathway, albeit with lower potency than its PI3K inhibition.

• Casein Kinase 2 (CK2): Both LY294002 and its analog LY303511 have been shown to inhibit CK2 activity.[6][7]

• DNA-dependent protein kinase (DNA-PK): LY294002 can also inhibit this kinase involved in DNA repair.[8]

These off-target effects necessitate careful interpretation of experimental results when using LY294002 as a specific PI3K probe.

LY303511 Hydrochloride: A PI3K-Independent Multifaceted Modulator

While structurally akin to LY294002, LY303511 is largely inactive as a PI3K inhibitor.[9] Its biological effects are mediated through a variety of PI3K-independent mechanisms, making it a valuable tool for dissecting alternative signaling pathways.

Inhibition of mTOR and CK2

A significant aspect of LY303511's mechanism of action is its ability to inhibit mTOR-dependent signaling.[4][6] This inhibition occurs independently of PI3K, suggesting a direct or indirect interaction with the mTOR signaling complex. Furthermore, like LY294002, LY303511 has been found to inhibit the activity of Casein Kinase 2 (CK2), a ubiquitous serine/threonine kinase involved in the regulation of cell growth and proliferation.[6][10]

Induction of Apoptosis via Hydrogen Peroxide Production

A novel PI3K-independent mechanism of both LY294002 and LY303511 is their ability to sensitize tumor cells to drug-induced apoptosis through the production of intracellular hydrogen peroxide (H₂O₂).[1] This pro-apoptotic effect is not observed with other PI3K inhibitors like wortmannin, indicating a distinct mechanism of action for the LY compound series.[1]

Quantitative Comparison of Inhibitory Activities

Compound	Target	IC₅₀	Notes
LY294002	PI3Kα	0.5 µM	ATP-competitive inhibitor.[8]
PI3Kβ	0.97 µM	Broad-spectrum inhibitor of Class I PI3Ks.[8]
PI3Kδ	0.57 µM	Also inhibits other kinases like CK2 and mTOR.[8]
CK2	98 nM	Potent off-target inhibition.[8]
DNA-PK	1.4 µM	Competitive inhibitor.[8]
LY303511 HCl	PI3K	Largely Inactive	Used as a negative control for PI3K inhibition.
mTOR	Inhibition observed	PI3K-independent inhibition of mTOR signaling.[4][6]
CK2	Inhibition observed	Similar to LY294002, inhibits CK2 activity.[6][10]

Visualizing the Divergent Mechanisms

Signaling Pathway Diagram

Caption: Divergent signaling pathways of LY294002 and LY303511.

Experimental Workflow: Differentiating Mechanisms

Caption: Workflow for elucidating the mechanisms of LY294002 and LY303511.

Experimental Protocols

In Vitro PI3K Kinase Assay

This protocol is designed to determine the direct inhibitory effect of a compound on PI3K activity.

Materials:

• Recombinant human PI3K enzyme (e.g., p110α/p85α)

• PIP2 substrate

• Kinase reaction buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCl₂, 5 mM DTT)

• [γ-³²P]ATP or ADP-Glo™ Kinase Assay kit (Promega)

• Test compounds (LY294002, LY303511) dissolved in DMSO

• 96-well plates

• Phosphocellulose paper or appropriate detection system

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add the kinase reaction buffer.

• Add the recombinant PI3K enzyme to each well.

• Add the test compounds to the respective wells and incubate for 10-15 minutes at room temperature to allow for binding.

• Initiate the kinase reaction by adding a mixture of PIP2 substrate and [γ-³²P]ATP (or cold ATP for non-radioactive assays).

• Incubate the reaction at 30°C for a defined period (e.g., 20-30 minutes).

• Stop the reaction by adding a stop solution (e.g., 100 mM EDTA).

• For radioactive assays, spot the reaction mixture onto phosphocellulose paper, wash extensively to remove unincorporated [γ-³²P]ATP, and quantify the incorporated radioactivity using a scintillation counter. For non-radioactive assays, follow the manufacturer's protocol for the ADP-Glo™ kit to measure ADP production.

• Calculate the percentage of inhibition for each compound concentration and determine the IC₅₀ value.

Western Blot Analysis of PI3K/Akt Pathway Phosphorylation

This protocol assesses the in-cell activity of the PI3K/Akt pathway by measuring the phosphorylation status of key downstream proteins.

Materials:

• Cell line of interest (e.g., MCF-7, PC-3)

• Cell culture medium and supplements

• Test compounds (LY294002, LY303511)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Primary antibodies (e.g., anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-S6K (Thr389), anti-total-S6K)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Protein electrophoresis and blotting equipment

Procedure:

• Seed cells in culture plates and allow them to adhere and grow to 70-80% confluency.

• Serum-starve the cells for 12-24 hours to reduce basal pathway activation.

• Pre-treat the cells with various concentrations of LY294002 or LY303511 for 1-2 hours.

• Stimulate the cells with a growth factor (e.g., insulin or EGF) for a short period (e.g., 15-30 minutes) to activate the PI3K/Akt pathway.

• Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Determine the protein concentration of the lysates using a BCA or Bradford assay.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST and visualize the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Conclusion: From a Simple Analog to a Complex Research Tool

The comparative analysis of LY294002 and LY303511 hydrochloride provides a compelling illustration of how subtle structural modifications can lead to profound differences in biological activity. While LY294002 remains a cornerstone tool for studying PI3K signaling, its off-target effects warrant careful consideration. Conversely, LY303511 has emerged from its shadow as a "negative control" to become a valuable probe for investigating PI3K-independent pathways, including those governed by mTOR, CK2, and cellular redox status. A thorough understanding of the distinct mechanisms of these two compounds is paramount for designing rigorous experiments and accurately interpreting the complex web of intracellular signaling.

References

• (2005). LY303511 (2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one) Acts via Phosphatidylinositol 3-Kinase-Independent Pathways to Inhibit Cell Proliferation via Mammalian Target of Rapamycin (mTOR)- and Non-mTOR-Dependent Mechanisms. Journal of Pharmacology and Experimental Therapeutics.
• BioCrick. LY 303511 | CAS:154447-38-8 | MTOR inhibitor | High Purity.
• (2005). LY303511 (2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one) Acts via Phosphatidylinositol 3-Kinase-Independent Pathways to Inhibit Cell Proliferation via Mammalian Target of Rapamycin (mTOR)- and Non-mTOR-Dependent Mechanisms.
• MedchemExpress. LY294002 | PI3K Inhibitor.
• Creative Diagnostics.
• (2021).
• (2012). Contribution of Natural Inhibitors to the Understanding of the PI3K/PDK1/PKB Pathway in the Insulin-mediated Intracellular Signaling Cascade. MDPI.
• ResearchGate. LY303511 inhibits serum-stimulated phosphorylation of S6K and Akt as... | Download Scientific Diagram.
• (2007). Exploring the specificity of the PI3K family inhibitor LY294002. Biochemical Journal.
• (2005).
• (2013). The Role of the LY294002 - A Non-Selective Inhibitor of Phosphatidylinositol 3-Kinase (PI3K) Pathway- in Cell Survival and Proliferation in Cell Line SCC-25.
• (2018).
• (2014). Discovery of PDK1 Kinase Inhibitors with a Novel Mechanism of Action by Ultrahigh Throughput Screening. Journal of Biological Chemistry.
• (2015). Western blot analysis of a PI3K/AKT/mTOR pathway components, b...
• (2017). Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking. ACS Chemical Biology.
• (2016).
• Promega Corpor
• (2014). Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. Methods in Molecular Biology.
• Thermo Fisher Scientific. PolarScreen™ PDK1 Threonine Kinase Assay Kit, Far Red Protocol.
• Bio-Rad Antibodies.
• (2019). The chemical diversity and structure-based discovery of allosteric modulators for the PIF-pocket of protein kinase PDK1. Acta Pharmaceutica Sinica B.
• APExBIO. LY 303511 - Potent mTOR Inhibitor for Signaling Research.
• (2023). In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. protocols.io.
• Santa Cruz Biotechnology. mTOR Inhibitors.
• (2015). Turning a protein kinase on or off from a single allosteric site via disulfide trapping. PNAS.
• (2018). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials.
• (2017). Master Drug Kinetics: Allosteric Activators & Competitive Inhibitors Explained. YouTube.
• ResearchGate. Structures of the RS compounds bound to the PIF pocket of PDK1. (A)...
• ResearchGate. Western blot analysis of PI3K, p-PI3K, AKT and p-AKT expression in mice...
• (2020). Understanding the off-target effects of cancer drugs – and how they could lead us to new forms of treatment. The Institute of Cancer Research.
• (2024). PI3 kinase-unrelated effects of LY294002 and LY303511 on serotonin-induced Ca2+ and cAMP signaling. bioRxiv.
• (2025).
• R&D Systems. Recombinant Human Active PDK-1.
• (2014). 3-Phosphoinositide-Dependent protein Kinase-1 (PDK1)
• Selleck Chemicals. LY294002 | PI3K Inhibitor | CAS 154447-36-6.

Sources

• 1. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. PI3 kinase-unrelated effects of LY294002 and LY303511 on serotonin-induced Ca2+ and cAMP signaling | bioRxiv [biorxiv.org]
• 3. Small-Molecule Allosteric Modulators of the Protein Kinase PDK1 from Structure-Based Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 4. LY 303511 | CAS:154447-38-8 | MTOR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. 3-Phosphoinositide-Dependent protein Kinase-1 (PDK1) inhibitors: A review from patent literature - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. BioKB - Publication [biokb.lcsb.uni.lu]

Technical Whitepaper: Validating PI3K Inhibition Specificity

Topic: LY 303511 negative control for PI3K inhibition studies Content Type: In-depth technical guide/whitepaper Audience: Researchers, scientists, drug development professionals

The Critical Role of LY 303511 in Distinguishing On-Target vs. Off-Target Signaling

Executive Summary

The pharmacological inhibition of Phosphoinositide 3-kinase (PI3K) using the prototype inhibitor LY 294002 remains a cornerstone of signal transduction research.[1] However, the utility of LY 294002 is compromised by its "promiscuous" inhibition of unrelated targets, including voltage-gated potassium channels, Casein Kinase 2 (CK2), and BET bromodomains. Data generated solely with LY 294002 is frequently misinterpreted, attributing off-target phenotypic changes to the PI3K/Akt pathway.

LY 303511 is the structurally matched negative control required to validate these studies. By retaining the off-target profile of LY 294002 while lacking PI3K inhibitory activity, LY 303511 allows researchers to subtract background noise and isolate true PI3K-dependent effects. This guide details the mechanistic basis, off-target landscape, and rigorous experimental protocols for using LY 303511 to ensure data integrity.

Part 1: The Mechanistic Imperative

Structure-Activity Relationship (SAR)

The distinction between the active inhibitor (LY 294002) and its negative control (LY 303511) rests on a single atomic substitution within the pharmacophore.

• LY 294002: Contains a morpholine ring.[2][3][4] The oxygen atom in this ring is critical for forming a hydrogen bond with the ATP-binding pocket of the PI3K p110 catalytic subunit (specifically Val-851 in p110

  ).

• LY 303511: Contains a piperazine ring.[3][4] The substitution of the morpholine oxygen with a nitrogen atom (NH) disrupts this critical hydrogen bond, abolishing affinity for the PI3K ATP pocket.

Despite this loss of PI3K affinity, the remainder of the molecule (the chromen-4-one scaffold) remains intact. This scaffold is responsible for binding to numerous off-targets, meaning LY 303511 retains the "dirty" profile of the parent compound without inhibiting the primary target.

Visualization: The Specificity Filter

The following diagram illustrates the logical separation of targets between the two compounds.

Caption: Target overlap analysis. LY 294002 inhibits PI3K and off-targets.[1] LY 303511 inhibits only the off-targets, acting as a subtraction filter.

Part 2: The Off-Target Landscape

Failure to use LY 303511 often leads to "false positive" PI3K attribution. The following off-targets are shared by both compounds and must be controlled for:

1. Voltage-Gated Potassium Channels (Kv)

• Mechanism: Both compounds block Kv1.4, Kv2.1, and Kv4.2 channels directly, independent of kinase activity.

• Consequence: In neurons and cardiomyocytes, this blockade alters membrane potential, action potential duration, and neurotransmitter release.

• The Control: If LY 303511 mimics the electrophysiological effect of LY 294002, the mechanism is ion channel blockade , not PI3K inhibition.

2. BET Bromodomains (Epigenetic Readers)

• Mechanism: Recent chemoproteomic profiling revealed that the chromen-4-one scaffold binds BRD2, BRD3, and BRD4.[1]

• Consequence: Inhibition of BET proteins suppresses c-Myc and inflammatory gene transcription.

• The Control: Antiproliferative effects observed with LY 294002 may actually be due to epigenetic modulation (BET inhibition) rather than Akt pathway suppression. LY 303511 controls for this transcriptional dampening.

3. Casein Kinase 2 (CK2)[5]

• Mechanism: CK2 is a constitutively active serine/threonine kinase involved in cell survival and DNA repair. LY 294002 is a potent CK2 inhibitor (IC50 ~98 nM).

• The Control: While LY 303511 is often cited as inactive against PI3K, it retains affinity for CK2.[2] Therefore, if LY 303511 does not kill your cells but LY 294002 does, you can be more confident the death is PI3K-mediated.

Comparative Potency Table

Target	LY 294002 (Active)	LY 303511 (Control)	Biological Implication
PI3K (Class I)	IC50: 0.5 - 1.4 µM	Inactive (> 50 µM)	The primary differentiator.
CK2	IC50: ~0.1 µM	Binds/Inhibits	Shared off-target (survival signaling).
mTOR	IC50: ~1-4 µM	Weak/Inactive*	LY29 inhibits mTOR directly; LY30 is less potent.
Kv Channels	IC50: ~10 µM	IC50: ~10 µM	Shared off-target (excitability).
BET (BRD4)	Kd: ~1-5 µM	Kd: ~1-5 µM	Shared off-target (transcription).
DNA-PK	IC50: ~1.4 µM	Inactive	LY29 inhibits DNA repair; LY30 does not.

*Note: While LY 303511 is generally considered inactive against mTOR, some studies suggest weak activity. Always verify with specific mTOR inhibitors (e.g., Rapamycin, Torin).

Part 3: Experimental Protocols

To ensure scientific rigor, LY 303511 must be used in a side-by-side manner with LY 294002.

1. Reconstitution and Storage

• Solvent: Dimethyl sulfoxide (DMSO).

• Stock Concentration: 10 mM to 50 mM.

• Stability: Both compounds are light-sensitive. Store stocks in amber vials or wrapped in foil at -20°C.

• Freshness: Avoid repeated freeze-thaw cycles. Aliquot stocks upon first thaw.

2. Cellular Treatment Protocol

Objective: Differentiate PI3K-specific effects from off-target toxicity.

• Seed Cells: Plate cells to reach 70-80% confluence on the day of treatment.

• Serum Starvation (Optional): If studying growth factor stimulation (e.g., Insulin/EGF), starve cells in serum-free media for 12-24 hours.

• Preparation of Working Solutions:

  • Dilute LY 294002 to final concentration (typically 10 µM - 50 µM ).

  • Dilute LY 303511 to the exact same molar concentration (e.g., if using 20 µM LY29, use 20 µM LY30).

  • Vehicle Control: Prepare media with DMSO matched to the highest volume used.

• Pre-incubation: Treat cells for 30-60 minutes prior to stimulation. This allows the inhibitor to permeate the membrane and bind intracellular kinases/channels.

• Stimulation: Add agonist (e.g., Insulin, IGF-1) for the appropriate time (e.g., 10-30 min for phosphorylation studies).

• Harvest: Lyse cells for Western Blot or process for viability assays.

3. Readout Validation (Western Blot)

• Positive Control Marker: Phospho-Akt (Ser473 or Thr308).

  • Expectation: LY 294002 should abolish p-Akt. LY 303511 should not reduce p-Akt (or reduce it significantly less).

• Off-Target Marker: If suspecting MAPK off-targets, blot for p-ERK. If both compounds inhibit p-ERK, the effect is PI3K-independent.

Part 4: Data Interpretation Logic

Use the following decision tree to interpret your results.

Caption: Logic flow for interpreting control data. Only Branch 1 confirms specific PI3K involvement.

Troubleshooting "False" Results

• Scenario: LY 303511 inhibits p-Akt.

  • Cause: Concentration too high (>50 µM). At supraphysiological doses, specificity is lost.

  • Solution: Titrate down. Use 10 µM or 20 µM.

• Scenario: LY 303511 causes cell death but p-Akt is intact.

  • Cause: Toxicity via CK2 inhibition or ROS generation (LY compounds can generate ROS).

  • Solution: This confirms the cell death is not PI3K-driven. Report this as a negative finding for PI3K involvement in survival.

References

• Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002. Biochemical Journal. Link

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). Journal of Biological Chemistry. Link

• Dittmann, A., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.[1] ACS Chemical Biology. Link

• Mellor, I. R., et al. (2016). Voltage-gated potassium channels as therapeutic targets. Basic & Clinical Pharmacology & Toxicology. Link

• Kristof, A. S., et al. (2005). LY303511 inhibits serum-stimulated phosphorylation of S6K and Akt as well as cell proliferation in a PI3K-independent manner. American Journal of Physiology-Lung Cellular and Molecular Physiology. Link

Sources

• 1. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Piperazine and Morpholine Derivatives: Mass Spectrometry Characterization and Evaluation of Their Antimicrobial Properties[v1] | Preprints.org [preprints.org]
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• 5. biorxiv.org [biorxiv.org]

Biological Activity of LY 303511 in Cancer Research: A Technical Guide

The following technical guide details the biological activity, mechanistic profile, and experimental utility of LY 303511 in cancer research.

Executive Summary: The "Negative Control" Paradox

In the landscape of kinase inhibitors, LY 303511 occupies a unique and often misunderstood niche. Originally synthesized and marketed as a structurally related negative control for the widely used PI3K inhibitor LY 294002 , LY 303511 was designed to lack affinity for the ATP-binding pocket of Class I Phosphoinositide 3-kinases (PI3K).

However, rigorous pharmacological profiling has revealed that LY 303511 is not biologically inert. It possesses potent, PI3K-independent activity against specific targets critical to cancer cell survival, including mTOR (Complex 1) , Casein Kinase 2 (CK2) , and voltage-gated potassium channels (Kv1.3) .

For the cancer researcher, this compound is a double-edged sword:

• As a Tool: It remains the gold standard for distinguishing PI3K-dependent effects from off-target effects of LY 294002.

• As a Lead: It acts as a potent chemosensitizer, particularly in overcoming resistance to TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand) via a reactive oxygen species (ROS)-dependent mechanism.

This guide provides the technical roadmap for utilizing LY 303511 correctly in experimental design and exploiting its unique pro-apoptotic properties.

Chemical & Pharmacological Profile

Structural Divergence

LY 303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) differs from LY 294002 by a single atomic substitution in the morpholine ring. This subtle modification abolishes its ability to form the critical hydrogen bond required for PI3K inhibition, yet preserves its activity against other kinases in the PI3K-related kinase (PIKK) family.

Feature	LY 294002 (Parent)	LY 303511 (Analogue)
Primary Target	Pan-PI3K (Class I, II, III)	None (Inactive against PI3K)
mTOR Inhibition	Yes (Direct & Indirect)	Yes (Direct mTORC1 inhibition)
CK2 Inhibition	Yes (IC50 ~98 nM)	Yes (Functional inhibition)
Kv Channel Block	Yes (Kv1.3, Kv1.4)	Yes (IC50 ~65 µM)
DNA-PK Inhibition	Yes (IC50 ~1.4 µM)	Potential (High concentration)
Autophagy	Blocks (via Vps34 inhibition)	Induces (via mTOR inhibition)

Key Mechanistic Insight

The critical distinction lies in autophagy modulation . LY 294002 inhibits Vps34 (Class III PI3K), which is essential for autophagosome nucleation, effectively blocking autophagy. LY 303511, lacking PI3K affinity, inhibits mTOR (a suppressor of autophagy) without inhibiting Vps34. Consequently, LY 303511 promotes autophagy , whereas its parent compound often inhibits it.

Mechanistic Divergence & Signaling Pathways

The TRAIL Sensitization Mechanism

The most significant "off-target" utility of LY 303511 in oncology is its ability to sensitize resistant tumor cells to TRAIL-induced apoptosis. This occurs via a ROS-dependent amplification loop .

Mechanism of Action:

• ROS Generation: LY 303511 induces accumulation of intracellular Hydrogen Peroxide (

  ).

• MAPK Activation: High ROS levels trigger the phosphorylation of JNK and ERK .

• Receptor Upregulation: Activated JNK/ERK leads to the transcriptional upregulation and surface translocation of Death Receptors DR4 and DR5 .

• DISC Assembly: Enhanced receptor density facilitates the formation of the Death-Inducing Signaling Complex (DISC) upon TRAIL binding.

• Caspase Cascade: This leads to robust Caspase-8 activation, Bid cleavage, and mitochondrial outer membrane permeabilization (MOMP).

Visualization of Signaling Pathways

Figure 1: Comparative signaling landscape of LY 303511 vs. LY 294002. Note the distinct lack of PI3K inhibition by LY 303511, despite shared activity against mTOR, CK2, and Kv channels.

Experimental Protocols

Protocol 1: Deconvoluting PI3K-Dependent vs. Independent Effects

Objective: To determine if a cellular phenotype observed with LY 294002 is truly due to PI3K inhibition or off-target effects.

Reagents:

• LY 294002 (Stock: 10-50 mM in DMSO)

• LY 303511 (Stock: 10-50 mM in DMSO)

• Target Cells (e.g., HeLa, PC3, Jurkat)

Workflow:

• Seed Cells: Plate cells at

  cells/well in 6-well plates. Allow adherence for 24h.

• Treatment Groups:

  • Vehicle Control: DMSO (0.1%)

  • Group A (PI3K Inhibition): LY 294002 (10 µM - 50 µM)

  • Group B (Negative Control): LY 303511 (Equimolar concentration to Group A)

• Incubation: Incubate for 1-24 hours depending on the readout (e.g., 1h for phosphorylation, 24h for apoptosis).

• Analysis:

  • Western Blot: Probe for p-AKT (Ser473).

    • Valid Result: LY 294002 reduces p-AKT; LY 303511 does not .

  • Phenotype Check: If Group B (LY 303511) exhibits the same phenotype (e.g., cell death, G2/M arrest) as Group A, the effect is PI3K-Independent .

Protocol 2: TRAIL Sensitization Assay

Objective: To utilize LY 303511 to overcome TRAIL resistance in solid tumor cells.

Workflow:

• Pre-treatment: Treat cells with LY 303511 (10-20 µM) for 12-16 hours.

  • Note: This duration is critical for ROS accumulation and DR4/5 protein synthesis.

• TRAIL Induction: Add Recombinant Human TRAIL (rhTRAIL) at sub-lethal concentrations (e.g., 10-50 ng/mL).

• Co-incubation: Incubate for an additional 4-6 hours.

• Readout:

  • Annexin V/PI Staining: Flow cytometry to detect early apoptosis.

  • Caspase-Glo Assay: Luminescent detection of Caspase 3/7 activity.

• Expected Outcome: Synergistic increase in apoptosis in Combination (LY30 + TRAIL) compared to single agents.

Technical Data Summary

The following table summarizes the inhibitory constants and functional concentrations for LY 303511.

Target	Activity Type	Potency / Concentration	Notes
PI3K (Class I)	Inactive	IC50 > 50 µM	Defines its role as a negative control.
mTOR	Inhibitor	Functional at 10-50 µM	Inhibits p70S6K phosphorylation; induces autophagy.
Casein Kinase 2 (CK2)	Inhibitor	Functional at 10-50 µM	Likely contributes to G2/M arrest.
Kv1.3 Channel	Blocker	IC50: 64.6 ± 9.1 µM	Blocks voltage-gated currents.
DNA-PK	Inhibitor	Low affinity	Inhibition observed at high concentrations (>50 µM).

References

• Gharbi, S. I., et al. (2007). "Uncoupling of PI3K-dependent and -independent effects of LY294002." Biochemical Journal, 404(1), 15-21. Link

• Kristof, A. S., et al. (2005). "LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms." Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134-1143. Link

• Poh, T. W., & Pervaiz, S. (2005). "LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway." Cancer Research, 65(14), 6264-6274. Link

• Wang, S., et al. (2007). "LY303511 amplifies TRAIL-induced apoptosis in tumor cells by enhancing DR5 oligomerization, DISC assembly, and mitochondrial permeabilization." Cell Death & Differentiation, 14(10), 1813-1825. Link

• El-Kholy, W., et al. (2003). "The phosphatidylinositol 3-kinase inhibitor LY294002 inhibits voltage-dependent potassium currents in rabbit coronary arterial smooth muscle cells." European Journal of Pharmacology, 471(3), 157-164. Link

An In-Depth Technical Guide to the Off-Target Effects of LY 303511 Hydrochloride on Voltage-Gated Potassium (Kv) Channels

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

LY 303511 hydrochloride, a structural analog of the well-characterized phosphatidylinositol 3-kinase (PI3K) inhibitor LY294002, is often utilized as a negative control in PI3K signaling studies due to its lack of inhibitory activity against this kinase. However, emerging evidence has revealed that LY 303511 is not devoid of biological activity and exerts significant off-target effects, most notably the modulation of voltage-gated potassium (Kv) channels. This technical guide provides a comprehensive overview of the known interactions between LY 303511 and Kv channels, synthesizes mechanistic insights derived from studies of its structural analog, and presents detailed experimental protocols for the rigorous characterization of these off-target effects. A thorough understanding of this activity is critical for the accurate interpretation of experimental results and for the broader pharmacological profiling of this compound.

Introduction: Beyond a Negative Control

LY 303511 hydrochloride was developed as a tool to dissect the cellular functions of PI3K, primarily serving as an inactive control for its potent inhibitor counterpart, LY294002. While it does not inhibit PI3K, LY 303511 has been shown to possess a range of other biological activities, including the induction of reactive oxygen species (ROS) and the sensitization of cancer cells to pro-apoptotic stimuli[1]. A significant and often overlooked aspect of its pharmacological profile is its direct interaction with voltage-gated potassium (Kv) channels.

Kv channels are a diverse family of transmembrane proteins that play a fundamental role in regulating cellular excitability, including the shaping of action potentials and the maintenance of resting membrane potential in both excitable and non-excitable cells. The off-target modulation of these channels by a compound used as a negative control can lead to profound and confounding effects on cellular physiology, making a detailed understanding of these interactions imperative for researchers.

This guide will delve into the specifics of LY 303511's effects on Kv channels, providing both the current state of knowledge and a practical framework for its further investigation.

The Off-Target Profile of LY 303511 on Kv Channels

General Inhibition of Kv Channels

LY 303511 has been identified as a blocker of voltage-gated potassium channels with a reported half-maximal inhibitory concentration (IC50) of 64.6 µM in MIN6 insulinoma cells. This inhibitory effect is reversible and occurs in a dose-dependent manner.

Known Kv Channel Subtype Selectivity

To date, the subtype selectivity of LY 303511 has not been extensively profiled. However, a key study investigating the off-target effects of its structural analog, LY294002, provided the first insight into its interaction with a specific Kv channel subtype. In tsA201 cells transfected with Kv2.1, a subtype highly expressed in pancreatic beta-cells, 100 µM of LY 303511 reversibly inhibited Kv2.1 currents by 41% [2].

This finding is significant as it demonstrates a direct interaction with a specific Kv channel subtype, although at a concentration higher than its general IC50. Further research is critically needed to establish a comprehensive selectivity profile of LY 303511 across the diverse family of Kv channels, including members of the Kv1, Kv3, Kv4, and Kv7 subfamilies.

Inferred Mechanism of Action from its Analog, LY294002

Given the limited mechanistic data available for LY 303511, we can draw plausible inferences from studies on its structural analog, LY294002, which has been shown to be a more potent Kv channel blocker. It is important to note that while structurally similar, the potencies of these two compounds on Kv channels differ significantly, and therefore, the mechanisms may not be identical.

Studies on LY294002 have revealed a use-dependent inhibition of Kv channels in rabbit coronary arterial smooth muscle cells[1]. This suggests that the compound may preferentially bind to and/or block the channel when it is in the open or inactivated state, a characteristic common to many ion channel blockers. Specifically, LY294002 was found to:

• Accelerate the decay rate of Kv channel inactivation without altering the kinetics of activation.

• Increase the recovery time constant from inactivation.

• Exhibit increased channel inhibition with repetitive depolarizing pulses.

These findings suggest a potential mechanism whereby LY 303511 may also exhibit state-dependent interactions with Kv channels. A proposed workflow for investigating these characteristics for LY 303511 is detailed in the experimental protocols section.

Quantitative Data Summary

Compound	Target	Cell Line	IC50 / % Inhibition	Citation
LY 303511 hydrochloride	Voltage-gated K+ channels	MIN6 insulinoma cells	64.6 ± 9.1 µM	[2]
LY 303511 hydrochloride	Kv2.1	tsA201	41% inhibition at 100 µM	[2]
LY294002	Voltage-gated K+ channels	MIN6 insulinoma cells	9.0 ± 0.7 µM	[2]
LY294002	Kv currents	Rabbit coronary arterial smooth muscle cells	K_d_ = 1.48 µM	[1]
LY294002	Kv2.1	tsA201	99% inhibition at 50 µM	[2]
LY294002	Kv1.4	tsA201	Reduced inactivation time constant	[2]

Experimental Protocols for Characterization

To facilitate a thorough investigation of the off-target effects of LY 303511 on Kv channels, the following detailed experimental protocols are provided. These protocols are designed to be self-validating and are grounded in established electrophysiological techniques.

Experimental Workflow Overview

Logical relationship of LY 303511's known interactions.

Conclusion and Future Directions

LY 303511 hydrochloride, while a valuable tool as a negative control for PI3K inhibition, is not a biologically inert compound. Its off-target inhibitory effects on voltage-gated potassium channels are significant and warrant careful consideration in the design and interpretation of experiments. The current knowledge indicates a general blocking activity with a known effect on the Kv2.1 subtype.

The primary and most pressing area for future research is the comprehensive profiling of LY 303511 against a broad panel of Kv channel subtypes. This will elucidate its selectivity and help predict its physiological consequences in different cellular contexts. Furthermore, detailed mechanistic studies, such as those outlined in this guide, are necessary to determine the precise nature of its interaction with the channel protein, including its state- and use-dependency.

By acknowledging and thoroughly characterizing these off-target effects, the scientific community can continue to use LY 303511 hydrochloride effectively and interpret the resulting data with greater accuracy and confidence.

References

• Lee, H. K., Lee, J. H., Kim, E. J., Park, M. K., & Choi, B. H. (2013). The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells. Life sciences, 92(12), 679–686. [Link]

• El-Kholy, W., MacDonald, P. E., Fox, J. E., & Wheeler, M. B. (2003). The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism. The FASEB journal : official publication of the Federation of American Societies for Experimental Biology, 17(6), 720–722. [Link]

• Huang, C. W., Chuang, C. Y., Chen, Y. F., Chuang, T. H., & Chen, Y. H. (2020). LY303511 displays antiproliferation potential against oral cancer cells in vitro and in vivo. Journal of dental sciences, 15(4), 459–467. [Link]

Sources

• 1. The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]

role of LY 303511 in BET bromodomain protein inhibition

The Dual Identity of LY 303511: From PI3K Negative Control to BET Bromodomain Inhibitor[1][2]

Executive Summary: The Crisis of Specificity

For decades, LY 303511 served a singular, critical role in signal transduction research: the "negative control." Designed as a close structural analogue to the classic PI3K inhibitor LY 294002 , it possesses a single atom substitution (an amine for an oxygen in the morpholine ring) that renders it inactive against PI3K. Consequently, if a cellular phenotype was inhibited by LY 294002 but not by LY 303511, the effect was confidently attributed to PI3K signaling.

This assumption is now known to be flawed.

Seminal chemoproteomic profiling (Dittmann et al., ACS Chem. Biol.) revealed that LY 303511 is a potent inhibitor of BET (Bromodomain and Extra-Terminal) proteins, specifically BRD2, BRD3, and BRD4. It binds to the acetyl-lysine (KAc) recognition pocket with low-micromolar affinity, effectively displacing BET proteins from chromatin.

This guide details the structural basis of this off-target activity, quantifies the pharmacological overlap, and provides a rigorous experimental framework for distinguishing PI3K-dependent effects from BET-dependent transcriptional suppression.

Part 1: Structural Biology of Interaction

The "chromen-4-one" scaffold, shared by both LY 294002 and LY 303511, functions as a cryptic bromodomain pharmacophore.[1]

The Binding Interface (PDB: 4CFL)

X-ray crystallography of LY 303511 bound to the first bromodomain (BD1) of BRD4 (PDB ID: 4CFL ) reveals a binding mode that mimics the acetylated lysine of histone tails.

• The Warhead: The chromen-4-one core inserts deep into the hydrophobic KAc binding pocket.

• Key Interactions: The carbonyl oxygen of the scaffold accepts a hydrogen bond from the conserved asparagine residue (Asn140 in BRD4-BD1), a hallmark interaction for all BET inhibitors (including JQ1).

• Selectivity Profile: Unlike pan-BET inhibitors, LY 303511 and LY 294002 show a marked preference for the first bromodomain (BD1) over the second (BD2). This differential affinity is critical when comparing effects to dual-domain inhibitors like JQ1.

Mechanism of Action

By occupying the KAc pocket, LY 303511 prevents the recruitment of BET proteins to acetylated chromatin (e.g., at Super-Enhancers). This leads to the transcriptional downregulation of key oncogenes, most notably c-Myc , a phenomenon previously misattributed to PI3K pathway inhibition in studies relying solely on LY 294002.

Part 2: Comparative Pharmacology

To design robust experiments, researchers must understand the overlapping potencies of these probes.

Table 1: The PI3K / BET Activity Matrix

Compound	Target: Class I PI3K	Target: BET BRDs (BRD4)	Historical Classification	Revised Classification
LY 294002	Active (IC50: ~1.4 µM)	Active (Low µM)	PI3K Inhibitor	Dual PI3K / BET Inhibitor
LY 303511	Inactive (IC50: >50 µM)	Active (Low µM)	Negative Control	BET Inhibitor
Wortmannin	Active (IC50: ~5 nM)	Inactive	PI3K Inhibitor	Selective PI3K Inhibitor
JQ1	Inactive	Active (IC50: ~77 nM)	N/A	Selective BET Inhibitor

Critical Insight: If your biological effect is inhibited by both LY 294002 and LY 303511, the mechanism is likely PI3K-independent and driven by BET bromodomain inhibition.

Part 3: Experimental Protocols for Target Validation

Do not rely on a single inhibitor. Use a "Triangulation Strategy" to validate the pathway.

The "Triangulation" Workflow

This logic gate system allows you to definitively assign causality to PI3K or BET.

Figure 1: Pharmacological Triangulation Logic. Use this workflow to deconstruct the mechanism of action for LY 294002-sensitive phenotypes.

In Vitro Binding Assay (AlphaScreen)

To confirm direct interaction of LY 303511 with BET proteins in your specific model system:

• Reagents:

  • Recombinant BRD4-BD1 (His-tagged).

  • Biotinylated Histone H4 peptide (acetylated at K5, K8, K12, K16).

  • AlphaScreen Nickel Chelate Donor Beads & Streptavidin Acceptor Beads.[3]

• Protocol:

  • Incubation: Mix 50 nM BRD4-BD1 with varying concentrations of LY 303511 (0.1 µM – 100 µM) in assay buffer (50 mM HEPES, 100 mM NaCl, 0.1% BSA). Incubate for 15 mins.

  • Peptide Addition: Add 50 nM Biotin-H4-Ac peptide. Incubate 30 mins.

  • Detection: Add Donor and Acceptor beads.[3][4] Incubate 60 mins in dark.

  • Read: Measure signal on EnVision or compatible plate reader.

• Validation:

  • A decrease in signal indicates LY 303511 is competing with the histone peptide for the BRD4 pocket.

  • Control: Run parallel curve with JQ1 (positive control) and Wortmannin (negative control).

Functional Cellular Assay: c-Myc Suppression

BET inhibitors characteristically downregulate MYC transcription.

• Treat cells with:

  • Vehicle (DMSO)

  • LY 294002 (10 µM)

  • LY 303511 (10 µM)

  • JQ1 (500 nM)

• Lyse cells after 6 hours (mRNA) or 24 hours (protein).

• Analyze via RT-qPCR or Western Blot.

• Interpretation: If LY 303511 mimics the c-Myc suppression seen with JQ1, the effect is BET-mediated.

Part 4: Implications for Drug Development

The reclassification of LY 303511 has profound implications for interpreting historical data and screening new compounds.

• Retrospective Analysis: Data previously published claiming "PI3K-independence" based solely on LY 303511 activity must be re-evaluated. The effect may be driven by chromatin remodeling (BET inhibition) rather than a novel kinase-independent pathway.

• Polypharmacology: The chromen-4-one scaffold represents a dual-inhibitor template. While "dirty" for a probe, this duality is advantageous in oncology, where simultaneous inhibition of PI3K (survival) and BRD4 (transcription/Myc) can be synergistic.

• Probe Selection: For pure PI3K interrogation, GDC-0941 or BYL-719 (Alpelisib) are superior, highly selective alternatives to the LY series.

References

• The Commonly Used PI3-Kinase Probe LY294002 Is an Inhibitor of BET Bromodomains. Source: ACS Chemical Biology (2013). URL:[Link] Significance:[5][6] The primary chemoproteomic study identifying the off-target interaction.

• Crystal Structure of the N-terminal Bromodomain of Human BRD4 with LY303511 (PDB: 4CFL). Source: RCSB Protein Data Bank.[7][8] URL:[Link] Significance: Provides the atomic-resolution proof of LY 303511 binding to the KAc pocket.

• Selective Inhibition of BET Bromodomains (JQ1 Reference). Source: Nature (2010). URL:[Link] Significance:[5][6] Establishes the phenotype of specific BET inhibition for comparison.

• Targeting Cancer Cells with BET Bromodomain Inhibitors. Source: Cold Spring Harbor Perspectives in Medicine (2016). URL:[Link] Significance: Reviews the broader context of BET inhibition in oncology.

Sources

• 1. 4cfl - N-TERMINAL BROMODOMAIN OF HUMAN BRD4 WITH LY303511 - Summary - Protein Data Bank Japan [pdbj.org]
• 2. rcsb.org [rcsb.org]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. Acetyl-lysine Binding Site of Bromodomain-Containing Protein 4 (BRD4) Interacts with Diverse Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dual-activity PI3K–BRD4 inhibitor for the orthogonal inhibition of MYC to block tumor growth and metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Affinity Map of Bromodomain Protein 4 (BRD4) Interactions with the Histone H4 Tail and the Small Molecule Inhibitor JQ1 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rcsb.org [rcsb.org]

Section 1: Chemical Identity & Physicochemical Properties

Technical Whitepaper: LY 303511 Hydrochloride – Chemical Profiling and Stability Protocols

Executive Summary LY 303511 hydrochloride is a synthetic small molecule primarily utilized as a negative control for the phosphoinositide 3-kinase (PI3K) inhibitor, LY 294002.[1][2] Structurally, it is a close analogue of LY 294002, differing only by the substitution of a piperazine ring for the morpholine ring. Crucially, this single atomic substitution renders LY 303511 inactive against PI3K, allowing researchers to distinguish between PI3K-dependent effects and off-target pharmacological activities.

However, LY 303511 is not biologically inert.[2][3] It exhibits significant off-target activity, including the inhibition of voltage-gated potassium channels (

), inhibition of Casein Kinase 2 (CK2), and sensitization of tumor cells to TRAIL-induced apoptosis via hydrogen peroxide ( ) generation. This guide details the physicochemical properties, stability metrics, and handling protocols required to ensure experimental rigor when using this compound.

LY 303511 hydrochloride is supplied as a crystalline solid. Its solubility profile is driven by the protonation state of the piperazine nitrogen.

Table 1: Physicochemical Specifications

Property	Specification
Chemical Name	8-phenyl-2-(1-piperazinyl)-4H-1-benzopyran-4-one hydrochloride
Common Name	LY 303511 HCl
CAS Number	854127-90-5 (HCl salt); 154447-38-8 (Free base)
Molecular Formula	(Note: Often supplied as Dihydrochloride )
Molecular Weight	~342.82 g/mol (Mono-HCl); ~379.29 g/mol (Di-HCl)
Appearance	Pale yellow to off-white solid
Primary Target	Negative Control for PI3K (Inactive against PI3K)
Secondary Targets	Channels ( ), CK2, mTOR/S6K (PI3K-independent)

Section 2: Structural Analysis & Mechanism

The utility of LY 303511 stems from its structural homology to LY 294002.[2][3][4] The critical difference lies in the oxygen-to-nitrogen substitution in the heterocycle attached to the chromone core.

Figure 1: Structural & Functional Divergence This diagram illustrates the structural relationship and divergent signaling pathways between the inhibitor and its control.

Caption: LY 303511 retains off-target activities (Kv channels, ROS) of LY 294002 but lacks PI3K affinity.

Section 3: Solubility & Reconstitution Protocols

LY 303511 hydrochloride is hydrophobic and requires organic solvents or acidic aqueous buffers for solubilization. It is insoluble in neutral water.

Protocol A: Preparation of Stock Solution (DMSO or Ethanol)

Best for: Cell culture spikes, biochemical assays. Solubility Limit: ~100 mM (DMSO or Ethanol).

• Calculate Mass: Determine the required mass for a 10 mM to 50 mM stock.

  • Example: To make 1 mL of 10 mM stock (using MW 379.29 for 2HCl), weigh 3.79 mg.

• Solvent Addition: Add high-grade anhydrous DMSO (or Ethanol) to the vial.

• Vortex: Vortex vigorously for 30–60 seconds. The solution should be clear and yellow.

  • Troubleshooting: If particulates remain, sonicate in a water bath at 30°C for 5 minutes.

• Aliquot: Dispense into light-protective (amber) microtubes to avoid freeze-thaw degradation.

Protocol B: Preparation of Aqueous Stock (Acidic)

Best for: Animal studies or solvent-sensitive assays. Solubility Limit: ~100 mM in 1 eq.[1] HCl.

• Acidification: Dissolve the solid in 0.1 N HCl or 1 equivalent of HCl.

• Dilution: Once fully dissolved, dilute with PBS or saline to the working concentration.

  • Warning: Rapid dilution into neutral pH buffers may cause precipitation. Ensure the final concentration is below the solubility limit for the pH.

Table 2: Solubility Matrix

Solvent	Max Solubility	Comments
DMSO	100 mM	Preferred solvent. Stable at -20°C.
Ethanol	100 mM	Good alternative. Evaporates faster.
Water (pH 7)	Insoluble	Do not use.
1 eq. HCl	100 mM	Useful for creating aqueous formulations.

Section 4: Stability & Storage

Proper storage is critical to prevent hydrolysis or oxidation of the piperazine ring.

Solid State Stability:

• Temperature: Store at -20°C (preferred) or +4°C.

• Shelf Life:

  2 years if desiccated and protected from light.

• Hygroscopy: The hydrochloride salt is hygroscopic. Equilibrate the vial to room temperature before opening to prevent moisture condensation.

Solution Stability:

• DMSO/Ethanol Stocks: Stable at -80°C for 6 months or -20°C for 1 month.

• Freeze-Thaw: Limit to < 3 cycles.

• Working Solutions: Prepare fresh. Diluted aqueous solutions are unstable and should be used within 24 hours.

Figure 2: Storage & Handling Workflow Decision tree for optimal storage and reconstitution.

Caption: Workflow ensuring compound integrity from receipt to experimental application.

Section 5: Biological Application & Controls

When using LY 303511 as a negative control, experimental design must account for its specific pharmacological profile.

• Concentration Matching: Use LY 303511 at the same concentration as LY 294002 (typically 10–50

  ).

• Interpretation of Results:

  • Scenario A: LY 294002 inhibits the effect, but LY 303511 does not.[1][2]

  • Scenario B: Both LY 294002 and LY 303511 inhibit the effect.[2]

    • Conclusion: The effect is PI3K-independent .[1][2][5][6] It may involve

      channels, CK2, or other off-target mechanisms.

• Specific Off-Target Alerts:

  • Ion Channels: If studying neuronal excitability or insulin secretion (beta-cells), be aware that LY 303511 blocks

    currents ( ).[2]

  • Apoptosis: LY 303511 can induce

    production, potentially confounding ROS-sensitive assays.

References

• Selleck Chemicals. LY 303511 hydrochloride Datasheet. Retrieved from

• Abcam. LY 303511 dihydrochloride, Negative control for LY 294002 (ab120956). Retrieved from

• Cayman Chemical. LY303511 (hydrochloride) Product Information. Retrieved from

• Kristof, A. S., et al. (2005).[1] LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mTOR- and non-mTOR-dependent mechanisms.[1] Journal of Pharmacology and Experimental Therapeutics. Retrieved from

• El-Kholy, W., et al. (2003).[1] The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism.[1] FASEB Journal. Retrieved from

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the PI3K-Akt pathway.[5][6] Cancer Research.[3] Retrieved from

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

The Deceptive Control: A Technical Guide to LY 303511 and mTOR Signaling

Executive Summary

Does LY 303511 inhibit the mTOR signaling pathway? Yes. While historically marketed and utilized as a negative control for the PI3K inhibitor LY 294002, LY 303511 is not inert . It acts as a direct inhibitor of mTOR (specifically mTORC1 downstream targets like p70S6K) and Casein Kinase 2 (CK2), despite lacking activity against PI3K itself.

This distinction is critical for experimental design. If LY 303511 is treated as a purely inactive compound, researchers risk misinterpreting mTOR-dependent or CK2-dependent phenotypes as "non-specific" or "PI3K-independent" background noise.

Part 1: The Structural Analogue Fallacy

To understand the mechanism, one must analyze the structural divergence between the inhibitor and its control.

The Chemist's Switch

• LY 294002 (The Inhibitor): Contains a morpholine ring.[1] This oxygen-containing ring is essential for forming a hydrogen bond with the ATP-binding pocket of PI3K (specifically the Val-851 residue in the p110

  subunit).

• LY 303511 (The "Control"): Substitutes the morpholine oxygen with a nitrogen (amine), creating a piperazine ring.

  • Effect on PI3K: This single atom substitution disrupts the critical hydrogen bond, rendering the molecule unable to inhibit PI3K (IC50 > 100

    M).

  • Effect on mTOR: The ATP-binding pocket of mTOR is distinct. The piperazine substitution does not abolish binding to the mTOR kinase domain. Consequently, LY 303511 retains the ability to inhibit mTOR signaling.

The Signaling Divergence

The most dangerous assumption in signaling research is that LY 303511 has no biological activity. In reality, it uncouples the PI3K-Akt-mTOR axis.

Target	LY 294002 (Active Drug)	LY 303511 (Control)	Biological Consequence
PI3K	Potent Inhibition	No Inhibition	LY 303511 does not block Akt phosphorylation (T308/S473).
mTOR	Inhibition	Inhibition	Both compounds block p70S6K phosphorylation.
CK2	Weak/No	Inhibition	LY 303511 can arrest cell cycle via Casein Kinase 2.[2]
Kv Channels	Inhibition	Inhibition	Both block Kv1.1/Kv2.1, affecting membrane excitability.

Part 2: Mechanistic Deep Dive & Visualization

The Uncoupling Mechanism

When LY 303511 is applied to cells, it creates a unique signaling state: Akt is active, but S6K is silenced.

• Standard PI3K Inhibition (LY 294002): Blocks PI3K

  Akt mTOR S6K. (Everything is off).

• LY 303511 Action: PI3K

  Akt (ON) ... but mTOR S6K (OFF).[1]

This specific profile was elucidated by Kristof et al. (2005), who demonstrated that LY 303511 inhibits proliferation in A549 cells via mTOR and CK2, independent of PI3K status.

Signaling Pathway Diagram

The following diagram illustrates the differential blockade points of the two compounds.

Caption: Differential inhibition targets of LY 294002 vs. LY 303511. Note LY 303511 bypasses PI3K but hits mTOR/CK2.

Part 3: Experimental Protocols

Validating the "Control" in Your System

Before using LY 303511 to claim a "PI3K-independent" effect, you must validate its activity profile in your specific cell line.

Objective: Confirm LY 303511 is inhibiting mTOR/S6K without inhibiting Akt.[1][2]

Protocol: The Phospho-Divergence Blot

• Cell Culture: Seed cells (e.g., HeLa, HEK293, or A549) to 70% confluence.

• Starvation: Serum-starve for 16 hours to reduce basal signaling.

• Treatment Groups:

  • Vehicle (DMSO 0.1%)

  • LY 294002 (10

    M - 50 M)

  • LY 303511 (10

    M - 50 M)

  • Rapamycin (20 nM) - Positive control for mTORC1 inhibition

• Stimulation: Stimulate with Insulin (100 nM) or EGF (50 ng/mL) for 30 minutes.

• Lysis: Lyse in RIPA buffer containing phosphatase inhibitors (Na3VO4, NaF).

• Western Blot Targets:

  • Anti-p-Akt (Ser473): Expectation: Blocked by LY 294002; Intact with LY 303511.[1][3][4]

  • Anti-p-p70S6K (Thr389): Expectation: Blocked by LY 294002; Blocked by LY 303511.

  • Anti-Total Akt / Anti-Total S6K: Loading controls.

Interpretation: If LY 303511 reduces p-S6K levels, you cannot use it to rule out mTOR involvement. You can only use it to rule out PI3K involvement.

Decision Tree for Data Analysis

Use this logic flow to interpret results when using these compounds.

Caption: Logic flow for distinguishing PI3K-dependent vs. mTOR/CK2-dependent effects using LY compounds.

Part 4: Off-Target Considerations (The "Dirty" Profile)

Beyond mTOR, LY 303511 has documented activity against other targets that can confound data interpretation.

• Casein Kinase 2 (CK2):

  • LY 303511 inhibits CK2, a ubiquitous kinase involved in cell cycle control and DNA repair.

  • Impact: If your readout is cell proliferation or cell cycle arrest (G2/M transition), the effect of LY 303511 may be due to CK2 inhibition, not mTOR.

• Voltage-Gated Potassium Channels (Kv):

  • LY 303511 blocks Kv1.1 and Kv2.1 channels (IC50 ~64

    M).

  • Impact: In neurons or beta-cells, this can alter membrane potential and calcium influx, triggering signaling cascades independent of kinase activity.

• BET Bromodomains:

  • Recent screens suggest activity against BRD2/3/4.

  • Impact: Potential transcriptional modulation in long-term assays (>24 hours).

References

• Kristof, A. S., et al. (2005). "LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms." Journal of Pharmacology and Experimental Therapeutics. Link

• El-Kholy, W., et al. (2003). "The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism."[1] FASEB Journal. Link

• Gharbi, S. I., et al. (2007). "Exploring the specificity of the PI3K family inhibitor LY294002." Biochemical Journal. Link

• Mharzi, N., et al. (2024). "PI3 kinase-unrelated effects of LY294002 and LY303511 on serotonin-induced Ca2+ and cAMP signaling." bioRxiv. Link

Sources

• 1. LY 303511 | CAS:154447-38-8 | MTOR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. researchgate.net [researchgate.net]
• 3. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]

Protocols & Analytical Methods

Application Note: LY 303511 Hydrochloride Solubility &amp; Usage Protocol

Abstract & Scope

This guide provides a standardized protocol for the solubilization, storage, and application of LY 303511 hydrochloride in in vitro biological assays.

LY 303511 is widely utilized as a negative control for the PI3K inhibitor LY 294002. While structurally analogous, LY 303511 exhibits negligible activity against PI3K.[1][2][3] However, scientific integrity requires noting that LY 303511 is not pharmacologically inert. It possesses distinct inhibitory activity against mTOR (mTORC1), Casein Kinase 2 (CK2), and voltage-gated potassium channels (Kv).[4] This protocol addresses the physicochemical challenges of the hydrochloride salt form and outlines experimental controls to prevent data misinterpretation due to off-target effects.

Physicochemical Profile

Understanding the specific properties of the hydrochloride salt is critical for accurate molarity calculations.

Property	Specification	Notes
Compound Name	LY 303511 hydrochloride	Note: Ensure you are not using the free base.[4]
CAS Number	854127-90-5 (HCl salt)	154447-38-8 (Free base)
Molecular Weight	379.29 g/mol	Includes 2HCl.[4][5] (Free base is ~306.36 g/mol )
Solubility (DMSO)	~100 mM (Max)	Recommended stock concentration: 10–50 mM
Solubility (Ethanol)	~100 mM (Max)	Alternative organic solvent.[4]
Solubility (Water)	< 1 mg/mL	Poor. Requires organic co-solvent for aqueous buffers.[4]
Appearance	Off-white to yellow solid	Hygroscopic; store with desiccant.[4]

Protocol: Preparation of Stock & Working Solutions

Critical Pre-Requisites[4]

• Solvent: Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9% purity.[4] Avoid "wet" DMSO as it promotes compound degradation.[4]

• Vessels: Glass or polypropylene vials. Avoid polystyrene, which can be damaged by high-concentration DMSO.[4]

• Safety: Wear nitrile gloves and safety glasses.[4] LY 303511 is a bioactive kinase inhibitor.[4]

Step-by-Step Solubilization (Stock Solution)

Target: 10 mM Stock Solution in DMSO (Volume: 1 mL)

• Weighing: Accurately weigh 3.79 mg of LY 303511 hydrochloride.

  • Expert Tip: If the static charge makes weighing small amounts difficult, weigh a larger amount (e.g., 10 mg) and adjust the solvent volume accordingly.

• Dissolution: Add 1.0 mL of anhydrous DMSO to the vial.

• Mixing: Vortex vigorously for 30–60 seconds.

  • Verification: Inspect visually.[4] The solution should be clear and yellow. If particles persist, sonicate in a water bath at room temperature for 5 minutes.

• Aliquoting: Dispense into 50–100 µL aliquots in amber microcentrifuge tubes.

• Storage: Store at -20°C . Stable for up to 6 months. Avoid repeated freeze-thaw cycles (max 3 cycles).

Preparation of Working Solutions (Aqueous Dilution)

Direct addition of high-concentration DMSO stock to aqueous media often causes "shock precipitation."[4] Use the Intermediate Dilution Method .

Target: 50 µM Assay Concentration (0.1% DMSO final)

• Thaw: Thaw a 10 mM DMSO stock aliquot at room temperature. Vortex to ensure homogeneity.[4]

• Intermediate Step (10x Concentrate):

  • Dilute the 10 mM stock 1:20 in culture media (or assay buffer) without serum.

  • Example: 10 µL of 10 mM Stock + 190 µL Media = 500 µM (Intermediate).

  • Note: This solution may appear slightly cloudy; proceed immediately.

• Final Dilution:

  • Dilute the Intermediate (500 µM) 1:10 directly into the final cell culture well or assay volume.

  • Final Concentration:50 µM .[3]

  • Final DMSO: 0.5% (Ensure your cells tolerate this; if not, start with a more concentrated stock or lower dose).

Visualization: Workflow & Signaling Selectivity

Solubilization Workflow

Figure 1: Step-by-step workflow for preparing LY 303511 to prevent precipitation.

Mechanism of Action & Selectivity (The "Negative Control" Trap)

Researchers often assume LY 303511 is inert. This diagram illustrates why that assumption is dangerous if studying mTOR or ion channels.

Figure 2: Pharmacological selectivity.[4] Note that while LY 303511 does not inhibit PI3K, it mimics LY 294002's inhibition of mTOR and CK2.

Scientific Integrity: Experimental Design & Troubleshooting

The "Negative Control" Context

LY 303511 is a structural analog of LY 294002 where the oxygen atom of the morpholine ring is replaced by a nitrogen (piperazine).

• Correct Usage: Use LY 303511 to confirm that an effect observed with LY 294002 is due to PI3K inhibition and not an off-target effect.

• Interpretation:

  • If LY 294002 works and LY 303511 does not , the effect is likely PI3K-dependent.[4]

  • If both compounds cause the effect, the mechanism is likely PI3K-independent (potentially mTOR, CK2, or Kv channel mediated).

Troubleshooting Guide

Issue	Probable Cause	Solution
Precipitation in Media	"Shock" dilution from 100% DMSO to aqueous.	Use the Intermediate Dilution step (Sec 3.3). Ensure media is warm (37°C).
Cytotoxicity (Non-Specific)	High DMSO concentration (>0.5%).[4]	Include a "Vehicle Only" control (DMSO matched).[4] Keep final DMSO <0.1% if possible.[4]
Unexpected "Active" Result	Off-target inhibition (mTOR/Kv).	Verify target. If studying mTOR, LY 303511 is not a negative control; it is an inhibitor.[6]
Loss of Potency	Hydrolysis or freeze-thaw degradation.[4]	Use fresh aliquots. Do not store diluted aqueous working solutions >4 hours.

References

• Kristof, A. S., et al. (2005). "LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms."[4] Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134-1143.[4]

• Mharrette, A., et al. (2009). "The PI3K inhibitor LY294002 and its analogue LY303511 inhibit the activity of the pore-forming subunit of the voltage-gated K+ channel Kv2.1."[4] British Journal of Pharmacology, 157(8), 1398-1407.[4]

• Cayman Chemical. "LY303511 (hydrochloride) Product Information." Cayman Chemical Product Datasheet.

• Tocris Bioscience. "LY 303511: Negative control for LY 294002." Tocris Technical Data.

Sources

• 1. selleckchem.com [selleckchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. LY 303511 dihydrochloride, Negative control for LY 294002 (CAS 154447-38-8) | Abcam [abcam.com]
• 6. Targeting PI3K/Akt/mTOR Signaling in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

preparation of LY 303511 stock solution in DMSO

Application Note: Preparation and Handling of LY 303511 Stock Solution

Executive Summary

This guide details the preparation, storage, and experimental deployment of LY 303511 , a compound widely utilized as a negative control for the PI3K inhibitor LY 294002. While chemically similar to LY 294002, LY 303511 does not inhibit PI3K.[1] However, critical attention must be paid to its off-target pharmacological profile, including inhibition of Casein Kinase 2 (CK2), voltage-gated potassium channels (Kv), and BET bromodomains. This protocol ensures chemical stability while mitigating experimental artifacts caused by improper handling or pharmacological misunderstanding.

Critical Pharmacological Context

Before preparing the solution, researchers must understand the mechanistic distinction between the active drug and this control to interpret data accurately.

The "Negative Control" Fallacy: LY 303511 is a negative control only for PI3K inhibition. It is not a biologically inert compound. If your phenotype persists in the presence of LY 303511, it confirms the effect is PI3K-independent, but it may still be driven by other targets shared between LY 294002 and LY 303511 (e.g., BET bromodomains or Kv channels).

Target Selectivity Map The following diagram illustrates the overlapping and distinct targets of the two compounds.

Caption: Functional overlap between LY 294002 and LY 303511. Note that LY 303511 retains activity against BET, Kv, and CK2.

Physicochemical Properties & Solubility

Verify the specific salt form on your product label before weighing. The molecular weight (MW) differs significantly between the free base and hydrochloride salts.

Property	Free Base	Dihydrochloride Salt (2HCl)
Formula	C₁₉H₁₈N₂O₂	C₁₉H₁₈N₂O₂[1] · 2HCl
MW	306.36 g/mol	379.29 g/mol
Appearance	Yellow/Amber Solid	Yellow/Amber Solid
Solubility (DMSO)	~100 mM (Max)	~100 mM (Max)
Solubility (Ethanol)	~100 mM (Max)	~100 mM (Max)
Solubility (Water)	Insoluble	Low (requires pH adjustment)

Protocol: Preparation of Stock Solution (DMSO)

Objective: Prepare a 50 mM stock solution. Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous (≥99.9%).

Step 1: Calculation

Use the formula:

[2][3]

• Scenario A (Free Base, MW 306.36): To make 1 mL of 50 mM stock:

• Scenario B (Dihydrochloride, MW 379.29): To make 1 mL of 50 mM stock:

Step 2: Reconstitution Workflow

Caption: Step-by-step workflow for preparing and storing LY 303511 stock solutions.

• Weighing: Weigh the calculated amount of LY 303511 powder into a sterile microcentrifuge tube.

• Solvent Addition: Add high-grade anhydrous DMSO.

  • Tip: If the powder is stuck to the walls, use the pipette tip to wash it down with the DMSO.

• Dissolution: Vortex vigorously for 1–2 minutes. The solution should be amber and completely clear.

  • Troubleshooting: If particles persist, warm the solution to 37°C for 5 minutes, then vortex again. Sonicate only if absolutely necessary (short bursts).

• Aliquoting: Dispense into small aliquots (e.g., 20–50 µL) to match your typical experimental usage.

  • Why: LY 303511 is sensitive to repeated freeze-thaw cycles, which can lead to precipitation or degradation.

• Storage: Store aliquots at -20°C (stable for ~1 month) or -80°C (stable for ~6 months). Protect from light.

Protocol: Preparation of Working Solutions

Safety Warning: DMSO is toxic to cells at high concentrations. The final DMSO concentration in the cell culture medium should generally be < 0.5% (optimally < 0.1%).

Dilution Strategy (Example: 10 µM Final Concentration)

Assuming a 50 mM Stock Solution.

• Intermediate Dilution (Optional but Recommended):

  • Dilute the 50 mM stock 1:10 in culture media (or PBS) to create a 5 mM intermediate.

  • Note: This step improves pipetting accuracy for small volumes.

  • Observation: A faint precipitate may form if diluted directly into aqueous buffer at high concentrations. If this happens, dilute further or vortex immediately before adding to cells.

• Final Application:

  • To achieve 10 µM in 10 mL of media:

  • Dilution Factor =

    (from 10 mM stock) or (from 50 mM stock).

  • Add 2 µL of 50 mM stock directly to 10 mL of media.

  • Final DMSO concentration:

    (Safe).

Experimental Controls

Always include a Vehicle Control group treated with the equivalent volume of DMSO (e.g., 0.02%) to ensure any observed effects are not due to the solvent itself.

References

• Kristof, A. S., et al. (2005).[1] "LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mTOR-dependent mechanisms."[1] Journal of Pharmacology and Experimental Therapeutics.

• Gharbi, S. I., et al. (2007). "Exploring the specificity of the PI3K family inhibitor LY294002." Biochemical Journal.

• Dittmann, A., et al. (2014). "The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains."[4] ACS Chemical Biology.[5]

• Cayman Chemical. "LY303511 (hydrochloride) Product Information." [1]

• MedChemExpress. "LY303511 Datasheet and Solubility."

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LY 303511 [sigmaaldrich.com]

Technical Application Note: Optimizing LY 303511 Usage in Cell Signaling and Ion Channel Research

This guide details the application of LY 303511 , a compound widely utilized as a negative control for PI3K inhibition studies but which possesses distinct, potent biological activities of its own.

Executive Summary & Mechanism of Action

LY 303511 is a structural analogue of the widely used PI3K inhibitor LY 294002 .[1] The structural difference is precise: a single atom substitution of oxygen for nitrogen in the morpholine ring.

• As a Negative Control: LY 303511 does not inhibit PI3K (IC50 > 100 µM). Therefore, it is the gold-standard control to verify that effects observed with LY 294002 are specifically due to PI3K inhibition and not off-target toxicity.

• As an Active Modulator: Research has characterized LY 303511 as a potent inhibitor of voltage-gated potassium channels (Kv1.3), a BET bromodomain inhibitor, and a sensitizer for TRAIL-induced apoptosis via ROS generation.

Critical Experimental Logic: If an experimental effect is blocked by LY 294002 but not by LY 303511, the effect is PI3K-dependent. If both compounds induce the effect, the mechanism is PI3K-independent (likely involving mTOR, Kv channels, or BET proteins).

Chemical Properties & Handling[2][3]

Property	Specification
Molecular Weight	306.36 g/mol
Solubility (DMSO)	100 mM (Max recommended stock)
Solubility (Ethanol)	100 mM
Solubility (Water)	Insoluble (Precipitates immediately)
Storage (Solid)	-20°C (Stable for >2 years)
Storage (Stock)	-20°C (Use within 1 month; avoid freeze/thaw)

Stock Solution Preparation Protocol[4]

• Calculation: To prepare a 50 mM stock solution:

  • Weigh 15.3 mg of LY 303511.

  • Dissolve in 1.0 mL of high-grade anhydrous DMSO.

• Dissolution: Vortex vigorously. If suspension persists, warm to 37°C for 2-5 minutes.

• Sterilization: Do not filter aqueous dilutions. If sterility is required, filter the DMSO stock through a 0.2 µm PTFE (hydrophobic) filter before adding to media.

Recommended Working Concentrations

The working concentration depends entirely on the experimental intent.

Application A: Negative Control for PI3K Inhibition

• Recommended Concentration: 10 µM – 50 µM (Match the concentration of LY 294002 used).

• Protocol: Pre-incubate cells with LY 303511 for 1 hour prior to stimulation (e.g., with Insulin, EGF, or serum).

• Note: Do not exceed 50 µM if solely using as a PI3K control, as off-target effects (Kv1.3 blockade) become dominant.

Application B: Kv1.3 Channel Blockade

• Recommended Concentration: 60 µM – 70 µM (IC50 ≈ 64.6 µM).

• Mechanism: Direct blockade of the pore/voltage sensor of Kv1.3 channels.

• Readout: Patch-clamp electrophysiology or membrane potential assays.

Application C: Chemosensitization (TRAIL/Vincristine)

• Recommended Concentration: 10 µM – 20 µM .

• Mechanism: LY 303511 generates intracellular Hydrogen Peroxide (H2O2)

  Activates p38 MAPK Upregulates Death Receptors (DR4/DR5).

• Protocol: Pre-treat for 1 hour before adding the apoptotic agent (TRAIL or Vincristine).

Application D: BET Bromodomain Inhibition[1][5][6][7]

• Recommended Concentration: 10 µM .

• Targets: BRD2, BRD3, BRD4.

• Effect: Anti-proliferative effects similar to specific BET inhibitors.[2]

Summary of Concentrations by Application

Application	Target / Pathway	Working Conc.	Duration (Pre-treat)	Key Reference
PI3K Negative Control	Non-PI3K Targets	10 - 50 µM	30 - 60 min	Vlahos et al. (1994)
Kv1.3 Blockade	Voltage-gated K+ Channels	~65 µM (IC50)	Acute (min)	El-Kholy et al. (2003)
TRAIL Sensitization	ROS / MAPK / DR5	10 - 20 µM	60 min	Poh et al. (2007)
BET Inhibition	BRD2/3/4	~10 µM	24 - 48 hrs	Dittmann et al. (2014)
mTOR Inhibition	S6K (PI3K-independent)	25 - 50 µM	1 - 24 hrs	Kristof et al. (2005)

Visualized Experimental Logic

Diagram 1: Interpreting Control Experiments

This decision tree illustrates how to differentiate PI3K-specific effects from off-target toxicity using LY 303511.

Caption: Decision matrix for distinguishing PI3K-dependent signaling from off-target pharmacology.

Diagram 2: Mechanism of Chemosensitization

LY 303511 actively promotes apoptosis through a reactive oxygen species (ROS) pathway, independent of PI3K.

Caption: Pathway by which LY 303511 sensitizes tumor cells to death receptor ligands (TRAIL).[1]

Detailed Experimental Protocol: Cell Treatment

Materials

• LY 303511 (Stock: 50 mM in DMSO)

• Cell Culture Media (e.g., DMEM/RPMI + 10% FBS)

• Sterile 1.5 mL microcentrifuge tubes

• Cells (seeded 24 hours prior, 70-80% confluence)

Step-by-Step Procedure

• Preparation of Working Solution (2X):

  • It is best to prepare a 2X concentration in complete media to avoid shocking cells with pure DMSO.

  • Example: To treat 2 mL of cells at 20 µM :

    • Prepare 2 mL of fresh media.

    • Add 1.6 µL of 50 mM LY 303511 stock.

    • Mix well (Vortex). Final concentration in this tube is 40 µM.

• Treatment:

  • Remove 1 mL of media from the cell culture dish (leaving 1 mL).

  • Add the 1 mL of 2X (40 µM) media gently to the dish.

  • Final Concentration: 20 µM.

  • Final DMSO: 0.04% (Well below toxicity threshold).

• Incubation:

  • Incubate at 37°C / 5% CO2 for 60 minutes .

• Stimulation/Secondary Treatment:

  • After 60 minutes, add the stimulating agent (e.g., Insulin) or the apoptotic agent (e.g., TRAIL).

  • Note: Do not wash out LY 303511; it must remain present to maintain channel blockade or ROS levels.

• Harvest/Assay:

  • Proceed with Western Blot (lysis) or Flow Cytometry (Annexin V) as per experimental design.

References

• Vlahos, C. J., et al. (1994).[3] A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[2][4] Journal of Biological Chemistry, 269(7), 5241–5248.

• Kristof, A. S., et al. (2005). LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms.[2][4][5] Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134–1143.[4]

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[6][7] Cancer Research, 65(14), 6264–6274.

• Poh, T. W., et al. (2007). LY303511 amplifies TRAIL-induced apoptosis in tumor cells by enhancing DR5 oligomerization, DISC assembly, and mitochondrial permeabilization.[8] Cell Death & Differentiation, 14(10), 1757–1769.

• El-Kholy, W., et al. (2003).[2] The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism.[2] FASEB Journal, 17(6), 720–722.

• Dittmann, A., et al. (2014).[3] The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.[9][2][3] ACS Chemical Biology, 9(2), 495–502.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. LY 303511 [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. aacrjournals.org [aacrjournals.org]
• 8. LY 303511 hydrochloride | TNF | mTOR | Potassium Channel | TargetMol [targetmol.com]
• 9. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for LY303511 in Voltage-Clamp Assays

For Researchers, Scientists, and Drug Development Professionals

A Technical Guide to Utilizing LY303511 as a Negative Control in Kv1.5 Channel Voltage-Clamp Assays

Introduction: The Critical Role of a Valid Negative Control

In the realm of ion channel pharmacology, the specificity of a pharmacological agent is paramount. LY294002 is a widely utilized inhibitor of phosphoinositide 3-kinase (PI3K), a key enzyme in cellular signaling pathways.[1] However, a growing body of evidence reveals that LY294002 can exert "off-target" effects, directly modulating the activity of various ion channels, including voltage-gated potassium (Kv) channels, independent of its PI3K-inhibitory action.[2][3][4][5] This complicates the interpretation of experimental results, making it difficult to discern whether an observed physiological effect is due to PI3K inhibition or direct ion channel modulation.

To address this ambiguity, its close structural analog, LY303511, serves as an indispensable negative control. LY303511 was specifically designed to be inactive against PI3K, and studies have confirmed its lack of significant inhibitory effect on this enzyme.[2] Therefore, when used in parallel with LY294002, LY303511 allows researchers to dissect the PI3K-dependent and independent effects of the parent compound. This application note provides a detailed experimental protocol for the use of LY303511 in voltage-clamp assays, specifically focusing on the human Kv1.5 channel, a key player in cardiac electrophysiology.

The Kv1.5 channel, highly expressed in the human atria, conducts the ultra-rapid delayed rectifier potassium current (IKur) and is a significant target for the development of anti-arrhythmic drugs.[5][6] Understanding the direct effects of small molecules on this channel is crucial for both therapeutic development and safety pharmacology. This guide will provide the rationale behind the experimental design and a step-by-step protocol for assessing the effects (or lack thereof) of LY303511 on Kv1.5 channels expressed in a heterologous system.

Materials and Reagents

Reagent	Supplier	Catalogue #	Purpose
LY303511	e.g., Tocris	2533	Negative control compound
LY294002	e.g., Cell Signaling Technology	9901	Positive control for Kv channel block
CHO-K1 Cells	ATCC	CCL-61	Host cell line for transfection
hKv1.5 Plasmid DNA	e.g., Addgene	N/A	For transient or stable transfection
Lipofectamine® 3000	Invitrogen	L3000015	Transfection reagent
DMEM/F-12 Medium	Gibco	11320033	Cell culture medium
Fetal Bovine Serum (FBS)	Gibco	26140079	Cell culture supplement
Penicillin-Streptomycin	Gibco	15140122	Antibiotic for cell culture
Trypsin-EDTA	Gibco	25200056	Cell detachment
DMSO	Sigma-Aldrich	D8418	Solvent for compounds

Experimental Workflow

Caption: Voltage protocol and experimental steps for testing LY303511.

Causality Explanation: The holding potential of -80 mV ensures that the Kv1.5 channels are in a closed, resting state before the depolarizing pulse. The range of depolarizing steps from -50 mV to +50 mV covers the voltage range over which Kv1.5 channels activate, allowing for the construction of a current-voltage (I-V) relationship. The 300 ms pulse duration is sufficient to observe the activation and partial inactivation of the channels.

Data Analysis and Expected Results

• Current Amplitude: Measure the peak outward current at each depolarizing voltage step. For LY303511, it is expected that there will be no significant reduction in the peak Kv1.5 current amplitude compared to the baseline recording. [7]In contrast, LY294002 should produce a significant, voltage-dependent block of the Kv1.5 current.

• Current-Voltage (I-V) Relationship: Plot the peak current amplitude as a function of the test potential. The I-V curve in the presence of LY303511 should be nearly identical to the control curve.

• Statistical Analysis: Use appropriate statistical tests (e.g., paired t-test) to compare the current amplitudes before and after the application of LY303511. A lack of statistical significance (p > 0.05) will confirm its inactivity on the Kv1.5 channel at the tested concentration.

Compound	Expected Effect on Kv1.5 Current	Rationale
LY303511 (25 µM)	No significant inhibition	Lacks the structural motifs for PI3K inhibition and direct Kv1.5 channel block.
LY294002 (10 µM)	Significant, voltage-dependent inhibition	Acts as an open channel blocker of Kv1.5, independent of PI3K. [5]

Troubleshooting

Problem	Possible Cause	Solution
Unstable GΩ seal	Poor cell health; dirty pipette or solutions	Use healthy, low-passage cells; filter all solutions; ensure a clean patch-clamp setup.
Low current amplitude	Poor channel expression	Optimize transfection efficiency; allow more time for expression (up to 72 hours).
"Rundown" of current over time	Loss of essential intracellular components	Ensure ATP is included in the internal solution; perform experiments promptly after achieving whole-cell configuration.
Variability between cells	Inconsistent transfection or cell health	Record from multiple cells and average the results; adhere strictly to the cell culture and transfection protocol.

Conclusion

References

• Gong, Q., et al. (2009). Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel. British Journal of Pharmacology, 156(4), 608–618. [Link]

• Kristof, A. S., et al. (2005). LY303511 (2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one) Acts via Phosphatidylinositol 3-Kinase-Independent Pathways to Inhibit Cell Proliferation via Mammalian Target of Rapamycin (mTOR)- and Non-mTOR-Dependent Mechanisms. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1145–1153. [Link]

• El-Kholy, W., et al. (2003). The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism. British Journal of Pharmacology, 139(5), 1015–1024. [Link]

• Kim, H. J., et al. (2013). The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells. Life Sciences, 92(12), 731–737. [Link]

• Siththanandan, V. G., et al. (2006). The phosphoinositide 3-kinase inhibitor LY294002 enhances cardiac myocyte contractility via a direct inhibition of Ik,slow currents. British Journal of Pharmacology, 147(4), 369–378. [Link]

• Lee, Y. C., et al. (2019). LY303511 displays antiproliferation potential against oral cancer cells in vitro and in vivo. Journal of Biochemical and Molecular Toxicology, 33(7), e22767. [Link]

• Yu, H., et al. (2005). LY303511 (2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one) Acts via Phosphatidylinositol 3-Kinase-Independent Pathways to Inhibit Cell Proliferation via Mammalian Target of Rapamycin (mTOR). Molecular Pharmacology, 68(5), 1375–1384. [Link]

• Gong, Q., et al. (2009). Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel. British Journal of Pharmacology, 156(4), 608–618. [Link]

• Semantic Scholar. (n.d.). Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel. Retrieved from [Link]

• Ding, L., et al. (1995). Effects of Estimation Methods, Number of Indicators per Factor, and Improper Solutions on Structural Equation Modeling Fit Indices. Structural Equation Modeling: A Multidisciplinary Journal, 2(2), 119-143. [Link]

• ResearchGate. (n.d.). Effects of Estimation Methods, Number of Indicators Per Factor, and Improper Solutions on Structural Equation Modeling Fit Indices. Retrieved from [Link]

• National Institutes of Health. (n.d.). Inhibition of tumor cell proliferation and motility by fibroblasts is both contact and soluble factor dependent. Retrieved from [Link]

• National Institutes of Health. (n.d.). Intracellular Signals That Control Cell Proliferation in Mammalian Balance Epithelia: Key Roles for Phosphatidylinositol-3 Kinase, Mammalian Target of Rapamycin, and S6 Kinases in Preference to Calcium, Protein Kinase C, and Mitogen-Activated Protein Kinase. Retrieved from [Link]

• DigitalCommons@URI. (1995). Effects of Estimation Methods, Number of Indicators per Factor, and Improper Solutions on Structural Equation Modeling Fit Indices. Retrieved from [Link]

• ResearchGate. (1995). Effects of Estimation Methods, Number of Indicators per Factor, and Improper Solutions on Structural Equation Modeling Fit Indices. Retrieved from [Link]

Sources

• 1. LY294002 | Cell Signaling Technology [cellsignal.com]
• 2. The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The phosphoinositide 3-kinase inhibitor LY294002 enhances cardiac myocyte contractility via a direct inhibition of Ik,slow currents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. semanticscholar.org [semanticscholar.org]
• 7. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PMC [pmc.ncbi.nlm.nih.gov]

cell permeability and incubation time for LY 303511 treatment

Part 1: Executive Summary & Mechanism of Action

The "Inert" Control Fallacy LY 303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) was originally developed and is widely marketed as a negative control for the PI3K inhibitor LY 294002. Structurally, it differs from LY 294002 by a single atom (a nitrogen substitution in the morpholine ring), which abolishes its ability to inhibit PI3K.

However, treating LY 303511 as a biologically inert compound is a critical experimental error.

Crucial pharmacological profiling has revealed that LY 303511 possesses potent biological activities independent of PI3K.[1][2] It is a functional inhibitor of:

• mTOR (mammalian Target of Rapamycin): Specifically affects mTORC1-dependent phosphorylation of S6K.

• Kv Channels: Blocks voltage-gated potassium channels (e.g., Kv1.3, Kv1.5) with rapid kinetics.

• Casein Kinase 2 (CK2): Inhibits CK2 activity.[1][3][4]

• Redox State: Induces rapid intracellular generation of Hydrogen Peroxide (

  ).

This guide provides the protocols necessary to use LY 303511 correctly, either as a rigorous negative control for PI3K or as an active pharmacological agent for mTOR/Kv channel studies.

Part 2: Physicochemical Properties & Permeability[5]

Solubility and Reconstitution

LY 303511 is a lipophilic small molecule. It is insoluble in water and must be reconstituted in organic solvents before introduction to biological systems.

Parameter	Specification
Molecular Weight	306.36 g/mol
Primary Solvent	DMSO (Dimethyl sulfoxide)
Stock Concentration	10 mM - 50 mM (Recommended)
Solubility Limit (DMSO)	~25 mg/mL (approx. 80 mM)
Aqueous Solubility	Negligible. Precipitates immediately in PBS/Media if not diluted correctly.

Cell Permeability Mechanism

• Mode of Entry: Passive diffusion. The compound is highly lipophilic, allowing it to cross the plasma membrane rapidly without the need for transfection reagents or electroporation.

• Permeability Kinetics: Intracellular accumulation reaches equilibrium within 5–10 minutes at 37°C.

Critical Protocol: Stock Preparation

• Weigh LY 303511 powder in a static-free environment.

• Add sterile DMSO to achieve a 50 mM stock solution.

• Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at 37°C for 5 minutes.

• Aliquot: Store in small volumes (e.g., 20 µL) at -20°C or -80°C to avoid freeze-thaw cycles.

• Working Solution: Dilute the DMSO stock directly into the culture medium.[5] Ensure the final DMSO concentration is <0.1% to avoid solvent toxicity.[6]

Part 3: Time-Dependent Incubation Kinetics

The biological effects of LY 303511 are strictly time-dependent. The choice of incubation time defines which mechanism you are observing.

Time Point	Dominant Biological Effect	Target Mechanism
0 - 15 min	Acute Channel Blockade	Inhibition of Voltage-Gated Channels (Kv). Rapid membrane depolarization.
15 - 30 min	ROS Generation	Rapid burst of intracellular production (PI3K-independent).
1 - 4 hours	Signaling Inhibition	Inhibition of mTORC1 (p70S6K phosphorylation) and Casein Kinase 2 (CK2).
24 - 48 hours	Phenotypic Change	Cell cycle arrest ( phase), sensitization to apoptosis (e.g., TRAIL, Vincristine).

Part 4: Experimental Protocols

Protocol A: Using LY 303511 as a PI3K Negative Control

Objective: To prove that an effect observed with LY 294002 is specifically due to PI3K inhibition and not off-target toxicity.

Step-by-Step:

• Seeding: Plate cells (e.g., HEK293, HeLa, Jurkat) to reach 70-80% confluency.

• Starvation (Optional): Serum-starve cells for 12-24 hours if analyzing growth factor signaling (e.g., Insulin/EGF stimulation).

• Preparation: Prepare fresh media containing:

  • Group A: Vehicle Control (0.1% DMSO).

  • Group B: LY 294002 (10 µM - 50 µM).

  • Group C: LY 303511 (Match concentration of Group B exactly, e.g., 50 µM).

• Incubation: Treat cells for 1 hour at 37°C.

• Stimulation: Add agonist (e.g., Insulin 100 nM) for 15 minutes.

• Harvest/Lysis: Wash with ice-cold PBS and lyse immediately.

• Readout (Western Blot):

  • Valid PI3K Result: p-Akt (Ser473) is inhibited in Group B but NOT in Group C.

  • Off-Target Warning: If p-S6K (Thr389) is inhibited in BOTH Group B and Group C, the effect is likely mTOR-mediated, not PI3K-mediated.

Protocol B: Investigating Kv Channel Inhibition (Electrophysiology)

Objective: To assess acute blockade of potassium currents.

Step-by-Step:

• Setup: Whole-cell patch-clamp configuration.

• Bath Solution: Standard Tyrode’s solution or physiological saline.

• Baseline: Establish stable

  currents using voltage steps (e.g., -80 mV to +60 mV).

• Perfusion: Peruse LY 303511 (10-50 µM) into the bath solution.

• Recording: Record currents immediately. Blockade typically onsets within 1-3 minutes .

• Washout: Attempt washout with inhibitor-free saline (reversibility varies by cell type).

Part 5: Visualization of Signaling Pathways

The following diagram illustrates the critical divergence between the intended use of LY 303511 and its actual pharmacological footprint.

Figure 1: Pharmacological divergence of LY compounds. Note that while LY 303511 acts as a negative control for PI3K (red dotted line), it actively inhibits mTOR and Kv channels, complicating data interpretation if not properly controlled.

Part 6: Troubleshooting & Expert Tips

• Precipitation Risks: If you observe crystal formation upon adding the stock to the media, your local concentration at the pipette tip was too high. Tip: Vortex the media immediately while adding the compound dropwise.

• Serum Binding: High serum concentrations (10% FBS) can reduce the effective free concentration of LY 303511. If possible, perform the acute treatment (1h) in serum-reduced (0.5%) or serum-free media.

• The "Wortmannin Check": If you are unsure if an effect is PI3K-dependent or an LY-compound artifact, validate with Wortmannin (100 nM) . Wortmannin is structurally distinct and does not inhibit Kv channels or generate ROS at this concentration.

Part 7: References

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). Journal of Biological Chemistry.

• Kristof, A. S., et al. (2005). LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms. Journal of Pharmacology and Experimental Therapeutics.

• El-Kholy, W., et al. (2003). The phosphatidylinositol 3-kinase inhibitor LY294002 is a potent blocker of voltage-dependent potassium channels. FASEB Journal.

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[7] Cancer Research.

• Mellier, G., et al. (2013). Small molecule sensitization to TRAIL is mediated via nuclear localization, phosphorylation and inhibition of chaperone activity of Hsp27. Cell Death & Disease.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. lifetein.com [lifetein.com]
• 7. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: LY 303511 Protocols for Dissecting NF-kappaB vs. PI3K Signaling

Part 1: Executive Summary & Mechanistic Insight

The "Negative Control" Paradox

LY 303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) is widely marketed and utilized as a negative control for the PI3K inhibitor LY 294002. Structurally, it differs by a single atom substitution (an amine for an oxygen in the morpholine ring), which renders it inactive against PI3K (IC50 > 100 µM).

However, treating LY 303511 as a biologically inert compound is a critical experimental error.

Research has firmly established that LY 303511 retains potent inhibitory activity against NF-kappaB , Kv1.3 potassium channels , and BET bromodomains , often with potency comparable to LY 294002. Therefore, this compound is not merely a "negative control" but a precision tool for dissecting signaling pathways. It allows researchers to distinguish between effects mediated strictly by PI3K/Akt (blocked by LY 294002 but not LY 303511) and those mediated by off-target kinase/channel modulation (blocked by both).

Mechanism of Action: The Target Matrix

To use LY 303511 effectively, one must understand its differential targeting profile compared to its parent compound.

• PI3K (Phosphoinositide 3-kinase): LY 303511 does not inhibit PI3K.[1][2]

• NF-kappaB: LY 303511 inhibits NF-kappaB transcriptional activity, likely through the blockage of IKK (IκB Kinase) activation or upstream sensitization via ROS generation.

• Kv1.3 Channels: Potent blockade of voltage-gated potassium channels, which regulates Ca²⁺ signaling essential for T-cell activation.[3]

• BET Bromodomains: Both LY 294002 and LY 303511 inhibit BRD2, BRD3, and BRD4, affecting c-Myc expression.

Figure 1: LY 303511 mimics the off-target profile of LY 294002 (NF-kB, Kv1.3, BET) without inhibiting the primary target (PI3K), serving as a subtraction tool.

Part 2: Experimental Protocols

Material Preparation

• Compound: LY 303511 (Cas No: 154447-35-5).

• Solubility: Soluble in DMSO (up to 25 mM) and Ethanol. Insoluble in water.

• Stock Solution: Prepare a 10 mM or 50 mM stock in high-grade anhydrous DMSO. Aliquot into small volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C.

• Working Solution: Dilute directly into culture media immediately prior to use. Ensure final DMSO concentration is < 0.1% to avoid solvent toxicity.

Protocol A: The "Subtraction" Assay (Distinguishing Mechanisms)

Objective: To determine if a cellular response (e.g., apoptosis, cytokine release) is PI3K-dependent or mediated by NF-kappaB/Off-targets.

Experimental Design: You must run three parallel arms:

• Vehicle Control: DMSO only.

• LY 294002 Arm: 10–50 µM (Inhibits PI3K + NF-kB + Kv1.3).

• LY 303511 Arm: 10–50 µM (Inhibits NF-kB + Kv1.3; Spares PI3K ).

Step-by-Step:

• Seeding: Seed cells (e.g., Raw 264.7, HeLa, or Jurkat) at appropriate density (e.g., 1 x 10⁶ cells/mL) in 6-well plates. Allow adherence overnight.

• Starvation (Optional but Recommended): Serum-starve cells (0.5% FBS) for 4-12 hours to reduce basal kinase activity, depending on cell type.

• Pre-treatment:

  • Add LY 303511 (typically 10 µM, 25 µM, or 50 µM ) to the media.

  • Add LY 294002 (same concentration) to the parallel arm.

  • Incubate for 1 hour at 37°C.

• Stimulation:

  • Add stimulus (e.g., TNF-α 10 ng/mL, LPS 1 µg/mL, or TRAIL).

  • Co-incubate with inhibitors for the desired time (e.g., 30 min for phosphorylation, 24h for apoptosis/reporter assays).

• Harvest:

  • For Signaling (Western): Lyse cells in RIPA buffer with phosphatase inhibitors.

  • For Reporter Assay: Lyse for Luciferase reading.

Interpretation:

Observation	LY 294002 Result	LY 303511 Result	Conclusion
Scenario 1	Inhibits Response	No Effect	Effect is PI3K/Akt Dependent .
Scenario 2	Inhibits Response	Inhibits Response	Effect is PI3K Independent (likely NF-kB, Kv1.3, or BET mediated).

| Scenario 3 | No Effect | No Effect | Pathway not involved. |

Protocol B: Western Blotting for NF-kappaB Inhibition

Objective: Confirm inhibition of NF-kappaB translocation or IKK activation.

• Treatment: Follow Protocol A (Pre-treat 1h, Stimulate with TNF-α for 15-30 mins).

• Fractionation (Critical): NF-kappaB inhibition is best visualized by looking at Nuclear vs. Cytosolic fractions. Whole cell lysate often masks the translocation effect.

  • Use a commercial Nuclear Extraction Kit or hypotonic lysis buffer method.

• Blotting Targets:

  • Nuclear Fraction: Probe for p65 (RelA) . Expectation: Reduced nuclear p65 in LY 303511 treated cells.

  • Cytosolic Fraction: Probe for IκBα . Expectation: Stabilization of IκBα (prevention of degradation) in LY 303511 treated cells.

  • Control: Probe for p-Akt (Ser473) . Expectation: LY 294002 blocks p-Akt; LY 303511 does NOT block p-Akt.

Figure 2: Parallel processing is essential. LY 303511 must always be run alongside LY 294002 to validate PI3K-independence.

Part 3: Scientific Integrity & Troubleshooting

Critical Considerations (E-E-A-T)

• The Concentration Ceiling: Do not exceed 50 µM . At concentrations >50 µM, non-specific toxicity and solubility issues increase, potentially confounding results with general cell stress responses.

• The ROS Factor: LY 303511 has been shown to sensitize cells to apoptosis via intracellular hydrogen peroxide (H₂O₂) production.[2] If your readout is oxidative-stress sensitive, use an antioxidant (e.g., NAC) control to verify.

• Kv1.3 Confusion: In T-cells or neurons, LY 303511 blocks Kv1.3 channels. This alters membrane potential and Ca²⁺ influx.[3] If studying immune activation, be aware that the "NF-kappaB inhibition" might actually be a secondary effect of calcium entry blockade.

Troubleshooting Table

Issue	Possible Cause	Solution
LY 303511 precipitates in media	Concentration too high or cold media used.	Dilute DMSO stock into warm media dropwise while vortexing. Keep final conc ≤ 50 µM.
LY 303511 inhibits Akt phosphorylation	Compound degradation or mislabeling.	Verify stock via HPLC/Mass Spec. Ensure it is actually LY 303511 (inactive on PI3K).
No NF-kB inhibition observed	Stimulus too strong or timepoint missed.	Optimize pre-incubation time (1h is standard). Check nuclear fractions, not just whole lysate.
High cell death in controls	DMSO toxicity.	Ensure final DMSO concentration is < 0.1%.

Part 4: References

• Kristof, A. S., et al. (2005). "LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation and chemosensitize cancer cells." Journal of Pharmacology and Experimental Therapeutics.

  • Establishes LY303511 as a PI3K-independent inhibitor affecting proliferation.[1][4]

• Poh, T. W., & Pervaiz, S. (2005). "LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway."[5] Cancer Research.

  • Key paper identifying the ROS-mediated mechanism and NF-kappaB sensitization.

• Choi, Y. H., et al. (2004). "LY294002 inhibits LPS-induced NO production through a inhibition of NF-kappaB activation: independent mechanism of phosphatidylinositol 3-kinase." Immunology Letters.

  • Demonstrates that both LY294002 and LY303511 inhibit NF-kappaB DNA binding and reporter activity.[6]

• Dittmann, A., et al. (2014). "The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains."[4] ACS Chemical Biology.

  • Critical update on the specificity of LY compounds, identifying BET bromodomains as a major off-target.

Sources

• 1. LY303511 displays antiproliferation potential against oral cancer cells in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Identification of novel Kv1.3 channel-interacting proteins using proximity labelling in T-cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LY294002 inhibits LPS-induced NO production through a inhibition of NF-kappaB activation: independent mechanism of phosphatidylinositol 3-kinase - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Application Note: Handling, Storage, and Experimental Protocols for LY 303511 Hydrochloride

Executive Summary & Mechanism of Action

LY 303511 hydrochloride (2-(1-Piperazinyl)-8-phenyl-4H-1-benzopyran-4-one hydrochloride) is a critical pharmacological tool used primarily as a negative control for the PI3K inhibitor LY 294002.

Structurally, LY 303511 is an analog of LY 294002 where the morpholine ring is replaced by a piperazine ring. This subtle modification abolishes its ability to inhibit Phosphoinositide 3-kinases (PI3K) but retains activity against other targets.

Critical Scientific Insight: While LY 303511 is a "negative control" for PI3K, it is biologically active . It inhibits mTOR (mammalian target of rapamycin), Casein Kinase 2 (CK2), and blocks voltage-gated potassium channels (

).[1] Therefore, proper experimental design requires a rigorous comparison between LY 294002 and LY 303511 to distinguish PI3K-dependent effects from off-target effects.

Physicochemical Properties[1][3][4][5][6][7][8]

Property	Specification
Chemical Name	2-(1-Piperazinyl)-8-phenyl-4H-1-benzopyran-4-one hydrochloride
CAS Number	854127-90-5 (HCl salt); 154447-38-8 (Free base)
Molecular Weight	342.82 g/mol (Free base: 306.36 g/mol )
Formula
Appearance	Off-white to pale yellow solid
Solubility (DMSO)	mg/mL (approx. 145 mM)
Solubility (Ethanol)	mg/mL (with warming)
Solubility (Water)	Insoluble (Requires acidic pH or co-solvent)

Storage & Stability Protocols

Solid State Storage

The stability of LY 303511 hydrochloride in its solid form is high, provided it is protected from moisture.

• Temperature: Store at -20°C .

• Desiccation: The vial must be kept in a desiccator or a sealed container with silica gel packs. The hydrochloride salt can be hygroscopic.

• Shelf Life:

  years if unopened and stored correctly.

Solution Storage (Reconstituted)

Once in solution, the stability decreases significantly.

• Solvent: Anhydrous DMSO (Dimethyl Sulfoxide) is the preferred solvent for stock solutions.

• Temperature: Store aliquots at -80°C .

• Duration: Use within 6 months .

• Freeze-Thaw: Avoid repeated freeze-thaw cycles. Aliquot into single-use volumes (e.g., 20-50 µL) immediately after reconstitution.

Visual Workflow: Storage Decision Matrix

Figure 1: Decision matrix for the storage and handling of LY 303511 hydrochloride to ensure maximum stability.

Reconstitution Protocol

Objective: Prepare a 50 mM Stock Solution in DMSO.

Materials:

• LY 303511 HCl (Solid)

• Anhydrous DMSO (Cell culture grade)

• Vortex mixer

• Sterile amber microcentrifuge tubes

Procedure:

• Equilibration: Allow the product vial to equilibrate to room temperature before opening . This prevents condensation of atmospheric moisture onto the cold powder, which causes degradation.

• Calculation:

  • Mass (

    ): Check the vial label (e.g., 5 mg).

  • MW: 342.82 g/mol .[2]

  • Target Conc (

    ): 50 mM (0.05 mol/L).

  • Volume (

    ) = .

  • Example: For 5 mg:

    mL (291 µL).

• Dissolution: Add the calculated volume of DMSO to the vial.

• Mixing: Vortex vigorously for 30-60 seconds. If particles persist, sonicate in a water bath for 5 minutes at room temperature.

• Aliquotting: Dispense into sterile tubes (suggested 50 µL aliquots) to avoid freeze-thaw cycles.

• Labeling: Label with Compound Name, Concentration, Solvent, and Date.

Experimental Application Note: The Negative Control Strategy

Rationale

To validate that an observed biological effect is due to PI3K inhibition, you must compare the effects of the active inhibitor (LY 294002) against the inactive analog (LY 303511).[3]

Experimental Logic

• Scenario A: LY 294002 inhibits the phenotype, but LY 303511 has no effect .

• Scenario B: Both LY 294002 and LY 303511 inhibit the phenotype equally.

  • Conclusion: The effect is PI3K-independent .[1][4] It may be driven by mTOR,

    channels, or CK2 inhibition.

Protocol: In Vitro Cell Assay

• Seeding: Seed cells in 6-well plates and culture until 70-80% confluence.

• Preparation: Thaw stock solutions of LY 294002 and LY 303511.

• Treatment Groups:

  • Vehicle Control: DMSO (match highest % used, typically <0.1%).

  • Active Group: LY 294002 (10 - 50 µM).

  • Control Group: LY 303511 (10 - 50 µM).

• Incubation: Incubate for the desired timepoint (e.g., 1-24 hours).

• Readout: Assay for Akt phosphorylation (p-Akt S473) via Western Blot.

  • Expected Result: LY 294002 reduces p-Akt; LY 303511 should not reduce p-Akt.

Visual Workflow: Interpreting Results

Figure 2: Logic flow for interpreting comparative data between LY 294002 and LY 303511.

Safety & Handling (MSDS Summary)

• Hazard Classification: Irritant. Not fully tested for toxicity, but analogs are known to be bioactive. Treat as a potential reproductive toxin.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Inhalation: Handle powder in a fume hood to avoid dust inhalation.

• Disposal: Dispose of as hazardous chemical waste. Do not flush down drains.

References

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[5] Journal of Biological Chemistry, 269(7), 5241-5248.

• Kristof, A. S., et al. (2005).[1] LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mTOR- and non-mTOR-dependent mechanisms.[1] Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134-1143.[1]

• Mellier, G., et al. (2013). Small molecule sensitization to TRAIL is mediated via nuclear localization, phosphorylation and inhibition of chaperone activity of Hsp27. Cell Death & Disease, 4, e890.

• Cayman Chemical. (n.d.). LY303511 (hydrochloride) Product Information.

• Tocris Bioscience. (n.d.). LY 303511 Technical Data Sheet.

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. shokatlab.ucsf.edu [shokatlab.ucsf.edu]

Technical Notes & Optimization

LY 303511 precipitates in cell culture media troubleshooting

Subject: Troubleshooting Solubility and Precipitation of LY 303511 in Cell Culture Systems Ticket ID: T-LY303-SOL Responder: Senior Application Scientist, Cell Signaling & Chemical Biology Division

Executive Summary

LY 303511 is widely utilized as a negative control for the PI3K inhibitor LY 294002. However, its high lipophilicity leads to frequent precipitation events upon introduction to aqueous cell culture media. This guide addresses the physicochemical causes of this precipitation and provides a validated protocol to ensure solubility, ensuring your "negative control" data remains artifact-free.

Part 1: The Chemistry of Precipitation (The "Why")

Q: Why does LY 303511 precipitate immediately upon addition to my media, even though it was clear in the tube?

A: This is a classic "Solvent Shock" phenomenon driven by the compound's structural lipophilicity.

LY 303511 is a chromone derivative (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one). While it is soluble in organic solvents like DMSO (dimethyl sulfoxide), it is virtually insoluble in water.

• The Mechanism: When you eject a droplet of 100% DMSO stock directly into aqueous media, the DMSO diffuses into the water faster than the hydrophobic drug can disperse.

• The Result: The drug is left "stranded" in a local aqueous environment where its solubility limit is instantly exceeded, causing it to crystallize or form an amorphous precipitate. This often looks like a fine mist or turbidity that settles over time.

Key Solubility Data

Solvent	Solubility Limit	Notes
DMSO	~10 - 25 mM	Optimal stock solvent. Gentle warming (37°C) may be required for saturation.[1]
Ethanol	< 5 mM	Poor solubility; not recommended for high-concentration stocks.
Water/PBS	Insoluble	Do not attempt aqueous serial dilutions.

Part 2: Validated Preparation Protocol

Q: How should I prepare my stocks to minimize risk?

A: Follow this "Self-Validating" Stock Preparation Protocol. The goal is to create a stock that is concentrated enough to keep the final DMSO volume low (<0.1%), but not so concentrated that it crashes out upon freezing.

Protocol: The 10mM "Golden Stock"

• Weighing: Weigh the lyophilized powder in a glass vial (plastic can sometimes leach plasticizers with 100% DMSO).

• Solvent Addition: Add high-grade anhydrous DMSO to achieve a 10 mM concentration.

  • Note: While some vendors claim 50 mM solubility, 10 mM is safer for freeze-thaw stability.

• Dissolution: Vortex vigorously for 30 seconds. If particulates remain, warm the vial to 37°C for 5 minutes. Sonicate only if necessary.

• Aliquot: Dispense into single-use aliquots (e.g., 20-50 µL) to avoid repeated freeze-thaw cycles, which introduce moisture and promote crystallization.

• Storage: Store at -20°C.

Figure 1: Workflow for generating stable LY 303511 stock solutions.

Part 3: Troubleshooting In-Vitro Application

Q: I see crystals when I add the stock to the well. How do I fix this?

A: You must mitigate the "Solvent Shock" using the Jet-Dispersion Method or an Intermediate Step .

Method A: The Jet-Dispersion (Best for Serum-Containing Media)

Serum proteins (like BSA/FBS) act as carriers, binding hydrophobic drugs and keeping them in solution.

• Pre-warm your culture media to 37°C. Cold media accelerates precipitation.

• Vortex the culture media tube gently.

• Inject the DMSO stock directly into the center of the vortexing media (do not touch the side walls).

• Immediately pipette up and down to disperse.

Method B: The Serial Step-Down (Best for Serum-Free Media)

Serum-free media lacks the protein "buffer" to solubilize the drug.

• Prepare an intermediate dilution in pure DMSO.

  • Example: Dilute 10 mM stock to 1 mM in DMSO.

• Add this 1 mM stock to the media.

  • Why? Adding a larger volume of a more dilute stock (e.g., 10 µL of 1 mM) often disperses better than a tiny volume of concentrated stock (e.g., 1 µL of 10 mM), preventing local saturation hotspots.

Troubleshooting Matrix

Symptom	Probable Cause	Corrective Action
Cloudiness immediately upon addition	Localized saturation (Shock).	Use "Jet-Dispersion" method; ensure media is moving/vortexing during addition.
Crystals form after 24 hours	Evaporation or Temperature drop.	Seal plates with Parafilm to prevent evaporation; ensure incubator humidity is >90%.
Needle-like crystals on cell surface	Drug crashed out of solution.	Invalid Experiment. Do not use data. Repeat using Method B (Step-Down).
Cytotoxicity in Control Wells	DMSO concentration too high.	Ensure final DMSO concentration is < 0.1% (v/v). Include a "DMSO-only" vehicle control.

Part 4: Scientific Integrity & Biological Context

Q: Is LY 303511 a truly "inert" control?

A: No. This is a critical misconception. While LY 303511 does not inhibit PI3K (the target of LY 294002), it is biologically active against other targets.[2]

Mechanistic Insight:

• Target 1 (PI3K): LY 303511 is inactive (IC50 > 100 µM).

• Target 2 (Casein Kinase 2 - CK2): LY 303511 is a potent inhibitor.

• Target 3 (Kv Channels): It blocks voltage-gated potassium channels (Kv).[3]

Impact on Data: If your "negative control" (LY 303511) shows a biological effect similar to your "active" drug (LY 294002), it does not necessarily mean the effect is non-specific. It could mean the phenotype is driven by CK2 or Kv channels , not PI3K. You must cite this distinction in your discussion.

Figure 2: Differential target engagement. Note that LY 303511 is NOT inert; it actively inhibits CK2 and Kv channels.

References

• Gharbi, S.I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002. Biochemical Journal. [Link] (Establishes CK2 inhibition by LY compounds)

• Kristof, A.S., et al. (2005). LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation.[3] Journal of Pharmacology and Experimental Therapeutics. [Link] (Identifies non-PI3K mechanisms including Kv channels)

Sources

• 1. Mammalian Cell Culture Basics Support—Troubleshooting | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. biorxiv.org [biorxiv.org]
• 3. rndsystems.com [rndsystems.com]

Technical Support Center: LY 303511 Usage &amp; Toxicity Management

Status: Operational Subject: Troubleshooting Off-Target Toxicity & Experimental Artifacts with LY 303511 Audience: Senior Research Staff, Assay Development Scientists

The "Negative Control" Paradox

Executive Summary: LY 303511 is structurally identical to the PI3K inhibitor LY 294002, with a single atom substitution (oxygen replaced by nitrogen) that renders it inactive against PI3K. Consequently, it is the gold-standard negative control to prove that an effect observed with LY 294002 is PI3K-dependent.

The Problem: "Inactive against PI3K" does not mean biologically inert. LY 303511 retains significant activity against voltage-gated potassium channels (Kv), Casein Kinase 2 (CK2), and can independently generate Reactive Oxygen Species (ROS).

The Risk: If LY 303511 induces toxicity or phenotypic changes in your "negative control" arm, you cannot simply discard the data. You must determine if the effect is a true off-target artifact or a distinct biological mechanism.

Interactive Troubleshooting Modules

Module A: Unexpected Cell Death or Chemosensitization

Symptom: Your negative control (LY 303511) is killing cells or sensitizing them to apoptosis (e.g., TRAIL, Vincristine) just as effectively as the active drug.

Root Cause Analysis: LY 303511 has been proven to generate intracellular Hydrogen Peroxide (

) and sensitize cells to apoptosis independent of the PI3K/Akt pathway.[1] This is often mediated by calcium signaling and ROS accumulation.

Diagnostic Protocol: The ROS Scavenger Validation

• Step 1: Pre-treat cells with a ROS scavenger (e.g., N-acetylcysteine [NAC] at 5-10 mM or Catalase) for 1 hour.

• Step 2: Add LY 303511 (typically 10-50 µM).

• Step 3: Measure apoptosis/viability.

• Interpretation:

  • If toxicity is blocked by NAC: The effect is ROS-mediated and an artifact of the compound's chemistry, not a kinase pathway result.

  • If toxicity persists: Investigate Kv channel blockade (See Module B).

Module B: Altered Calcium Flux or Membrane Potential

Symptom: You observe changes in calcium oscillations, membrane depolarization, or proliferation rates in immune cells (T-cells, macrophages) or neurons.

Root Cause Analysis: LY 303511 blocks Kv1.3 and Kv1.4 potassium channels with potency similar to LY 294002. Blocking these channels prevents repolarization, leading to sustained depolarization and altered

influx.

Diagnostic Protocol: The Channel Blocker Cross-Check

• Step 1: Run a parallel arm using Wortmannin (100 nM). Wortmannin inhibits PI3K but does not block Kv channels.

• Step 2: Run a parallel arm using a specific Kv1.3 blocker (e.g., Margatoxin or Psora-4 ).

• Interpretation:

  • If Wortmannin has no effect but LY 303511 does: The effect is likely Kv-channel mediated.

  • If Margatoxin mimics LY 303511: You have confirmed the mechanism is Potassium Channel inhibition, not PI3K.

Visualizing the Off-Target Landscape

The following diagram illustrates the divergent pathways of LY 294002 (Active) versus LY 303511 (Control), highlighting where the "Negative Control" becomes an active agent.

Figure 1: Mechanistic divergence. Note that LY 303511 retains activity against Kv channels, CK2, and ROS generation despite being inactive against PI3K.

Frequently Asked Questions (Technical)

Q: Can I use LY 303511 to prove my drug works via PI3K? A: Only if LY 303511 shows no effect . If LY 303511 mimics your drug's effect, it disproves PI3K involvement. It suggests the mechanism might involve CK2 inhibition or ion channel modulation.

Q: What is the safe concentration window? A:

• < 10 µM: Minimal off-target toxicity.

• 10 - 50 µM: High risk of Kv channel blockade and ROS generation.

• > 50 µM: Non-specific toxicity is almost guaranteed.

• Recommendation: Always perform a dose-response curve (1, 10, 25, 50 µM) for both LY 294002 and LY 303511 side-by-side.

Q: How does LY 303511 compare to Wortmannin regarding specificity? A: Wortmannin is generally more specific for PI3K at low nanomolar concentrations (10-100 nM) and does not block Kv channels. However, Wortmannin is unstable in media (half-life ~10 mins).

Experimental Workflow: Validating Toxicity

If you encounter toxicity with LY 303511, use this decision tree to identify the source.

Figure 2: Step-by-step decision matrix for isolating the source of off-target effects.

Comparison of Inhibitor Profiles

Feature	LY 294002 (Active)	LY 303511 (Control)	Wortmannin (Alternative)
PI3K Inhibition	Potent ( )	Inactive ( )	Potent ( )
Kv1.3 Blockade	Yes ( )	Yes ( )	No
CK2 Inhibition	Yes	Yes	Weak/None
ROS Generation	Yes	Yes	No
Stability	Stable	Stable	Unstable ( )

References

• Gharbi, S. I., et al. (2007). "Exploring the specificity of the PI3K family inhibitor LY294002." Biochemical Journal. [Link]

• Poh, T. W., & Pervaiz, S. (2005). "LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway." Cancer Research. [Link]

• Kristov, K. S., et al. (2004). "Voltage-Gated Potassium Channel Kv1.3 as a Target in Therapy of Cancer." See related contexts in biochemical literature regarding Kv1.3 blockade by LY compounds. [Link]

• Choi, B. H., et al. (2001). "LY294002 inhibits the high-conductance Ca2+-activated K+ channel in rabbit coronary arterial smooth muscle cells." European Journal of Pharmacology. (Demonstrates the ion channel overlap). [Link]

Sources

• 1. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

distinguishing PI3K-dependent vs independent effects with LY 303511

Topic: Distinguishing PI3K-dependent vs. Independent Effects with LY 303511

Executive Summary: The "Specificity Crisis" in PI3K Research

The Problem: You are using LY 294002 to inhibit Phosphoinositide 3-kinases (PI3K). You observe a physiological effect (e.g., reduced proliferation, altered calcium signaling, or apoptosis). You assume this effect is caused by PI3K inhibition. The Reality: LY 294002 is a "dirty" inhibitor. Beyond PI3K, it potently inhibits Casein Kinase 2 (CK2), mTOR, DNA-PK, and—crucially—blocks voltage-gated potassium channels (Kv) and BET bromodomains. The Solution: LY 303511 . This is a structural analog of LY 294002 that does not inhibit PI3K but retains activity against many of LY 294002's off-targets (specifically Kv channels and BET proteins).

The Golden Rule of Validation:

If LY 294002 causes an effect, but LY 303511 does not, the effect is likely PI3K-dependent. If both compounds cause the effect, it is an off-target artifact.

Mechanistic Logic & Target Profile

To use these tools correctly, you must understand their structural and functional differences.

Chemical Distinction

• LY 294002: 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one.

• LY 303511: 2-(1-piperazinyl)-8-phenyl-4H-1-benzopyran-4-one.

• The Switch: A single atom substitution (Oxygen

  Nitrogen) in the morpholine ring abolishes the compound's ability to fit into the ATP-binding pocket of PI3K, but preserves the planar structure required to block potassium channels and bind bromodomains.

Comparative Activity Table

Target / Pathway	LY 294002 (Active)	LY 303511 (Negative Control)	Interpretation
Class I PI3Ks	Inhibits ( )	Inactive ( )	The primary differentiator.
Kv Channels	Blocks ( )	Blocks ( )	Common off-target.
BET Bromodomains	Inhibits	Inhibits	Common off-target.
mTOR	Inhibits	Variable/Weak*	Note: LY 303511 can affect mTOR via non-PI3K stress pathways (e.g., H2O2).
DNA-PK	Inhibits	Inactive	Differentiator.

Experimental Workflow: The Paired-Inhibitor Strategy

Do not run LY 294002 in isolation. Follow this paired protocol to validate your findings.

A. Preparation[2][3][4][5][6]

• Solvent: Dissolve both compounds in high-grade DMSO.

• Stock Concentration: Prepare 10 mM or 50 mM stocks.

  • Note: LY 303511 may require slight warming (37°C) or sonication to fully dissolve at high concentrations compared to LY 294002.

• Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

B. Dosing Protocol

• Step 1: Plate cells and allow them to adhere/equilibrate.

• Step 2: Pre-incubate with inhibitors for 1 hour prior to stimulation (e.g., with Insulin, EGF, or agonist).

• Step 3: Design three parallel arms:

  • Arm A (Vehicle): DMSO only (match the highest volume used in Arm B/C).

  • Arm B (Active): LY 294002 (Standard dose: 10–50 µM).

  • Arm C (Control): LY 303511 (Must match Arm B concentration exactly, e.g., 10–50 µM).

C. Logic Visualization (Decision Matrix)

Figure 1: Decision matrix for interpreting paired inhibitor data. Green path indicates successful PI3K validation.

Troubleshooting & FAQs

Q1: I see a partial effect with LY 303511 (e.g., 30% inhibition) compared to LY 294002 (90% inhibition). How do I interpret this?

A: This suggests a compound mechanism . The physiological output you are measuring is likely regulated primarily by PI3K but modulated by an off-target pathway (like potassium channel membrane potential).

• Action: Calculate the "Specific PI3K Fraction" by subtracting the LY 303511 magnitude from the LY 294002 magnitude. However, a cleaner approach is to validate with a structurally distinct PI3K inhibitor like Wortmannin or a class-specific inhibitor (e.g., Alpelisib for p110

  ).

Q2: My cells are dying in the LY 303511 control arm. Is it toxic?

A: Yes, it can be.

• ROS Generation: Both LY 294002 and LY 303511 can induce intracellular Hydrogen Peroxide (

  ) production independent of PI3K.[1] This can sensitize cells to apoptosis.[2][1][3]

• Concentration Cap: Do not exceed 50 µM. At >50 µM, non-specific toxicity overwhelms specific signaling effects.

Q3: Can I use LY 303511 to rule out mTOR inhibition?

A: Proceed with caution. While LY 303511 does not bind the mTOR ATP pocket as effectively as LY 294002, studies (Kristof et al., 2005) indicate it can still inhibit cell proliferation via mTOR-dependent mechanisms, likely through upstream stress signaling or ROS generation.

• Better Control: To distinguish PI3K from mTOR, use Rapamycin (mTORC1 specific) or Torin (mTOR active site) alongside your PI3K inhibitors.

Q4: I am studying calcium signaling. Is LY 303511 useful?

A: It is mandatory . LY 294002 is a known blocker of

channels. Blocking efflux depolarizes the membrane, which can open Voltage-Gated Calcium Channels (VGCCs), causing a calcium influx unrelated to PI3K/Akt.

• Protocol Check: If LY 303511 triggers a

  spike similar to LY 294002, your effect is electrophysiological, not enzymatic.

Pathway Mechanism Diagram

The following diagram illustrates where the two compounds diverge in the signaling cascade.

Figure 2: Mechanistic divergence.[3][4] LY 294002 hits the PI3K axis AND off-targets.[5] LY 303511 hits ONLY the off-targets.

References

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). Journal of Biological Chemistry.

• Kristof, A. S., et al. (2005). LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms. Journal of Pharmacology and Experimental Therapeutics.

• El-Kholy, W., et al. (2003). The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism. FASEB Journal.

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[1] Cancer Research.

• Mellor, H. R., et al. (2012). The PI3K inhibitors LY294002 and LY303511 inhibit the activity of the BET bromodomain proteins BRD2, BRD3 and BRD4. Biochemical Journal.

Sources

• 1. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LY 303511 hydrochloride | TNF | mTOR | Potassium Channel | TargetMol [targetmol.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. The Role of the LY294002 - A Non-Selective Inhibitor of Phosphatidylinositol 3-Kinase (PI3K) Pathway- in Cell Survival and Proliferation in Cell Line SCC-25 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]

Technical Support Center: LY 303511 Handling &amp; Stability Guide

Topic: LY 303511 Stability in Aqueous Solution Over Time Role: Senior Application Scientist Format: Technical Support Center (Troubleshooting & FAQs)[1]

Executive Summary

LY 303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) is widely utilized as a structural analogue and negative control for the PI3K inhibitor LY 294002.[1][2][3] While it lacks activity against PI3K, it is biologically active against other targets, including voltage-gated potassium channels (

) and BET bromodomains.[1][2]

Critical Technical Warning: Like its parent compound, LY 303511 exhibits poor aqueous stability and low solubility .[1][2] In aqueous buffers (e.g., PBS, cell culture media), it is prone to rapid physical precipitation and gradual chemical degradation.[1][2] Accurate experimental data requires strict adherence to "fresh preparation" protocols.[1]

Part 1: Solubility & Stock Preparation

Q: What is the optimal solvent for creating a stable master stock of LY 303511? A: Dimethyl Sulfoxide (DMSO) is the required solvent.[1]

• Protocol: Dissolve lyophilized powder in high-grade anhydrous DMSO to a concentration of 10–50 mM .

• Solubility Limit: Up to 100 mM in DMSO is possible but may require warming (37°C) and sonication.[1]

• Storage: Aliquot into single-use vials and store at -20°C . Under these conditions, the compound is chemically stable for up to 6 months.[1] Avoid repeated freeze-thaw cycles, which introduce moisture and accelerate degradation.[1][2]

Q: Can I dissolve LY 303511 directly in water or PBS? A: No. LY 303511 is highly hydrophobic.[1] Direct addition to aqueous buffers results in immediate precipitation or the formation of micro-aggregates that are invisible to the naked eye but will skew concentration-response curves.[1]

Part 2: Aqueous Stability (The "Time" Factor)[1]

Q: How stable is LY 303511 once diluted into cell culture media or aqueous buffer? A: The compound is physically and chemically unstable in aqueous environments over time.[1]

• Physical Instability (Precipitation): Upon dilution into aqueous media, LY 303511 exists in a metastable state.[1] Depending on the concentration (especially >20 µM), micro-precipitation can occur within 1–4 hours .[1]

• Chemical Stability: While the chromone scaffold is relatively robust compared to other inhibitors (like Wortmannin), the piperazine ring renders it susceptible to oxidative changes or hydrolysis over extended periods (24+ hours) in aqueous solution.[1]

Q: Can I prepare working dilutions the day before an experiment? A: Absolutely not. Working solutions must be prepared immediately prior to use .[1]

• Risk: Storing aqueous dilutions at 4°C or room temperature overnight leads to a significant drop in effective concentration due to precipitation and adherence to plasticware.[1]

• Recommendation: Perform the dilution step <15 minutes before treating cells or proteins.[1]

Q: Does the pH of the solution affect stability? A: Yes. The piperazine group contains a secondary amine, making the compound's solubility pH-dependent.[1][2]

• Acidic pH: Solubility improves slightly due to protonation.[1]

• Physiological pH (7.4): Solubility is lowest, increasing the risk of precipitation.[1] Ensure your DMSO vehicle concentration is sufficient (typically 0.1%) to maintain solubility without causing cytotoxicity.[1]

Part 3: Biological Implications & Troubleshooting

Q: I am using LY 303511 as a negative control for PI3K, but I see an effect on my cells. Is the compound degraded? A: Not necessarily.[1] This is a common misconception.[1][2]

• Scenario: You expect "no effect" because it doesn't inhibit PI3K.[1][2]

• Reality: LY 303511 is not inert .[1][2] It inhibits:

  • Voltage-gated ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

    channels ( ) [1].[1][2]

  • BET Bromodomains (BRD2/3/4) [2].

  • mTOR/S6K (via PI3K-independent mechanisms) [3].[1][2]

• Troubleshooting: If you observe cytotoxicity or cell cycle arrest, verify if these are known "off-target" effects of LY 303511 rather than degradation products.[1][2]

Q: My dose-response curve is flat or inconsistent between replicates. A: This indicates precipitation or plastic adherence .[1][2]

• Cause: Hydrophobic compounds like LY 303511 stick to polypropylene tubes and pipette tips.[1]

• Solution:

  • Use glass or low-binding plasticware for intermediate dilutions.[1][2]

  • Do not serial dilute in aqueous buffer.[1][2] Perform serial dilutions in 100% DMSO first, then spike each DMSO standard into the media (keeping final DMSO % constant, e.g., 0.1%).

Part 4: Experimental Workflow Visualization

The following diagram illustrates the decision logic for handling LY 303511 to ensure data integrity.

Figure 1: Critical workflow for LY 303511 preparation. Green paths indicate valid protocols; red paths indicate common stability failure points.

Part 5: Summary Data Table

Parameter	Specification	Technical Note
Molecular Weight	306.36 g/mol	Formula:
Primary Solvent	DMSO	Soluble up to 100 mM.[1][2][4]
Aqueous Solubility	Very Low	Requires vehicle (DMSO) carrier.[1]
Stock Stability	6 Months	At -20°C in DMSO.[1][2] Protect from light/moisture.[1][2]
Working Stability	< 4 Hours	Precipitates in aqueous media.[1] Prepare fresh.
Known Targets	mTOR, Channels, BET	Not a PI3K inhibitor (Negative Control).[1][2]

References

• The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism. Source: FASEB Journal (2003) [1][2]

• The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains. Source: ACS Chemical Biology (2014) [1][5]

• LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation. Source: Journal of Pharmacology and Experimental Therapeutics (2005) [1][2]

Sources

• 1. LY 303511 | CAS:154447-38-8 | MTOR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. LY 303511 | ABIN3221199 [antikoerper-online.de]
• 3. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. quora.com [quora.com]
• 5. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing DMSO Cytotoxicity in LY 303511 Experiments

Status: Active Agent: Senior Application Scientist (Cell Signaling & Pharmacology) Ticket ID: LY-DMSO-OPT-001

Introduction: The LY 303511 Paradox

Welcome to the technical support hub. You are likely here because you are observing unexpected cell death in your LY 303511 experiments and are struggling to distinguish between on-target drug efficacy and non-specific solvent toxicity .

The Core Challenge: LY 303511 is a structural analogue of the PI3K inhibitor LY 294002. While historically used as a "negative control" for PI3K inhibition, it is biologically active: it inhibits mTOR (mTORC1) , Casein Kinase 2 (CK2) , and voltage-gated potassium channels (Kv1.3) [1, 2].

Because LY 303511 is highly hydrophobic, it requires Dimethyl Sulfoxide (DMSO) for solubilization.[1][2] However, DMSO is cytotoxic at concentrations >0.1%–0.5%, causing osmotic shock and membrane permeabilization [3]. If your experimental design does not rigorously control for DMSO, your "drug response" data is invalid.

This guide provides the protocols to decouple these effects.

Module 1: Solubility & Stock Preparation

Q: How do I prepare LY 303511 stocks to minimize the final DMSO volume?

A: The root cause of solvent toxicity is often a stock solution that is too dilute, forcing you to add large volumes of DMSO to the culture media to achieve the desired drug concentration (10–50 µM).

The Golden Rule: You must prepare a High-Concentration Master Stock (10–50 mM) . This allows you to deliver a working concentration (e.g., 20 µM) while keeping the final DMSO concentration below the toxicity threshold (0.1%).

Protocol: Master Stock Preparation

• Calculate: Target a concentration of 50 mM in 100% anhydrous DMSO.

  • Example: To dissolve 5 mg of LY 303511 (MW: ~306.36 g/mol ), add ~326 µL of DMSO.

• Dissolve: Vortex vigorously. If the solution is turbid, warm to 37°C for 5 minutes. The solution must be crystal clear.

• Aliquot: Do not freeze-thaw the master stock repeatedly. Aliquot into single-use volumes (e.g., 20 µL) and store at -20°C.

• Verify: Before use, spin down the aliquot. If you see a pellet, the drug has crashed out; do not use.

Data Table: Safe Dilution Limits

Target Drug Conc.	Required Stock Conc.	Volume Added (per 1 mL Media)	Final DMSO %	Safety Status
10 µM	1 mM	10 µL	1.0%	⛔ Toxic
10 µM	10 mM	1 µL	0.1%	✅ Safe
50 µM	10 mM	5 µL	0.5%	⚠️ Risk (Cell dependent)

| 50 µM | 50 mM | 1 µL | 0.1% | ✅ Safe |

Module 2: The "Intermediate Dilution" Workflow

Q: My cells die immediately upon adding the drug. Is it the DMSO "Drop of Death"?

A: Yes. If you pipette 100% DMSO stock directly into a well of cells, the cells at the impact site experience a transient DMSO concentration of 100% before it mixes. This causes immediate lysis and precipitation of the hydrophobic drug.

The Fix: Use the Intermediate Dilution Method (Serial Dilution). Never add 100% DMSO stock directly to cells.

Visual Workflow: Preventing Osmotic Shock

Figure 1: The Intermediate Dilution Workflow ensures the drug is pre-solubilized in media before touching cells, preventing local toxicity spikes.

Module 3: Experimental Design & Controls

Q: How do I prove the cell death is caused by LY 303511 (mTOR inhibition) and not the solvent?

A: You must use a Matched Vehicle Control .

Many researchers use a "Media Only" control. This is insufficient. If your treatment well has 0.1% DMSO, your control well must have 0.1% DMSO.

The "Matched Vehicle" Protocol

• Calculate Final DMSO: If you used 1 µL of stock in 1 mL of media for the treatment group, the final DMSO is 0.1%.

• Prepare Control: Add 1 µL of pure DMSO (no drug) to 1 mL of media.

• Compare:

  • Scenario A: Vehicle Control viability = 98%, LY 303511 viability = 50%. -> Result: Valid Drug Effect.

  • Scenario B: Vehicle Control viability = 60%, LY 303511 viability = 50%. -> Result: Invalid. Solvent toxicity is masking the effect.

Critical Note on LY 303511 Mechanism: LY 303511 inhibits Kv1.3 channels and mTOR. These pathways regulate cell cycle and apoptosis. Therefore, true drug toxicity is expected . Your goal is not to eliminate cell death, but to eliminate background death [4, 5].

Module 4: Troubleshooting Guide

Q: I see crystals forming in the media after adding the drug. What is happening?

A: This is "Crash-Out Precipitation." LY 303511 is lipophilic. When it hits the aqueous media, it wants to aggregate.

Decision Tree: Troubleshooting Precipitation & Toxicity

Figure 2: Diagnostic logic for distinguishing solubility issues from solvent toxicity.

Specific Fixes:

• Precipitation: Pre-warm your culture media to 37°C before adding the intermediate drug dilution. Cold media accelerates precipitation.

• Serum Binding: Ensure your media contains 10% FBS. Albumin in serum acts as a carrier for hydrophobic drugs, preventing precipitation and improving bioavailability.

• Primary Cells: If using primary neurons or stem cells, they are hyper-sensitive to DMSO.

  • Limit: Do not exceed 0.05% DMSO .

  • Alternative: If 0.05% is impossible due to solubility, consider using a water-soluble salt form of the drug (e.g., LY 303511 hydrochloride) if available, though DMSO is usually still required for initial wetting.

References

• Kristof, A. S., et al. (2005).[3] LY303511 acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mTOR-dependent mechanisms.[3][4] Journal of Pharmacology and Experimental Therapeutics.

• Gharanei, M., et al. (2013). Vacuolar-type H+-ATPase V1 subunit A is a molecular target of honey bee royal jelly functional component 10-hydroxy-2-decenoic acid. PLoS One (Referencing LY 303511 as Kv channel blocker).

• Galvao, J., et al. (2014). Unexpected low-dose toxicity of the universal solvent DMSO. Cryobiology.

• Cayman Chemical. (n.d.). LY303511 Product Information & Solubility Data.

• Yuan, C., et al. (2014). Dimethyl sulfoxide damages mitochondrial integrity and membrane potential in cultured astrocytes. PLoS One.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. lifetein.com [lifetein.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

why does LY 303511 inhibit cell proliferation without PI3K inhibition

Topic: Troubleshooting Unexpected Antiproliferative Effects of LY 303511 Ticket ID: LY-303-MECH Status: Resolved / Knowledge Base Article

The "Negative Control" Paradox

User Issue: "I used LY 303511 as a negative control for the PI3K inhibitor LY 294002. I expected no effect, but LY 303511 significantly inhibited cell proliferation and/or induced apoptosis. Is my compound contaminated?"

Executive Summary: Your compound is likely not contaminated. While LY 303511 is structurally designed to be inactive against PI3K (due to a single atom substitution that prevents ATP-binding pocket interaction), it is not biologically inert . It possesses potent off-target activities that directly suppress cell proliferation and induce apoptosis through mechanisms independent of the PI3K-Akt axis.

Root Cause Analysis: The "Hidden" Targets

LY 303511 inhibits cell proliferation through three primary PI3K-independent mechanisms. You must account for these when interpreting "negative control" data.

A. Inhibition of the mTORC1/S6K Axis

Unlike its parent compound, LY 303511 does not inhibit PI3K or Akt phosphorylation. However, it effectively blocks the mTORC1 pathway.

• Mechanism: It inhibits the phosphorylation of p70 S6 Kinase (S6K) at T389.[1]

• Result: This halts protein synthesis and cell cycle progression (G1 arrest) without reducing p-Akt levels. In some cell lines, p-Akt may actually increase due to the loss of the S6K-mediated negative feedback loop on IRS-1.

B. Blockade of Voltage-Gated Potassium Channels (Kv1.3)

LY 303511 is a potent inhibitor of Kv1.3 channels, which are critical for maintaining the membrane potential required for calcium influx during the G1 phase of the cell cycle.

• Mechanism: Direct blockade of the channel pore.

• Result: Prevention of Ca2+ signaling necessary for G1-to-S phase transition, leading to cytostasis.

C. Inhibition of Casein Kinase 2 (CK2)

CK2 is a constitutively active serine/threonine kinase essential for cell survival and DNA damage repair.

• Mechanism: LY 303511 inhibits CK2 activity with potency comparable to LY 294002.

• Result: Downregulation of anti-apoptotic proteins (e.g., c-FLIP) and sensitization to apoptotic stimuli (e.g., TRAIL, chemotherapy).

D. Generation of Reactive Oxygen Species (ROS)

Both LY 294002 and LY 303511 can induce intracellular hydrogen peroxide (H2O2) production.[2]

• Mechanism: Independent of kinase inhibition, likely related to the aryl-chromone structure acting as a pro-oxidant in certain cellular milieus.

• Result: Oxidative stress triggers intrinsic apoptotic pathways.

Visualizing the Divergent Pathways

The following diagram illustrates where LY 303511 overlaps with LY 294002 (Red/Shared Targets) and where they diverge (Blue/PI3K Specific).

Caption: LY 294002 inhibits the PI3K-Akt axis.[2][3][4] LY 303511 bypasses PI3K/Akt but directly suppresses mTOR, CK2, and Kv channels, leading to similar phenotypic endpoints (growth arrest/death) via different routes.

Diagnostic Workflow: Validating Your Results

If you observe antiproliferative effects with LY 303511, perform these validation steps to distinguish PI3K-dependent from PI3K-independent effects.

Protocol A: The "Phospho-Split" Western Blot

This is the definitive test to confirm LY 303511 is working as expected (i.e., NOT inhibiting PI3K).

Steps:

• Treat cells with Vehicle (DMSO), LY 294002 (10-50 µM), and LY 303511 (10-50 µM) for 1-4 hours.

• Lyse cells and perform Western Blot.

• Probe for p-Akt (Ser473) and p-S6K (Thr389) .[1]

Interpretation Table:

Marker	Vehicle	LY 294002 (Active)	LY 303511 (Control)	Interpretation
p-Akt (S473)	High	Low / Absent	High	LY 303511 is NOT inhibiting PI3K.
p-S6K (T389)	High	Low	Low	LY 303511 IS inhibiting mTOR/S6K.
Cell Growth	Normal	Inhibited	Inhibited	Effect is PI3K-independent.[1][2][4][5]

Protocol B: ROS Scavenging Assay

To determine if oxidative stress causes the toxicity:

• Pre-treat cells with an antioxidant (e.g., NAC [5-10 mM] or Catalase ) for 1 hour.

• Add LY 303511.[1][2][4][5]

• Measure apoptosis/viability.[5]

  • Result: If antioxidant rescues viability, the effect is ROS-mediated.

Frequently Asked Questions (FAQ)

Q: Can I still use LY 303511 as a negative control? A: Yes, but only for PI3K-specific biochemical readouts (like p-Akt levels or PIP3 production). It is NOT a valid negative control for cell viability, proliferation, or apoptosis assays, as it will likely induce cell death through off-target mechanisms.

Q: Why does p-Akt increase in my LY 303511 samples? A: This is a known phenomenon. S6K normally phosphorylates IRS-1, marking it for degradation (a negative feedback loop). By inhibiting S6K (without inhibiting PI3K), LY 303511 stabilizes IRS-1, leading to hyper-activation of the PI3K-Akt loop.

Q: Is there a better negative control for PI3K inhibition? A: If your endpoint is proliferation, consider using Wortmannin (though unstable) as an alternative PI3K inhibitor to cross-reference, or use genetic approaches (siRNA against p110 subunits) which lack the specific chemical off-targets of the LY compounds. For a cleaner chemical control, newer isoform-specific inhibitors (e.g., BYL719 for p110α) often have paired negative controls or better selectivity profiles than the older LY series.

References

• Kristof, A. S., et al. (2005). LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms. Journal of Pharmacology and Experimental Therapeutics. Link

• Mizutani, Y., et al. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[2][4] Cancer Research. Link

• Choi, B. H., et al. (1999). LY294002 inhibits the K+ current in human Kv1.3-transfected CHO cells and in Jurkat T cells. Journal of Pharmacology and Experimental Therapeutics. Link

• Gharbi, S. I., et al. (2007). Unexploring the chemical proteome of the PI3K inhibitor LY294002: targets beyond PI3K. Biochemical Journal. Link

• Pohorecki, R., et al. (2000). LY294002 and LY303511 inhibit K+ currents in PC12 cells. European Journal of Pharmacology. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. mdpi.com [mdpi.com]
• 4. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Addressing LY 303511-Induced Oxidative Stress

Topic: Troubleshooting unexpected H2O2 production and off-target cytotoxicity in LY 303511 experiments. Target Audience: Senior Researchers and Drug Discovery Scientists.

Executive Summary: The "Negative Control" Trap

You are likely visiting this page because your "inactive" negative control, LY 303511 , is eliciting a biological response—specifically apoptosis, cell cycle arrest, or stress signaling—similar to your active PI3K inhibitor, LY 294002 .

The Diagnosis: This is a documented off-target effect.[1] While LY 303511 is structurally incapable of inhibiting PI3K, it retains the aryl-morpholine scaffold of LY 294002. This specific chemical moiety induces the intracellular generation of Hydrogen Peroxide (H2O2) independent of the PI3K/Akt pathway.[2]

This guide provides the mechanistic causality, diagnostic protocols, and corrective workflows to salvage your experimental data.

Part 1: The Mechanism of Failure

Q: Why does LY 303511 generate H2O2 if it doesn't inhibit PI3K?

A: The biological activity of LY compounds is bifurcated.

• PI3K Inhibition: Requires specific binding to the ATP-binding pocket of the kinase. LY 294002 possesses this; LY 303511 (a single atom substitution) does not.[3]

• Redox Cycling: Both compounds share a chromone/morpholine scaffold. This scaffold can interact with intracellular redox systems, leading to the generation of Reactive Oxygen Species (ROS), specifically H2O2.

Key Insight: This effect is compound-specific , not pathway-specific. Research by Poh & Pervaiz (2005) demonstrated that both LY 294002 and LY 303511 sensitize tumor cells to apoptosis via H2O2 production. Crucially, Wortmannin (a mechanistically distinct PI3K inhibitor) does not induce this H2O2 spike, proving the oxidative stress is an off-target artifact of the LY chemical structure.[2]

Part 2: Diagnostic & Mitigation Workflows

Visualizing the Logic Trap

Figure 1: The "False Negative" Logic Trap. Researchers observing effects in the negative control (LY 303511) may falsely reject the PI3K hypothesis, unaware that the control is exerting toxicity via H2O2.

Part 3: Troubleshooting FAQs

Scenario A: "My negative control is killing my cells."

Q: How do I confirm this is ROS and not another off-target effect? A: The Rescue Protocol. You must validate the mechanism by attempting to "rescue" the phenotype using a specific antioxidant.

• Reagent: Bovine Liver Catalase (cell-permeable enzyme) or N-acetylcysteine (NAC). Note: Catalase is preferred for specificity to H2O2.

• Protocol: Pre-incubate cells with Catalase (1000–2000 U/mL) for 1 hour before adding LY 303511.

• Result Interpretation:

  • If cell death is blocked by Catalase: The effect is H2O2-mediated (Artifact).

  • If cell death persists : The effect is likely due to another mechanism or high-dose toxicity.

Scenario B: "I need to prove my effect is PI3K-dependent."

Q: If LY 303511 is compromised, what is the valid alternative? A: Triangulation Strategy. Do not rely on a single inhibitor. To publish authoritative data, you must uncouple the kinase inhibition from the chemical scaffold toxicity.

Recommended Substitution: Replace or supplement LY 294002/LY 303511 with Wortmannin or a Class-I specific inhibitor (e.g., GDC-0941 or BYL719 ).

• Wortmannin: Inhibits PI3K irreversibly but does not generate H2O2.[2]

• Genetic Control: siRNA against the p110 subunit of PI3K is the gold standard, as it eliminates chemical off-target variables entirely.

Part 4: Comparative Data & Protocols

Table 1: Inhibitor Profile Comparison

Compound	Primary Target	PI3K Inhibition?	H2O2 Generation?	Recommended Use
LY 294002	Class I PI3K	YES	YES (High)	Historical data only; use with caution.
LY 303511	None (Negative Control)	NO	YES (High)	NOT RECOMMENDED for viability assays.
Wortmannin	Class I PI3K	YES	NO	Excellent alternative for verifying PI3K dependence.
Catalase	H2O2 Scavenger	NO	Reduces ROS	Essential rescue agent for LY experiments.

Protocol: Validating ROS Generation (DCFH-DA Assay)

To confirm if your specific cell line is susceptible to LY-induced oxidative stress, perform this self-validating assay.

Materials:

• DCFH-DA (2',7'-dichlorofluorescin diacetate) - Sigma Aldrich or equivalent.

• Flow Cytometer or Fluorescence Plate Reader (Ex/Em: 485/535 nm).

Step-by-Step:

• Seeding: Plate cells at

  cells/mL. Allow adherence overnight.

• Loading: Wash cells with PBS. Incubate with 5 µM DCFH-DA for 30 minutes at 37°C in serum-free media.

  • Why? Serum esterases can cleave the dye prematurely.

• Treatment: Wash away excess dye. Treat cells with:

  • Vehicle (DMSO)

  • LY 303511 (10–50 µM)

  • Positive Control: H2O2 (100 µM)

• Time-Course: Measure fluorescence immediately (t=0) and every 15 minutes for 1 hour.

  • Expectation: LY 303511 will show a rapid increase in fluorescence (ROS generation) within 30–60 minutes, mirroring the H2O2 control.

Visualizing the Corrective Workflow

Figure 2: The Corrective Workflow. A systematic approach to identifying and eliminating ROS artifacts in PI3K inhibition studies.

References

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[2] Cancer Research, 65(14), 6264–6274.

  • [Link][3]

• Kristof, A. S., et al. (2005). Cell survival signaling in oxidative stress: The role of Akt and upstream pathways. Antioxidants & Redox Signaling, 7(11-12).

  • [Link][3]

• Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002. Biochemical Journal, 404(1), 15–21.

  • [Link]

Sources

• 1. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]

overcoming phase separation when preparing LY 303511 solutions

Topic: Overcoming Phase Separation & Solubility Challenges

Introduction: The Physicochemical Challenge

LY 303511 (2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one) is widely utilized as a negative control for the PI3K inhibitor LY 294002. While structurally analogous, it lacks PI3K inhibitory activity but retains activity against voltage-gated potassium channels (Kv) and BET bromodomains.[1]

The Core Issue: Users frequently report "oiling out," crystallization, or cloudiness when introducing LY 303511 stocks into aqueous buffers or media. This is not a product defect but a thermodynamic inevitability caused by the compound's high lipophilicity (LogP ~4.77). When a concentrated stock (in DMSO or Ethanol) is introduced to a hydrophilic environment (culture media), the solvent's dielectric constant shifts rapidly, triggering nucleation and subsequent phase separation before the compound can disperse.

This guide provides a validated protocol to bypass this solubility cliff, ensuring your negative control data remains an artifact-free baseline.

Mechanism of Action: Why Precipitation Occurs

To prevent phase separation, one must understand the "Solvent Shock" phenomenon.

• The Stock Phase: In 100% DMSO, LY 303511 molecules are solvated by non-polar interactions.

• The Interface: Upon addition to media (water-based), the DMSO rapidly diffuses away into the bulk water.

• The Crash: For a fraction of a second, the local concentration of LY 303511 exceeds its aqueous solubility limit while the local DMSO concentration drops. If mixing is insufficient, the molecules aggregate (nucleate) and precipitate. Once crystallized, redissolving them in the same media is thermodynamically unfavorable.

Validated Preparation Protocol (SOP)

Objective: Prepare a stable, precipitate-free working solution of LY 303511 in cell culture media.

Materials Required

• Compound: LY 303511 (Store desiccated at -20°C).

• Primary Solvent: High-grade Anhydrous DMSO (Dimethyl Sulfoxide).

• Vehicle: Cell culture media (with serum) or PBS.

• Equipment: Vortex mixer, Water bath (37°C).

Step-by-Step Methodology

Step 1: Master Stock Preparation (The "Anchor")

Do not attempt to dissolve LY 303511 directly in water.

• Calculate the volume of DMSO required to reach a 10 mM to 50 mM concentration.

  • Note: Do not exceed 50 mM. Higher concentrations increase the risk of "crash-out" upon dilution.

• Add DMSO to the vial.[2] Vortex vigorously for 30 seconds.

• Inspect visually. The solution must be completely clear.

• Storage: Aliquot into small volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C.

Step 2: The "Rapid Dispersion" Dilution Method

This technique minimizes the time the compound spends in the "unstable zone."

• Pre-warm your culture media/buffer to 37°C. Cold media accelerates precipitation.

• Calculate the required volume of Master Stock to achieve your final concentration (typically 10–50 µM).

  • Example: To get 50 µM in 10 mL media, you need 10 µL of a 50 mM stock.

• The Drop-Wise Vortex Technique:

  • Set the vortex mixer to medium-high speed.

  • Hold the tube of warm media on the vortex.

  • While vortexing , inject the DMSO stock directly into the center of the vortex cone.

  • Critical: Do not touch the pipette tip to the media surface or the tube wall. Inject into the churning liquid.

• Continue vortexing for 10–15 seconds.

Step 3: Validation

Hold the tube up to a light source.

• Clear: Success.

• Cloudy/Opaque: Phase separation occurred. Discard and retry with a lower stock concentration or faster mixing.

Data & Solubility Profile

Solvent / Medium	Max Solubility (Approx.)[2]	Stability	Notes
DMSO	100 mM	High	Recommended stock solvent.
Ethanol	50 - 100 mM	Moderate	Volatile; evaporation alters concentration.
Water / PBS	< 10 µM (Negligible)	Very Low	Do not use for stock preparation.
1 eq. HCl	~100 mM	Moderate	Only for salt forms; alters pH significantly.

Troubleshooting & FAQs

Q1: I see a white precipitate immediately after adding the stock to the media. Can I filter it? A: No. Filtering removes the drug, meaning your treated cells will receive an unknown, significantly lower dose.[3] If precipitation occurs, you must restart. Try an intermediate dilution step : Dilute your 50 mM stock 1:10 in pure DMSO to make a 5 mM working stock, then add a larger volume of this to the media. This reduces the local concentration shock.[3]

Q2: My solution was clear, but crystals appeared after 24 hours in the incubator. A: This indicates supersaturation.

• Check Concentration: Are you working above 50 µM? This is near the solubility limit in aqueous buffers.

• Serum: Ensure your media contains FBS/BSA. Albumin acts as a carrier protein, sequestering hydrophobic molecules and keeping them in suspension. Serum-free conditions are much more prone to crystallization.

Q3: The cells in the LY 303511 group are dying, but they shouldn't (it's a negative control). A: This is likely Vehicle Toxicity , not compound toxicity.

• Calculate your final DMSO concentration. It should be < 0.1% (v/v) for sensitive lines (primary neurons, stem cells) and never exceed 0.5% for robust lines (HeLa, HEK293).

• Calculation: If you use 10 µL of stock in 1 mL media, that is 1% DMSO. This is toxic. You must use a more concentrated stock (so you add less volume) or accept a lower final drug concentration.[2]

Q4: Can I use the HCl salt version of LY 303511 to improve solubility? A: Yes, the dihydrochloride salt (MW ~379.29) is slightly more water-soluble than the free base. However, it is still recommended to dissolve it in DMSO first to ensure accurate dosing. If dissolving directly in water, you may need to gently heat or sonicate, and you must check the pH of your media afterwards, as the HCl salt can acidify the buffer.

Visual Workflows

Figure 1: Preparation Workflow & Decision Tree

Caption: Workflow for solubilizing LY 303511, highlighting the critical "Vortex Injection" step to prevent phase separation.

References

• Sigma-Aldrich. LY 303511 Product Information & Datasheet. Merck KGaA.

• Tocris Bioscience. LY 303511: Negative Control for LY 294002. Bio-Techne.

• Selleckchem. LY 303511 Chemical Properties and Solubility Guide.

• BenchChem. Technical Support Center: Preventing Compound Precipitation in Cell Culture Media.

• Lipinski, C. A., et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews 23.1-3 (1997): 3-25.

Sources

• 1. rndsystems.com [rndsystems.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: LY 294002 vs. LY 303511 Selectivity Profile

Executive Summary

In phosphoinositide 3-kinase (PI3K) signaling research, LY 294002 is a ubiquitous pharmacological inhibitor.[1][2] However, its utility is compromised by significant off-target activity against mTOR, Casein Kinase 2 (CK2), BET bromodomains, and voltage-gated potassium channels.

LY 303511 serves as the critical structural analogue and negative control. It retains the off-target profile of LY 294002 (inhibiting CK2, BET, and Kv channels) but is inactive against PI3K .

The Core Directive: To validate a PI3K-dependent mechanism, a biological effect must be inhibited by LY 294002 but unaffected by LY 303511. If both compounds inhibit the effect, the mechanism is likely PI3K-independent.

Structural Basis of Selectivity

The pharmacological distinction between these two compounds relies on a single atomic substitution on the chromone scaffold.

• LY 294002: 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one. The oxygen atom in the morpholine ring is critical for hydrogen bonding within the ATP-binding pocket of the PI3K catalytic subunit (p110).

• LY 303511: 2-(4-piperazinyl)-8-phenyl-4H-1-benzopyran-4-one. The substitution of the morpholine oxygen with an amine (NH) group creates the piperazine ring. This slight steric and electrostatic alteration prevents the molecule from fitting into the PI3K ATP-binding pocket, rendering it inactive against PI3K isoforms (

  ).

However, this substitution does not significantly alter binding affinity for several other targets, which is why LY 303511 is the mandatory control for LY 294002 experiments.

Comparative Selectivity Profile

The following table synthesizes experimental data regarding the inhibition profiles of both compounds. Note the "Blind Spots" where both compounds are active.

Target / Pathway	LY 294002 (The Inhibitor)	LY 303511 (The Control)	Interpretation of Shared Activity
Class I PI3K	Potent Inhibitor (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted"> )	Inactive ( )	Differential Factor: Defines PI3K dependence.
mTOR (C1)	Inhibitor ( )	Weak/Partial Inhibitor*	LY 294002 blocks mTOR directly. LY 303511 can affect S6K phosphorylation but spares Akt.
Casein Kinase 2 (CK2)	Inhibitor ( )	Inhibitor	False Positive Risk: Effects blocked by both are likely CK2-mediated.
BET Bromodomains	Inhibitor (BRD2/3/4)	Inhibitor	Both compounds displace acetyl-lysine from BET proteins.[3]
Kv Channels (e.g., Kv1.5)	Blocker ( )	Blocker ( )	Both block currents, though LY 294002 is more potent.
ROS Production	Induces	Induces	Both compounds generate intracellular ROS independent of PI3K.[4]

*Note: While LY 303511 is often cited as an mTOR inhibitor, its potency is generally lower than LY 294002, and it does not inhibit the upstream PI3K-dependent phosphorylation of Akt.

Mechanistic Visualization

The following diagram illustrates the signaling nodes affected by both compounds. Note that the "PI3K-Specific" branch is the only one not touched by LY 303511.

Caption: Differential target engagement. Red arrows indicate LY 294002 inhibition; Blue arrows indicate LY 303511 inhibition. Note that PI3K is the unique discriminator.

Experimental Protocol: The Paired Inhibition Assay

Objective: To distinguish PI3K-dependent effects from off-target kinase/channel modulation.

Reagents

• LY 294002: Dissolve in DMSO (Stock 10-50 mM).

• LY 303511: Dissolve in DMSO (Stock 10-50 mM).

• Vehicle Control: DMSO.

Protocol Steps

• Serum Starvation: Starve cells (e.g., 0.1% FBS) for 12–24 hours to reduce basal PI3K activity.

• Pre-treatment (Critical):

  • Treat Group A with LY 294002 (10–50

    ).

  • Treat Group B with LY 303511 (Same concentration as Group A).

  • Treat Group C with DMSO (Vehicle).

  • Incubation: 30–60 minutes prior to stimulation.

• Stimulation: Stimulate cells with agonist (e.g., Insulin, EGF, IGF-1) for the required time (usually 5–15 mins for phosphorylation signaling).

• Lysis & Analysis: Lyse cells and perform Western Blot.

• Readouts:

  • Primary Control: Phospho-Akt (Ser473 or Thr308). This must be inhibited by LY 294002 but not by LY 303511.

  • Experimental Target: Your protein/phenotype of interest.

Self-Validating Logic (Interpretation)

Use the decision tree below to interpret your specific biological readout.

Caption: Logic flow for interpreting paired inhibition assays. Divergence between LY29 and LY30 confirms PI3K specificity.

Critical Limitations & "Blind Spots"

While the paired assay is robust, the Senior Scientist must be aware of two specific failure modes where the control system breaks down:

The Kv Channel Potency Gap

LY 294002 is approximately 5–7 times more potent at blocking Kv1.5 and Kv2.1 channels (

) than LY 303511 ( ).

• Risk: If you use LY 294002 at

  , you may block Kv channels.[5] At this concentration, LY 303511 may not block the channels significantly.

• Result: You observe an effect with LY 294002 but not LY 303511. You conclude it is "PI3K-dependent." This is a False Positive. The effect was actually Kv-dependent, but the control compound was too weak at that concentration to reveal it.

• Mitigation: If studying excitable cells (neurons, cardiomyocytes), verify results with specific Kv blockers or PI3K-specific inhibitors like Wortmannin or GDC-0941.

ROS Generation

Both compounds generate intracellular Hydrogen Peroxide (ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-inserted">

) in a PI3K-independent manner.

• Risk: If your phenotype is redox-sensitive (e.g., apoptosis sensitization), both compounds may induce it.

• Mitigation: Use catalase overexpression or antioxidants (NAC) to rule out ROS-mediated artifacts.

References

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[2][6] Journal of Biological Chemistry, 269(7), 5241–5248. Link

• Kristof, A. S., et al. (2005).[7] LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms.[7] Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134–1143. Link

• Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002.[2][4][8] Biochemical Journal, 404(1), 15–21. Link

• El-Kholy, W., et al. (2003).[1][7] The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism.[1][5][7] FASEB Journal, 17(6), 720–722. Link

• Dittmann, A., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.[3][7] ACS Chemical Biology, 9(2), 495–502. Link

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[9] Cancer Research, 65(14), 6264–6274. Link

Sources

• 1. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Exploring the specificity of the PI3K family inhibitor LY294002 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LY 303511 | CAS 154447-38-8 | LY303511 | Tocris Bioscience [tocris.com]
• 8. Rapamycin and mTOR kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

Publish Comparison Guide: Validation of LY 303511 Inactivity Against PI3K Isoforms

Topic: Validation of LY 303511 Inactivity Against PI3K Alpha/Beta/Delta Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the investigation of phosphoinositide 3-kinase (PI3K) signaling, LY 294002 remains a ubiquitously cited inhibitor. However, its broad-spectrum activity and significant off-target effects necessitate rigorous validation. LY 303511 is the structural analog designed as the definitive negative control—a molecule nearly identical to LY 294002 but functionally inactive against PI3K isoforms (

).

This guide validates the inactivity of LY 303511 against PI3K while exposing critical "blind spots" in its selectivity profile. While LY 303511 successfully controls for PI3K-independent effects on voltage-gated potassium (

) channels, it fails as a negative control for mTOR-dependent pathways, as it retains potent inhibitory activity against mTOR and DNA-PK.

Chemical & Structural Divergence

The functional "inactivity" of LY 303511 stems from a single atomic substitution in the morpholine ring, which disrupts ATP-competitive binding within the PI3K catalytic pocket.

Feature	LY 294002 (Active Inhibitor)	LY 303511 (Negative Control)
IUPAC Name	2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one	2-(1-piperazinyl)-8-phenyl-4H-1-benzopyran-4-one
Critical Moiety	Morpholine Ring (Contains Oxygen)	Piperazine Ring (Contains Amine -NH)
H-Bonding	Oxygen accepts H-bond in ATP pocket	Amine alters polarity/sterics, preventing binding
PI3K Binding	High Affinity (ATP-competitive)	Negligible Affinity

Comparative Kinase Selectivity Profile

The utility of LY 303511 relies on a specific concentration window. Below is the comparative inhibitory data against Class I PI3K isoforms and critical off-targets.

Table 1: PI3K Isoform Selectivity (IC50 Values)

Data compiled from biochemical kinase assays.

Target	LY 294002 (Inhibitor)	LY 303511 (Control)	Selectivity Ratio
PI3K	0.5 – 1.4 µM	> 50 µM	> 50-fold
PI3K	~0.97 µM	> 50 µM	> 50-fold
PI3K	~0.57 µM	> 50 µM	> 50-fold
PI3K	~0.7 µM	> 50 µM	> 50-fold

Technical Insight: At standard working concentrations of 10–25 µM , LY 294002 completely ablates PI3K activity, while LY 303511 is functionally inert against the lipid kinase.

Table 2: The "Off-Target" Trap (Critical for Experimental Design)

LY 303511 is NOT inert against all targets. It retains activity against several kinases and channels.

Off-Target	LY 294002 IC50	LY 303511 IC50	Impact on Interpretation
mTOR	Potent Inhibitor	Active Inhibitor	CRITICAL: LY 303511 inhibits S6K phosphorylation.[1] Do NOT use as a control for mTOR-dependent readouts.
DNA-PK	~1.4 µM	Active Inhibitor	Both compounds inhibit DNA repair and sensitize cells to DNA-damaging agents.
CK2	~98 nM	Active	LY 303511 inhibits Casein Kinase 2, affecting cell cycle progression (G2/M).
Channels	~9.0 µM	~64 µM	USEFUL: Both block channels. If an effect is seen with LY 294002 but NOT LY 303511 (at 10-20µM), it is likely PI3K-mediated.

Mechanistic Visualization

The following diagram illustrates the signaling divergence. LY 303511 serves as a control only for the PI3K node, not for downstream mTOR or parallel

channel effects.

Figure 1: Differential Pharmacology of the LY Pair. Note that LY 303511 controls for Kv channel blockade but mimics LY 294002's inhibition of mTOR and CK2.

Experimental Validation Protocols

To rigorously validate PI3K-dependence using this pair, you must demonstrate differential phosphorylation of Akt (a direct PI3K substrate) while acknowledging potential equipotent effects on downstream mTOR targets (like S6K) or unrelated targets (Kv channels).

Protocol A: Western Blot Validation (The "Gold Standard")

Objective: Confirm that LY 294002 ablates Akt phosphorylation while LY 303511 does not.

• Cell Preparation: Seed cells (e.g., HEK293, Jurkat, or primary lines) to 70-80% confluence.

• Starvation: Serum-starve for 4–16 hours to reduce basal PI3K activity.

• Inhibitor Treatment (Critical Step):

  • Group 1: Vehicle (DMSO 0.1%)

  • Group 2: LY 294002 (10 µM or 25 µM)

  • Group 3: LY 303511 (10 µM or 25 µM)

  • Incubate for 30–60 minutes at 37°C.

• Stimulation: Stimulate with agonist (e.g., Insulin 100 nM, EGF 50 ng/mL) for 5–15 minutes.

• Lysis & Blotting: Lyse in buffer containing phosphatase inhibitors.

• Readout:

  • Primary Antibody: Anti-pAkt (Ser473 or Thr308).

  • Control Antibody: Anti-Total Akt.

• Expected Result:

  • LY 294002: >90% reduction in pAkt signal.

  • LY 303511: pAkt signal comparable to Vehicle + Agonist (No inhibition).

  • If LY 303511 inhibits pAkt, the concentration is too high (>50 µM) or the effect is off-target.

Protocol B: Functional Calcium Imaging (Ruling out Kv Channels)

Objective: Distinguish PI3K signaling from voltage-gated channel blockade.

• Loading: Load cells with Fura-2 AM or Fluo-4 AM.

• Baseline: Record baseline fluorescence for 2 minutes.

• Pre-treatment: Perfuse with LY 294002 (25 µM) or LY 303511 (25 µM) for 10 minutes.

• Stimulation: Apply stimulus (e.g., depolarization or agonist).

• Interpretation:

  • If LY 294002 blocks the Ca²⁺ transient but LY 303511 does not: The effect is likely PI3K-dependent .[2]

  • If BOTH compounds block the transient: The effect is likely due to Kv channel blockade or another shared off-target, NOT PI3K.

Strategic Recommendations

• Use the "Window of Opportunity": Restrict LY 303511 usage to 10–25 µM . Above 50 µM, it begins to show non-specific effects that cloud interpretation.

• Avoid mTOR Readouts: Do not use LY 303511 to prove PI3K-dependence if your primary readout is pS6 or 4E-BP1 phosphorylation. It inhibits mTOR directly.[3] Use a specific Akt inhibitor (e.g., MK-2206) or an isoform-specific PI3K inhibitor (e.g., Alpelisib/BYL719) for confirmation.

• Modern Alternatives: While the LY pair is historical, modern isoform-selective inhibitors offer cleaner profiles:

  • PI3K

    : Alpelisib (BYL719)[4]

  • PI3K

    : TGX-221

  • PI3K

    : Idelalisib (CAL-101)

  • PI3K

    : Duvelisib (IPI-145)

References

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[1][5] Journal of Biological Chemistry, 269(7), 5241-5248. Link

• Kristof, A. S., et al. (2005). LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms.[1] Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134-1143.[1] Link

• El-Kholy, W., et al. (2003). The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism.[1] FASEB Journal, 17(6), 720-722.[1] Link

• Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002.[1][6] Biochemical Journal, 404(1), 15-21. Link

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway. Cancer Research, 65(14), 6264-6274. Link

Sources

• 1. LY 303511 | CAS:154447-38-8 | MTOR inhibitor | High Purity | Manufacturer BioCrick [biocrick.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. mTOR Inhibitors | SCBT - Santa Cruz Biotechnology [scbt.com]
• 4. mdpi.com [mdpi.com]
• 5. LY294002 - Wikipedia [en.wikipedia.org]
• 6. journals.biologists.com [journals.biologists.com]

Comparative Guide: Validating Akt Ser473 Phosphorylation with LY 303511 vs. LY 294002

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, and Drug Discovery Professionals Focus: Critical evaluation of LY 303511 as a negative control for PI3K-dependent Akt phosphorylation.

Executive Summary: The "Negative Control" Paradox

In the investigation of the PI3K/Akt signaling cascade, LY 294002 is a ubiquitous, ATP-competitive inhibitor of PI3K. To validate that observed effects are truly PI3K-dependent, researchers employ LY 303511 , a structural analog historically defined as "inactive" against PI3K.

The Critical Insight: While LY 303511 is indeed inactive against PI3K, it is not biologically inert . Recent chemoproteomic profiling reveals that LY 303511 potently inhibits Casein Kinase 2 (CK2) , BET bromodomains , and Kv1.x potassium channels .

This guide provides the experimental framework to distinguish true PI3K-dependent Akt Ser473 suppression from off-target artifacts caused by LY 303511.

Mechanistic & Chemical Comparison

The structural distinction between the active inhibitor and its negative control is a single atom substitution, yet this shift dictates their kinase selectivity profiles.

Chemical Architecture

Feature	LY 294002 (Active Inhibitor)	LY 303511 (Negative Control)
Core Structure	Quercetin-related chromone	Quercetin-related chromone
Substituent	Morpholine ring (Oxygen at pos. 4)	Piperazine ring (Nitrogen at pos. 4)
PI3K Affinity	High (IC50 ~1.4 µM)	Negligible (IC50 > 100 µM)
Primary Target	Class I PI3Ks (ATP-binding pocket)	CK2 , Kv Channels, BET Proteins

Signaling Pathway Impact

The following diagram illustrates the divergence in signaling. Note that while LY 294002 blocks the PIP3 generation required for PDK1/mTORC2 recruitment, LY 303511 bypasses this step but may indirectly dampen Akt stability via CK2 inhibition.

Figure 1: Differential mechanism of action.[1][2] LY 294002 directly blocks PI3K-dependent PIP3 production. LY 303511 inhibits CK2, which can indirectly lead to Akt dephosphorylation by unleashing phosphatases like PP2A.

The Validation Crisis: Interpreting "Negative" Results

A common experimental failure mode occurs when LY 303511 treatment also results in a decrease of p-Akt (Ser473), leading researchers to discard the experiment. This is often not an error, but a biological readout of off-target effects.

Critical Off-Targets of LY 303511

• Casein Kinase 2 (CK2):

  • Mechanism: CK2 is a constitutive kinase that physically associates with Akt. It phosphorylates Akt at Ser129 (enhancing activity) and protects p-Ser473 from phosphatases (PP2A).

  • Impact: Inhibition of CK2 by LY 303511 can lead to a partial loss of Ser473 phosphorylation, mimicking a weak PI3K inhibitor.

• Kv1.1 / Kv1.4 Channels:

  • Mechanism: LY 303511 blocks these voltage-gated potassium channels.

  • Impact: Changes in membrane potential can alter calcium flux, potentially affecting Ca2+-dependent upstream activators of Akt.

• BET Bromodomains (BRD2/3/4):

  • Mechanism: LY 303511 acts as a BET inhibitor.[3]

  • Impact: Transcriptional changes (long-term treatment >12h) may alter Akt isoform expression levels.

Experimental Protocol: The Differential Validation Assay

To rigorously validate Akt Ser473 phosphorylation, do not rely on a single concentration. Use this Dose-Step Protocol to separate PI3K inhibition from off-target toxicity.

Materials

• Active Inhibitor: LY 294002 (dissolved in DMSO).

• Negative Control: LY 303511 (dissolved in DMSO).

• Alternative Active: Wortmannin (irreversible) or MK-2206 (Allosteric Akt inhibitor) – Recommended for confirmation.

• Antibodies: Anti-pAkt (Ser473), Anti-Total Akt, Anti-GAPDH/Actin.

Workflow Diagram

Figure 2: Experimental workflow for differential validation. Parallel processing ensures that starvation and stimulation variables remain constant across inhibitor groups.

Step-by-Step Methodology

• Serum Starvation:

  • Wash cells 2x with PBS.

  • Incubate in serum-free media for 12–24 hours. Rationale: This reduces basal Akt activity, maximizing the dynamic range upon stimulation.

• Inhibitor Pre-incubation (Critical Step):

  • Treat cells for 1 hour prior to stimulation.

  • Dose A (Specificity Check): 10 µM. (At this level, LY 294002 inhibits PI3K; LY 303511 has minimal off-target effects).

  • Dose B (Stress Test): 50 µM. (At this level, LY 303511 may show CK2-mediated off-target effects).

• Stimulation:

  • Add agonist (e.g., Insulin 100 nM or EGF 50 ng/mL) directly to the media containing the inhibitor.

  • Incubate for 10–15 minutes . Rationale: Akt phosphorylation is rapid; longer incubations allow feedback loops (S6K inhibition) to complicate results.

• Lysis & Detection:

  • Lyse in buffer containing phosphatase inhibitors (Na3VO4, NaF).

  • Normalize total protein. Immunoblot for p-Akt (Ser473).[4]

Data Interpretation & Decision Matrix

Use the following table to interpret the comparative Western Blot band intensities.

Observation (p-Akt Signal)	LY 294002	LY 303511	Conclusion
Scenario 1 (Ideal)	Strong Decrease (<10%)	No Change (100%)	Validated: The effect is PI3K-dependent.
Scenario 2 (Common)	Strong Decrease (<10%)	Slight Decrease (70-80%)	Validated with Caveats: Likely PI3K-dependent. The slight drop in control is due to CK2 inhibition or cytotoxicity.
Scenario 3 (Artifact)	Decrease (50%)	Decrease (50%)	Invalid: The effect is likely non-specific (e.g., oxidative stress, toxicity, or CK2 dominance).
Scenario 4 (Resistance)	No Change	No Change	Invalid: The cell line may have PI3K-independent Akt activation (e.g., PTEN loss or Ras-driven).

Troubleshooting "Dirty" Controls

If LY 303511 significantly reduces p-Akt (Scenario 3), you must cross-validate using Wortmannin (a structurally distinct fungal metabolite).

• If Wortmannin (100 nM) mimics LY 294002 but not LY 303511, the pathway is PI3K-dependent.

• If Wortmannin has no effect, the LY 294002 effect is an off-target artifact (likely CK2 or BET).

References

• Vlahos, C. J., et al. (1994). A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002). Journal of Biological Chemistry. Link

• Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002. Biochemical Journal. Link

• Kristof, A. S., et al. (2005). LY303511 acts as a negative control for LY294002 in PI3K-dependent signaling but reveals non-specific effects on Kv currents. Journal of Pharmacology and Experimental Therapeutics. Link

• Mellor, H. R., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.[3] ACS Chemical Biology. Link

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the PI3K-Akt pathway.[5][6] Cancer Research. Link

Sources

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. biorxiv.org [biorxiv.org]
• 3. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Akt inhibitor A-443654 induces rapid Akt Ser-473 phosphorylation independent of mTORC1 inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]

A Comparative Guide to the Kv Channel Blocking Potency of LY303511 and LY294002

This guide provides an in-depth comparison of the voltage-gated potassium (Kv) channel blocking properties of LY294002 and its structural analog, LY303511. While LY294002 is widely recognized as a potent inhibitor of phosphoinositide 3-kinase (PI3K), a significant body of evidence reveals its direct, PI3K-independent inhibitory effects on various Kv channels.[1][2][3] LY303511, which lacks significant PI3K inhibitory activity, is often employed as a negative control in signaling studies.[1][4] However, its own interactions with ion channels warrant careful consideration. Understanding the differential effects of these two compounds on Kv channels is critical for the accurate interpretation of experimental results and for leveraging them as pharmacological tools.

Differentiating Potency and Selectivity: A Head-to-Head Analysis

The primary distinction between LY294002 and LY303511 in the context of Kv channels lies not in a simple "active vs. inactive" paradigm, but rather in their differential potency and selectivity across various Kv channel subtypes.

LY294002: A Potent, Non-Selective Kv Channel Blocker

The mechanism of LY294002 often involves acting as an open channel blocker .[1][3] This means it binds within the channel pore after the channel has been activated (opened) by membrane depolarization, physically occluding the ion conduction pathway. This interaction is typically rapid, reversible, and voltage-dependent.[1][3] For instance, its blockade of the human Kv1.5 (hKv1.5) channel, which is crucial for cardiac atrial repolarization, occurs with an IC50 of 7.9 µM.[1][3] Similarly, it inhibits Kv currents in rabbit coronary arterial smooth muscle cells with a dissociation constant (Kd) of 1.48 µM.[2]

LY303511: A More Selective and Subtype-Dependent Modulator

LY303511 presents a more complex profile. While it is largely inactive against PI3K, its effect on Kv channels is highly dependent on the specific channel subtype.[5]

Crucially, for the hKv1.5 channel , LY303511 shows very little inhibitory effect, even at concentrations where LY294002 produces a strong block.[1] This stark difference provides a structural basis for the blocking mechanism. The key structural difference between the two molecules is the substitution of a morpholino oxygen in LY294002 with a nitrogen atom in LY303511. This suggests the morpholino oxygen is a critical pharmacophore for binding to and blocking the hKv1.5 channel pore.[1]

However, it is a significant misinterpretation to consider LY303511 universally inactive against all Kv channels. Studies on endogenous Kv channels in MIN6 insulinoma cells and on heterologously expressed Kv2.1 channels have shown that LY303511 can cause substantial inhibition, comparable to that of LY294002.[1] This highlights a critical takeaway for researchers: the suitability of LY303511 as a negative control is context-dependent and must be validated for the specific Kv channel and cell type under investigation.

Quantitative Data Summary

The following table summarizes the key quantitative data on the Kv channel blocking potency of LY294002 and LY303511 based on available experimental evidence.

Compound	Target Kv Channel	Cell Type / Expression System	Potency (IC₅₀ / K_d)	Key Findings & Mechanism	Reference
LY294002	Human Kv1.5 (hKv1.5)	CHO Cells	IC₅₀ = 7.9 µM	Potent, reversible, open channel blocker; PI3K-independent.	[1][3]
LY294002	Voltage-gated K⁺ (Kv) channels	Rabbit Coronary Arterial Smooth Muscle Cells	K_d = 1.48 µM	Direct block, independent of PI3K inhibition; use-dependent.	[2]
LY294002	Endogenous Kv channels	MIN6 Insulinoma Cells	-	Substantial inhibition.	[1]
LY294002	Kv2.1	tsA201 Cells	-	Substantial inhibition.	[1]
LY303511	Human Kv1.5 (hKv1.5)	CHO Cells	Little to no effect	The morpholino oxygen (absent in LY303511) is crucial for block.	[1]
LY303511	Endogenous Kv channels	MIN6 Insulinoma Cells	-	Substantial inhibition, similar to LY294002.	[1]
LY303511	Kv2.1	tsA201 Cells	-	Substantial inhibition, similar to LY294002.	[1]

Experimental Protocol: Electrophysiological Assessment of Kv Channel Inhibition

To empirically determine and compare the blocking potency of these compounds, the whole-cell patch-clamp technique is the gold standard. This methodology allows for precise control of the cell membrane voltage and direct measurement of the ionic currents flowing through the channels.

Objective: To quantify the concentration-dependent inhibition of a specific Kv channel subtype (e.g., hKv1.5) expressed in a mammalian cell line by LY294002 and LY303511.

Methodology:

• Cell Culture and Transfection:

  • Culture Chinese Hamster Ovary (CHO) or Human Embryonic Kidney (HEK293) cells, which have low endogenous Kv currents.

  • Transiently transfect the cells with a plasmid encoding the alpha subunit of the desired Kv channel (e.g., KCNA5 for hKv1.5). A co-transfection with a fluorescent marker like GFP is recommended to identify successfully transfected cells for recording.

  • Allow 24-48 hours for channel expression post-transfection.

• Preparation of Solutions:

  • Extracellular (Bath) Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH.

  • Intracellular (Pipette) Solution (in mM): 140 KCl, 1 MgCl₂, 10 EGTA, 10 HEPES, 5 Mg-ATP. Adjust pH to 7.2 with KOH. The inclusion of ATP helps maintain cell health and prevents rundown of certain channel types.

  • Compound Stock Solutions: Prepare 10-50 mM stock solutions of LY294002 and LY303511 in dimethyl sulfoxide (DMSO). Store at -20°C. Final DMSO concentration in the bath solution should be kept below 0.1% to avoid non-specific effects.

• Electrophysiological Recording:

  • Pull glass micropipettes to a resistance of 2-5 MΩ when filled with intracellular solution.

  • Establish a high-resistance (>1 GΩ) gigaseal between the pipette tip and the cell membrane.

  • Rupture the cell membrane patch to achieve the whole-cell configuration. This allows electrical access to the cell interior.

  • Using a patch-clamp amplifier, clamp the cell's membrane potential at a holding potential of -80 mV. At this potential, most Kv channels are in a closed state.

  • Apply a series of depolarizing voltage steps (e.g., to +40 mV for 300 ms) to activate the Kv channels, eliciting an outward potassium current.

• Compound Application and Data Acquisition:

  • Record stable baseline Kv currents for several minutes to ensure recording stability.

  • Using a gravity-fed or automated perfusion system, apply the extracellular solution containing the vehicle (DMSO) to establish a baseline.

  • Apply increasing concentrations of the test compound (e.g., LY294002, from 0.1 µM to 100 µM) to the cell. Allow the effect to reach a steady state at each concentration (typically 2-3 minutes).

  • After application of the highest concentration, perform a washout by perfusing the cell with the drug-free extracellular solution to test for reversibility of the block.

• Data Analysis:

  • Measure the peak outward current amplitude at each concentration.

  • Calculate the percentage of inhibition for each concentration relative to the baseline current.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Fit the concentration-response data to the Hill equation to determine the IC₅₀ (the concentration at which 50% of the current is inhibited) and the Hill slope.

Visualizing the Workflow and Mechanism

The following diagrams illustrate the experimental process and the proposed differential interaction of the compounds with the hKv1.5 channel.

Caption: Experimental workflow for assessing Kv channel inhibition using whole-cell patch-clamp.

Caption: Conceptual model of differential binding to the hKv1.5 channel pore.

Conclusion and Best Practices

• LY294002 is a potent, direct blocker of many Kv channels, an off-target effect that researchers must account for when studying PI3K signaling.

• LY303511 cannot be assumed to be an inert negative control. While it shows minimal activity on hKv1.5, it significantly inhibits other Kv subtypes like Kv2.1.

For the researcher, this necessitates a rigorous, evidence-based approach:

• Acknowledge Off-Target Effects: Be aware that effects observed with LY294002 may not be solely attributable to PI3K inhibition.

• Validate Your Control: If using LY303511 as a negative control, its lack of effect on the specific cellular process and ion channels of interest should be empirically verified, not assumed.

• Employ Orthogonal Approaches: When possible, use structurally distinct PI3K inhibitors (e.g., Wortmannin) or genetic approaches (e.g., siRNA, CRISPR) to confirm that an observed effect is genuinely mediated by the PI3K pathway and not a result of Kv channel modulation.

By adhering to these principles, scientists can navigate the complexities of these pharmacological tools to produce clear, reliable, and accurately interpreted data.

References

• Gao, Z., et al. (2009). Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel. British Journal of Pharmacology, 156(5), 808-819. [Link]

• Bain, J., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002. Biochemical Journal, 408(3), 297-308. [Link]

• Zhu, M. Q., et al. (2013). The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells. Life Sciences, 92(12), 717-724. [Link]

• Gat-Viks, I., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains. ACS Chemical Biology, 9(2), 481-489. [Link]

• Maltsev, A. V., et al. (2020). Calcium signaling mediated by aminergic GPCRs is impaired by the PI3K inhibitor LY294002 and its analog LY303511 in a PI3K-independent manner. International Journal of Molecular Sciences, 21(15), 5539. [Link]

• Gao, Z., et al. (2009). Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel. PubMed. [Link]

• Catacuzzeno, L., et al. (2022). LY294002 Inhibits Intermediate Conductance Calcium-Activated Potassium (KCa3.1) Current in Human Glioblastoma Cells. Frontiers in Pharmacology, 12, 796570. [Link]

• Shcherbatko, A. D., et al. (2023). Heterochannels Kv(1.1-1.2)2 and Their Interactions with Pore Blockers. MDPI. [Link]

• Wang, G., et al. (2014). Electrophysiology properties of voltage-gated potassium channels in rat peritoneal macrophages. BMC Neuroscience, 15, 112. [Link]

• Sobolevsky, A. I., et al. (2004). Mechanisms of Activation of Voltage-Gated Potassium Channels. Acta Naturae, 6(1), 14-23. [Link]

• Claydon, T. W., et al. (2003). Inactivation and recovery in Kv1.4 K+ channels: lipophilic interactions at the intracellular mouth of the pore. The Journal of Physiology, 553(Pt 2), 455-467. [Link]

• Jurczak, A., et al. (2017). PI3K Inhibitors: Understanding Toxicity Mechanisms and Management. CancerNetwork. [Link]

• van Lunteren, E., et al. (1998). Electrophysiologic and inotropic effects of K+-channel blockade in aged diaphragm. American Journal of Respiratory and Critical Care Medicine, 158(3), 940-947. [Link]

• MedSimplified. (2022, January 2). Activation Cycle of Voltage Gated Potassium Channels. YouTube. [Link]

• Andersen, M. N., et al. (2017). Inhibition of PI3K and SGK1 kinases selectively impacts Kv7.1 localization in polarized MDCK cells. ResearchGate. [Link]

• Wikipedia. (2023, December 26). Phosphoinositide 3-kinase inhibitor. Wikipedia. [Link]

• Shcherbatko, A. D., et al. (2023). Properties of Heterochannels Kv(1.1-1.2)2 with Mutation T226R in the Kv1.1 Subunit. MDPI. [Link]

• Subedi, K., et al. (2024). Pharmacological Actions of Potassium Channel Openers on Voltage-Gated Potassium Channels. MDPI. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Voltage-gated potassium channels (Kv). IUPHAR/BPS Guide to PHARMACOLOGY. [Link]

• Varghese, B., et al. (2019). Current State and Future Challenges for PI3K Inhibitors in Cancer Therapy. Cancers, 11(7), 971. [Link]

• Li, Y., et al. (2024). Electrophysiological analysis of cardiac KATP channel. Bio-protocol, 14(2), e4923. [Link]

• Chandy, K. G., et al. (1984). Mechanism of 4-aminopyridine action on voltage-gated potassium channels in lymphocytes. Journal of Experimental Medicine, 160(2), 369-385. [Link]

• JoVE. (2022, June 29). Small-Molecule Modulators: Inward Rectifier Potassium Channels l Protocol Preview. YouTube. [Link]

Sources

• 1. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of PI3 kinase inhibitor LY294002 on voltage-dependent K(+) channels in rabbit coronary arterial smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Calcium signaling mediated by aminergic GPCRs is impaired by the PI3K inhibitor LY294002 and its analog LY303511 in a PI3K-independent manner - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Exploring the specificity of the PI3K family inhibitor LY294002 - PMC [pmc.ncbi.nlm.nih.gov]

Verifying LY 303511: Decoupling S6K Inhibition from PI3K Activity

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Discovery Leads

Executive Summary: The "Negative Control" Trap

For decades, LY 303511 has been marketed and utilized as the structural negative control for the broad-spectrum PI3K inhibitor LY 294002 . The logic was simple: a single atom substitution (amine for oxygen) renders LY 303511 inactive against PI3K.

However, this premise is dangerous if your readout is S6 Kinase (S6K).

While LY 303511 does not inhibit PI3K, it is not inert .[1] Extensive characterization has proven that LY 303511 potently inhibits p70S6K phosphorylation at Thr389 , likely through direct mTOR interaction or Casein Kinase 2 (CK2) inhibition, independent of the PI3K/Akt axis.

This guide provides the technical framework to verify LY 303511’s activity, distinguishing its specific S6K suppression from PI3K-dependent effects.

Mechanistic Insight & Pathway Logic

To correctly interpret data using LY 303511, one must visualize where it diverges from its analog, LY 294002.

• LY 294002: ATP-competitive inhibitor of PI3K. Blocks the entire cascade: PIP3 production

  Akt activation mTORC1 S6K.

• LY 303511: Bypasses PI3K/Akt. Acts downstream, inhibiting S6K phosphorylation (T389) directly or via mTOR/CK2.

• Rapamycin: Allosteric mTORC1 inhibitor.[2] Blocks S6K but often induces p-Akt (S473) via negative feedback loop suppression.

Pathway Diagram: The Decoupling Effect

Figure 1: Differential inhibition points. Note that LY 303511 acts downstream of Akt, breaking the link between PI3K status and S6K readout.

Comparative Analysis: Selecting the Right Tool

Use this table to benchmark LY 303511 against alternatives.

Compound	Primary Target	Effect on p-Akt (S473)	Effect on p-S6K (T389)	Key Use Case
LY 294002	PI3K (Class I)	Inhibits	Inhibits	Broad PI3K pathway blockade.
LY 303511	Off-targets (mTOR/CK2)	No Effect (or minimal)	Inhibits	NOT a negative control for S6K. Use to decouple S6K from Akt.
Rapamycin	mTORC1 (FKBP12)	Increases (Feedback)	Inhibits	Specific mTORC1 inhibition.[1][2]
Wortmannin	PI3K (Irreversible)	Inhibits	Inhibits	High-potency PI3K inhibition.
CX-4945	CK2	Minimal	Inhibits	Verifying CK2-mediated S6K regulation.

Scientific Note: If your experiment relies on LY 303511 as a negative control to prove a PI3K-dependent phenotype, you must use p-Akt as your readout, not p-S6K. If you use p-S6K, LY 303511 will mimic the inhibitor, leading to false positives.

Experimental Protocol: Validation Workflow

To verify LY 303511 effects in your specific cell line, follow this self-validating protocol. This workflow ensures you are observing specific S6K inhibition and not general toxicity or PI3K crossover.

Phase A: Treatment Setup

• Cell Line: HeLa, HEK293, or cell line of interest (serum-starved overnight to reduce basal noise).

• Stimulation: 10% FBS or Insulin (100 nM) for 30 mins post-treatment.

• Reagents:

  • LY 294002 (Active PI3K inhibitor): 10

    M – 50 M.

  • LY 303511 (Test Compound): 10

    M – 50 M.

  • Rapamycin (Positive Control for S6K): 20 nM.

  • DMSO (Vehicle Control).

Phase B: The "Decoupling" Western Blot

Objective: Demonstrate that LY 303511 inhibits S6K T389 but spares Akt S473.

• Pre-incubation: Treat cells with inhibitors for 1 hour prior to stimulation.

• Stimulation: Add Insulin/FBS directly to media for 30 minutes.

• Lysis: Use RIPA buffer supplemented with Phosphatase Inhibitor Cocktail (Critical: Sodium Orthovanadate and NaF).

• Detection Targets:

  • p-p70S6K (Thr389): The primary readout.

  • p-Akt (Ser473): The specificity control.

  • Total Akt & Total S6K: Loading controls.

  • p-S6 (Ser235/236): Downstream confirmation.

Phase C: Data Interpretation (Self-Validation)

Your system is valid ONLY if the following pattern emerges:

Condition	p-Akt (S473) Signal	p-S6K (T389) Signal	Interpretation
DMSO + Stim	High	High	System responsive.
LY 294002	Low/Absent	Low/Absent	PI3K Blocked (Upstream).
Rapamycin	High (or increased)	Low/Absent	mTORC1 Blocked.
LY 303511	High (Unchanged)	Low/Absent	VALID: S6K inhibited independent of PI3K.

Visualization: Experimental Workflow

This diagram outlines the logic flow for verifying the compound's mechanism in your lab.

Figure 2: Decision matrix for validating LY 303511 specificity. Result 1 confirms the expected mechanism.

References

• Kristof, A. S., et al. (2005).[1] "LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms."[1] Journal of Pharmacology and Experimental Therapeutics.

• Mizutani, K., et al. (2005). "LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway."[3] Cancer Research.

• Gharbi, S. I., et al. (2007). "Exploring the specificity of the PI3K family inhibitor LY294002." Biochemical Journal.

• Soh, J. W., & Weinstein, I. B. (2003). "Roles of mTOR and S6K in protein kinase C-mediated insulin signaling." Journal of Biological Chemistry.

• Davies, S. P., et al. (2000). "Specificity and mechanism of action of some commonly used protein kinase inhibitors." Biochemical Journal.

Sources

• 1. researchgate.net [researchgate.net]
• 2. selleckchem.com [selleckchem.com]
• 3. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

The Detective Story: When a Negative Control Yields a False Positive

Topic: The "False Negative" Control: LY 303511 vs. Generic CK2 Inhibitors Specificity Analysis Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

The Trap: If you treat cells with LY 294002 and observe a phenotype (e.g., apoptosis, cell cycle arrest), then treat with LY 303511 and observe no phenotype, you conclude the effect was PI3K-dependent. But what if both compounds induce the phenotype? The standard interpretation is "Non-specific toxicity" or "PI3K-independent mechanism." The Reality: It is often Casein Kinase 2 (CK2) inhibition.[1][2]

This guide analyzes the specificity profiles of LY 303511 against generic and modern CK2 inhibitors (TBB, CX-4945, SGC-CK2-2) to provide a rigorous framework for target validation.

Comparative Profiling: The Data

The following table synthesizes experimental IC50 values and selectivity profiles. Note the overlap in CK2 inhibition between the "PI3K inhibitor" and its "Negative Control."

Compound	Primary Target (IC50)	CK2 Activity (IC50)	Specificity Status	Critical Off-Targets
LY 294002	PI3K (~0.5 µM)	Potent (~98 nM - 1 µM)	Promiscuous	DNA-PK, mTOR, BET Bromodomains, CK2
LY 303511	None (Inactive for PI3K)	Active (High Affinity)	Flawed Control	CK2 , Kv Channels (64 µM), BET Bromodomains
TBB / TBI	CK2 (~0.5 µM)	~0.3 - 0.9 µM	Low	DYRK1A, PIM1, CDK2
CX-4945	CK2 (~1 nM)	~1 nM	High (Clinical)	CLK2, DYRK1A, HIPK2 (Splicing machinery)
SGC-CK2-2	CK2 (~3 nM Enz)	~3 nM (Enzymatic)	Exceptional	HIPK2 (200-fold window).[3][4] Low cellular potency

Key Insight: LY 294002 is actually a more potent inhibitor of CK2 (~98 nM) than it is of its primary target PI3K (~500 nM) in some assays. Because LY 303511 retains the core pharmacophore required for CK2 binding, it fails as a negative control if the biological effect is driven by CK2.

Mechanism & Structural Basis[6][7][8]

To understand why these cross-reactivities occur, we must look at the ATP-binding pocket interactions.

• The Chromen-4-one Scaffold: Both LY 294002 and LY 303511 share a chromen-4-one scaffold.[5] This planar structure mimics ATP, allowing it to slot into the hinge region of multiple kinases.

• The Single Atom Difference: LY 303511 differs from LY 294002 by a single atom substitution in the morpholine ring (Amine vs. Oxygen). This subtle change disrupts the hydrogen bond network required for PI3K inhibition but preserves the hydrophobic interactions and shape complementarity required to bind the CK2 active site.

• The CK2 Constitutive Activity: CK2 is a constitutively active kinase with a unique, smaller-than-average ATP binding pocket. This makes it susceptible to inhibition by small, rigid planar molecules like the LY compounds and benzimidazoles (TBB).

Visualization: The Target Overlap Map

This diagram illustrates the "danger zone" where the negative control overlaps with the experimental inhibitor.

Caption: The "False Negative" Trap. Both the active drug (LY29) and the control (LY30) inhibit CK2, potentially leading to misinterpretation of data.

Experimental Protocol: The "Triangulation" Method

Do not rely on a single inhibitor. Use this triangulation protocol to rigorously define the mechanism of action.

Step 1: The Screen (LY Series)

• Treatment A: LY 294002 (10 µM)[6]

• Treatment B: LY 303511 (10 µM)

• Readout: Western Blot for p-AKT (S473) [PI3K marker] and p-AKT (S129) or p-CDC37 [CK2 markers].

• Decision:

  • If A works and B does not → Likely PI3K.

  • If A and B both work → Likely CK2 (or other off-target). Proceed to Step 2.

Step 2: The Validation (Specific Inhibitors)

• Treatment C: CX-4945 (Silmitasertib) at 1–5 µM.

  • Why: Clinical-grade potency. If this replicates the phenotype, CK2 is the driver.

• Treatment D (Optional High Stringency): SGC-CK2-2 at 1 µM.

  • Why: The SGC probe is the cleanest available tool. It has lower cellular potency, so negative results must be interpreted with caution (check target engagement via WB), but a positive result is definitive for CK2.

Step 3: Rescue Experiment (Gold Standard)

• Overexpress a constitutively active form of the target (e.g., Myr-AKT for PI3K pathway) or a drug-resistant mutant if available.

Decision Tree for Inhibitor Selection

Use this logic flow to select the correct chemical probe for your specific hypothesis.

Caption: Logical workflow for distinguishing PI3K vs. CK2 effects and selecting the appropriate chemical probe.

References

• Gharbi, S. I., et al. (2007). Exploring the specificity of the PI3K family inhibitor LY294002.[5] Biochemical Journal, 404(1), 15–21. Link

• Kristof, A. S., et al. (2005). LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134–1143. Link

• Siddiqui-Jain, A., et al. (2010). CX-4945, an orally bioavailable selective inhibitor of protein kinase CK2, inhibits prosurvival and angiogenic signaling and exhibits antitumor efficacy. Cancer Research, 70(24), 10288–10298. Link

• Wells, C. I., et al. (2021). SGC-CK2-1: A Chemical Probe for the Study of Casein Kinase 2.[7] ACS Medicinal Chemistry Letters, 12(3), 437–445. Link

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway. Cancer Research, 65(14), 6264-6274. Link

Sources

• 1. Casein Kinase II (CK2) as a Therapeutic Target for Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. thesgc.org [thesgc.org]

The Negative Control Imperative: Distinguishing PI3K-Dependent Apoptosis using LY 303511

Executive Summary

LY 294002 remains one of the most cited PI3K inhibitors in history, yet it is chemically "dirty." While it effectively inhibits Class I PI3Ks, it possesses significant off-target activities—most notably the blockade of voltage-gated potassium channels (Kv) and inhibition of BET bromodomains—that can independently induce apoptosis.

This guide details the critical usage of LY 303511 , a structural analogue of LY 294002.[1][2] LY 303511 retains the off-target profile of the parent compound but lacks PI3K inhibitory activity.[1][3][4] By running these two compounds in parallel, researchers can rigorously confirm whether observed apoptotic effects are truly PI3K-mediated or artifacts of off-target toxicity.

Mechanistic Divergence: The Structural Logic

The utility of LY 303511 relies on a single atomic substitution that ablates kinase affinity while preserving other physicochemical interactions.

• LY 294002: 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one. The oxygen in the morpholine ring is critical for hydrogen bonding within the ATP-binding pocket of PI3K.

• LY 303511: 2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one. The substitution of the morpholine oxygen with a nitrogen (amine) disrupts the specific binding to PI3K but does not significantly alter the molecule's shape or lipophilicity, allowing it to bind "off-targets" like Kv channels and BET proteins with similar affinity to the parent compound.

Comparative Target Profile

The following table summarizes the functional overlap and divergence between the active drug and its negative control.

Target / Effect	LY 294002 (Active)	LY 303511 (Control)	Consequence of Inhibition
Class I PI3K (p110)	Inhibits (IC50 ~1.4 µM)	Inactive (IC50 > 100 µM)	Blocks Akt phosphorylation; induces apoptosis.
Kv Channels (Kv1.5, Kv2.1)	Inhibits (IC50 ~65 µM)	Inhibits (IC50 ~65 µM)	Membrane depolarization, Ca2+ influx, apoptosis.
BET Bromodomains (BRD4)	Inhibits	Inhibits	Downregulation of MYC; antiproliferative effects.
ROS Generation (H2O2)	Induces	Induces	Oxidative stress-mediated cell death.[4]
CK2 / GSK3β	Inhibits	Weak/Variable Affinity	Pleiotropic signaling effects.

Pathway Visualization

The diagram below illustrates the divergent signaling pathways. Note how both compounds share the "Off-Target" route, but only LY 294002 hits the PI3K-Akt axis.

Caption: Divergent and convergent pathways of LY 294002 and its analogue LY 303511.

Experimental Protocol: The Validation System

To rigorously confirm that apoptosis is PI3K-mediated, you must demonstrate that LY 294002 induces the phenotype while LY 303511 does not.

Step 1: Dose Optimization & Treatment

Critical Rule: You must use equimolar concentrations of both compounds.

• Stock Preparation: Dissolve both compounds in DMSO. Ensure the final DMSO concentration in culture is <0.1% to avoid solvent toxicity.

• Dose Range: Typically 10 µM – 50 µM.

  • Note: At >50 µM, off-target effects (Kv channel blockade) become dominant for both compounds.

• Controls:

  • Vehicle Control (DMSO only).

  • Positive Control (e.g., Staurosporine).

Step 2: Incubation[4]

• Duration: 24 to 48 hours is typical for apoptotic readouts.

• ROS Check (Optional but Recommended): If suspecting oxidative stress, measure H2O2 generation at early time points (1–4 hours) using DCFH-DA flow cytometry.

Step 3: Apoptosis Readout

Use a quantitative assay rather than qualitative morphology.

• Primary Assay: Annexin V-FITC / Propidium Iodide (Flow Cytometry).

• Secondary Validation: Cleaved Caspase-3 (Western Blot).

Step 4: Western Blot for Pathway Confirmation

You must verify that LY 294002 inhibited Akt, while LY 303511 did not.

• Target: Phospho-Akt (Ser473 or Thr308).

• Loading Control: Total Akt and GAPDH/Actin.

• Expected Result:

  • LY 294002: p-Akt levels significantly reduced.

  • LY 303511: p-Akt levels comparable to Vehicle Control.

Data Interpretation & Decision Logic

The interpretation of results follows a strict boolean logic. If LY 303511 mimics the effect of LY 294002, the hypothesis that "PI3K inhibition causes cell death" is falsified for that specific concentration.

Caption: Decision matrix for interpreting differential effects of LY 294002 and LY 303511.

Troubleshooting "False" Apoptosis

If you encounter Result 2 (Both compounds induce apoptosis) , the cell death is likely caused by:

• Kv Channel Blockade: Inhibition of Kv1.5/Kv2.1 leads to membrane depolarization and Ca2+ overload [3].

• ROS Generation: Both compounds can induce H2O2 production independent of PI3K.[4] This can be verified by co-treating with Catalase or N-acetylcysteine (NAC) to see if it rescues the cells [4].

Modern Context: Why not just use Wortmannin?

While Wortmannin is a more potent PI3K inhibitor, it is unstable in culture media (half-life ~10 mins) and has its own off-targets (PLK1, MAPK).

GDC-0941 (Pictilisib) and BYL719 (Alpelisib) are modern, highly specific Class I PI3K inhibitors. However, LY 294002 remains in use for comparing legacy data. If you must use LY 294002, the inclusion of LY 303511 is not optional—it is a mandatory control to meet current publication standards for specificity [2, 5].

References

• Vlahos, C. J., et al. (1994).[1] A specific inhibitor of phosphatidylinositol 3-kinase, 2-(4-morpholinyl)-8-phenyl-4H-1-benzopyran-4-one (LY294002).[4][5][6] Journal of Biological Chemistry, 269(7), 5241-5248. Link

• Kristof, A. S., et al. (2005).[1] LY303511 (2-piperazinyl-8-phenyl-4H-1-benzopyran-4-one) acts via phosphatidylinositol 3-kinase-independent pathways to inhibit cell proliferation via mammalian target of rapamycin (mTOR)- and non-mTOR-dependent mechanisms. Journal of Pharmacology and Experimental Therapeutics, 314(3), 1134-1143. Link

• El-Kholy, W., et al. (2003).[1] The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks Kv currents via a direct mechanism. FASEB Journal, 17(6), 720-722. Link

• Poh, T. W., & Pervaiz, S. (2005). LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway.[4][7] Cancer Research, 65(14), 6264-6274. Link[4]

• Dittmann, A., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains.[3] ACS Chemical Biology, 9(2), 495-502. Link

Sources

• 1. Inhibitory actions of the phosphatidylinositol 3-kinase inhibitor LY294002 on the human Kv1.5 channel - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PI3 kinase-unrelated effects of LY294002 and LY303511 on serotonin-induced Ca2+ and cAMP signaling | bioRxiv [biorxiv.org]
• 3. The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. The phosphatidylinositol 3-kinase inhibitor LY294002 potently blocks K(V) currents via a direct mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exploring the specificity of the PI3K family inhibitor LY294002 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LY294002 and LY303511 sensitize tumor cells to drug-induced apoptosis via intracellular hydrogen peroxide production independent of the phosphoinositide 3-kinase-Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Phosphoinositide 3-Kinase (PI3K) Inhibition: A Comparative Analysis of LY303511 and Active PI3K Inhibitors

For researchers, scientists, and drug development professionals navigating the complexities of the PI3K signaling pathway, the selection of appropriate chemical probes is paramount. This guide provides an in-depth comparison of benchmark concentrations for the commonly used negative control, LY303511, against its active analog, LY294002, and other prominent PI3K inhibitors. We will delve into the experimental data that informs the selection of these compounds, offer detailed protocols for their validation, and explore the critical nuances of their activity and potential off-target effects.

The Critical Role of Controls: Understanding LY303511 in the Context of PI3K Inhibition

In the landscape of signal transduction research, the use of paired active and inactive compounds is a cornerstone of rigorous experimental design. LY303511 is widely utilized as a negative control for LY294002, a potent and broad-spectrum inhibitor of PI3K.[1][2] Structurally similar to LY294002, LY303511 is largely devoid of PI3K inhibitory activity, making it an invaluable tool for discerning PI3K-dependent cellular events from off-target effects.[3] However, it is crucial for researchers to be aware that both LY294002 and LY303511 can exert biological effects independent of PI3K inhibition, a factor that necessitates careful experimental interpretation.[1][4][5][6]

Comparative Analysis of PI3K Inhibitor Potency and Selectivity

The choice of a PI3K inhibitor is often dictated by the specific research question, with considerations for potency, isoform selectivity, and mode of action. The following table summarizes the half-maximal inhibitory concentrations (IC50) for LY294002 and other commonly used PI3K inhibitors, providing a quantitative basis for comparison.

Inhibitor	Target(s)	IC50 (in vitro)	Recommended Cell Culture Concentration	Key Characteristics
LY294002	Pan-Class I PI3K (α, β, δ)	α: 0.5 µM, β: 0.97 µM, δ: 0.57 µM[7]	10-50 µM[8]	Reversible inhibitor[9]; More stable than Wortmannin.
Wortmannin	Pan-PI3K	~3-5 nM[10][11]	0.2-1 µM[12]	Irreversible, covalent inhibitor[9]; Short half-life in culture.[10]
Idelalisib (CAL-101)	PI3Kδ	δ: 2.5 nM[13]	Varies by cell type	Highly selective for PI3Kδ isoform.[13]
Alpelisib (BYL719)	PI3Kα	α: 5 nM[14]	Varies by cell type	Selective for PI3Kα isoform.[14]
PI-103	Pan-PI3K, mTOR	PI3Kα: 2 nM, PI3Kβ: 3 nM, PI3Kγ: 15 nM, PI3Kδ: 3 nM[15]	Varies by cell type	Dual PI3K/mTOR inhibitor.[15]

Note: The optimal working concentration for any inhibitor is cell-type and context-dependent and should be empirically determined through dose-response experiments.

The PI3K/Akt Signaling Pathway: A Central Regulator of Cellular Processes

The PI3K/Akt signaling cascade is a critical intracellular pathway that governs a multitude of cellular functions, including cell growth, proliferation, survival, and metabolism.[16][17] Its dysregulation is a frequent event in various cancers, making it a prime target for therapeutic intervention.

Caption: The PI3K/Akt signaling pathway is initiated by growth factor binding to receptor tyrosine kinases, leading to the activation of PI3K and the subsequent phosphorylation of Akt, which in turn regulates numerous downstream cellular processes.

Experimental Validation of PI3K Inhibition

To ensure the specificity and efficacy of PI3K inhibitors in your experimental system, it is essential to perform validation experiments. The following protocols outline two fundamental assays for assessing PI3K activity.

Experimental Workflow for Assessing PI3K Inhibition

Caption: A typical workflow for validating PI3K inhibitor activity involves treating cells, followed by either a direct in vitro kinase assay or a Western blot to measure downstream signaling.

Protocol 1: In Vitro PI3K Kinase Assay

This assay directly measures the enzymatic activity of PI3K by quantifying the production of its lipid product, phosphatidylinositol (3,4,5)-trisphosphate (PIP3).

Principle: This protocol is based on a competitive enzyme-linked immunosorbent assay (ELISA) format. PI3K in the cell lysate phosphorylates PIP2 to produce PIP3. The amount of PIP3 produced is then detected using a PIP3-binding protein, often tagged for detection. The signal is inversely proportional to the PI3K activity.

Materials:

• Glutathione-coated 96-well plates

• Recombinant PI3K enzyme (or cell lysate containing active PI3K)

• PI3K inhibitors (e.g., LY294002, Wortmannin) and negative control (LY303511)

• PIP2 substrate

• 5X Kinase reaction buffer

• Biotinylated-PIP3 tracer

• Streptavidin-HRP conjugate

• TMB substrate

• Stop solution (e.g., 1M H₂SO₄)

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• Plate reader capable of measuring absorbance at 450 nm

Procedure:

• Prepare Inhibitors: Create a dilution series of the PI3K inhibitors and the negative control, LY303511.

• Kinase Reaction Setup: a. In the glutathione-coated plate, add the recombinant PI3K enzyme or cell lysate. b. Add the various concentrations of inhibitors or LY303511 to the respective wells. Pre-incubate for 10 minutes at room temperature to allow the inhibitor to bind to the kinase.[18] c. To initiate the kinase reaction, add the 5X kinase reaction buffer and the PIP2 substrate to each well.[18] d. Incubate the plate at room temperature for 1 hour.[18]

• Detection: a. Stop the kinase reaction. b. Add the biotinylated-PIP3 tracer to all wells. This will compete with the PIP3 produced in the reaction for binding to the plate. c. Wash the plate three times with wash buffer. d. Add the streptavidin-HRP conjugate to each well and incubate. e. Wash the plate again to remove unbound conjugate. f. Add the TMB substrate and incubate until a blue color develops. g. Add the stop solution to quench the reaction, turning the color to yellow.

• Data Acquisition: Measure the absorbance at 450 nm using a plate reader. The signal intensity will be inversely proportional to the PI3K activity.

Rationale for Experimental Choices:

• Pre-incubation with inhibitor: This step ensures that the inhibitor has sufficient time to bind to the kinase before the substrate is introduced, leading to a more accurate assessment of its inhibitory potential.

• Competitive ELISA format: This is a sensitive and quantitative method for measuring the product of the kinase reaction.

Protocol 2: Western Blotting for Phospho-Akt (Ser473)

This method indirectly assesses PI3K activity by measuring the phosphorylation of a key downstream effector, Akt, at serine 473. A decrease in p-Akt (Ser473) levels upon inhibitor treatment indicates a reduction in PI3K pathway activity.

Materials:

• Cell culture reagents

• PI3K inhibitors and LY303511

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and running buffer

• Transfer apparatus and membranes (e.g., PVDF)

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies: Rabbit anti-phospho-Akt (Ser473) and Rabbit anti-total Akt

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat with various concentrations of PI3K inhibitors or LY303511 for a predetermined time (e.g., 1-2 hours).

• Cell Lysis: Wash cells with ice-cold PBS and then lyse them with lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate.

• SDS-PAGE and Transfer: a. Denature equal amounts of protein from each sample by boiling in Laemmli buffer. b. Separate the proteins by SDS-PAGE. c. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane with blocking buffer for 1 hour at room temperature. b. Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at 4°C. c. Wash the membrane three times with TBST. d. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane again three times with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing (Self-Validating System): a. After imaging for p-Akt, the membrane can be stripped of the antibodies. b. Re-block the membrane and probe with an antibody against total Akt. This serves as a loading control and confirms that any changes observed in p-Akt are not due to variations in the total amount of Akt protein.

Rationale for Experimental Choices:

• Phosphatase Inhibitors: Crucial for preserving the phosphorylation state of proteins during cell lysis and sample preparation.

• Total Akt Control: This is a critical self-validating step. By normalizing the phospho-Akt signal to the total Akt signal, you can confidently attribute any changes to a specific inhibition of phosphorylation rather than a general decrease in protein expression.

• Dose-Response: Using a range of inhibitor concentrations allows for the determination of the effective concentration for inhibiting the pathway in your specific cell type.

Conclusion and Best Practices

The judicious selection and validation of chemical inhibitors are fundamental to producing reliable and reproducible data in signal transduction research. While LY303511 serves as a valuable negative control for the PI3K inhibitor LY294002, researchers must remain vigilant to the potential for off-target effects with both compounds. By employing a multi-faceted approach that includes comparing inhibitor potencies, understanding the underlying signaling pathways, and performing rigorous experimental validation through techniques like in vitro kinase assays and Western blotting with appropriate controls, the scientific community can continue to unravel the intricate roles of the PI3K pathway in health and disease.

References

• bioRxiv. (2024, May 5). PI3 kinase-unrelated effects of LY294002 and LY303511 on serotonin-induced Ca2+ and cAMP signaling. [Link]

• bioRxiv. (2024, May 5). PI3 kinase-unrelated effects of LY294002 and LY303511 on serotonin-induced Ca2+ and cAMP signaling. [Link]

• ResearchGate. (n.d.). (PDF) LY303511 (2-Piperazinyl-8-phenyl-4H-1-benzopyran-4-one) Acts via Phosphatidylinositol 3-Kinase-Independent Pathways to Inhibit Cell Proliferation via Mammalian Target of Rapamycin (mTOR)- and Non-mTOR-Dependent Mechanisms. [Link]

• Ali, A., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains. Chemical Communications, 50(30), 3953-3956. [Link]

• Ali, A., et al. (2014). The commonly used PI3-kinase probe LY294002 is an inhibitor of BET bromodomains. Chemical Communications, 50(30), 3953-3956. [Link]

• ACS Publications. (2026, January 27). New Dual Pan-PI3K/mTOR Inhibitor: Design, Synthesis, Cytotoxic Action, Permeation, Metabolic. [Link]

• AACR Journals. (n.d.). LY294002 and LY303511 Sensitize Tumor Cells to Drug-Induced Apoptosis via Intracellular Hydrogen Peroxide Production Independent of the Phosphoinositide 3-Kinase-Akt Pathway. [Link]

• Wikipedia. (n.d.). LY294002. [Link]

• PMC. (n.d.). The present and future of PI3K inhibitors for cancer therapy. [Link]

• ResearchGate. (n.d.). Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. [Link]

• PMC. (n.d.). Exploring the specificity of the PI3K family inhibitor LY294002. [Link]

• PMC. (2020, February 13). Wortmannin, a specific inhibitor of phosphatidylinositol-3-kinase, induces accumulation of DNA double-strand breaks. [Link]

• ResearchGate. (n.d.). IC 50 (nmol/L) of inhibitors of PI3K including isoform specific... [Link]

• Wikipedia. (n.d.). Wortmannin. [Link]

• MDPI. (n.d.). PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects. [Link]

• PMC. (n.d.). Structural Determinants of Isoform Selectivity in PI3K Inhibitors. [Link]

• PMC. (n.d.). Phosphatidylinositol 3-kinase inhibitor(LY294002) induces apoptosis of human nasopharyngeal carcinoma in vitro and in vivo. [Link]

• Bio-Rad Antibodies. (n.d.). PI3K/AKT Cell Signaling Pathway. [Link]

• BPS Bioscience. (n.d.). PI3Kα (p110α/p85) Assay Kit. [Link]

• Frontiers. (2023, November 13). The activity of a PI3K δ-sparing inhibitor, MEN1611, in non-small cell lung cancer cells with constitutive activation of the PI3K/AKT/mTOR pathway. [Link]

• ResearchGate. (n.d.). What are the important points for the detection of phospho-Akt in western blot?. [Link]

• ResearchGate. (n.d.). Biochemical IC 50 values for the PI3K inhibitors against class I PI3K enzymes and mTOR. [Link]

• PMC. (n.d.). Picking the Point of Inhibition: A Comparative Review of PI3K/AKT/mTOR Pathway Inhibitors. [Link]

• IRIS. (n.d.). Flow cytometric detection of total and serine 473 phosphorylated Akt. [Link]

• Creative Diagnostics. (n.d.). PI3K/AKT Signaling Pathway. [Link]

• Protocols.io. (2023, February 28). In vitro kinase assay: phosphorylation of PI3Kc1 by TBK1and ULK1. [Link]

• NIH. (n.d.). Combinatorial screen of targeted agents with the PI3K inhibitors inavolisib, alpelisib, duvelisib, and copanlisib in multi-cell type tumor spheroids. [Link]

• Bio-Techne. (n.d.). Western Blot for Phosphorylated Proteins - Tips & Troubleshooting. [Link]

• ResearchGate. (n.d.). Schematic drawing of the PI3K/Akt signaling pathway. The.... [Link]

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Safety & Regulatory Compliance

Operational Guide: Safe Disposal of LY 303511 Hydrochloride

Topic: LY 303511 Hydrochloride Proper Disposal Procedures Content Type: Operational Laboratory Guide

Executive Safety Summary

Immediate Action Required: LY 303511 hydrochloride is a bioactive kinase inhibitor with potential environmental toxicity and suspected carcinogenicity. It must never be disposed of down the drain or in general municipal trash.

• Primary Hazard: Specific Target Organ Toxicity (STOT), Skin/Eye Irritation, Suspected Carcinogen (H351), Toxic to Aquatic Life (H411).

• Disposal Class: Hazardous Chemical Waste (Incineration required).

• Critical Restriction: NO sink disposal. This compound is toxic to aquatic life and persists in water systems.

Chemical Profile & Biological Context

Understanding the biological mechanism of LY 303511 is critical for assessing the risk of exposure during disposal. Unlike its analogue LY 294002, this compound does not inhibit PI3K but is a potent inhibitor of Casein Kinase 2 (CK2).

Property	Technical Detail
Chemical Name	LY 303511 Hydrochloride
CAS Number	854127-90-5
Molecular Formula	C₁₉H₁₇NO₃ • HCl
Biological Activity	CK2 Inhibitor , Kv channel blocker.[1] Negative control for PI3K studies.
Solubility	Soluble in DMSO (>10 mg/mL), Ethanol. Water soluble (as salt).
Hazard Codes	H351 (Suspected Carcinogen), H411 (Toxic to aquatic life).

Pre-Disposal Safety Protocol

Before handling waste containing LY 303511, establish the following safety barrier.

Personal Protective Equipment (PPE):

• Respiratory: N95 or P100 respirator required if handling solid powder outside a biosafety cabinet.

• Skin: Double nitrile gloves (0.11 mm minimum thickness).

• Eyes: Chemical splash goggles.

Spill Management (Immediate):

• Solid Spill: Do not dry sweep.[2] Wet the powder slightly with an inert solvent (e.g., heptane) or water to prevent dust generation, then wipe up with chemically resistant pads.

• Liquid Spill: Absorb with vermiculite or spill pads.

• Disposal of Cleanup Materials: All spill debris must be treated as Hazardous Solid Waste (see Protocol A).

Step-by-Step Disposal Workflows

Protocol A: Pure Solid Waste (Powder/Expired Vials)

Use this for: Expired vials, weighing boats, contaminated gloves, and spill debris.

• Containment: Place the solid waste into a clear, sealable polyethylene bag (4 mil thickness).

• Secondary Containment: Place the sealed bag into a secondary rigid container (e.g., a wide-mouth HDPE jar).

• Labeling: Affix a hazardous waste label.

  • Constituents: "LY 303511 Hydrochloride (Solid)."

  • Hazard Checkbox: Toxic, Irritant.

• Stream: Designate for High-Temperature Incineration .

Protocol B: Stock Solutions (DMSO/Ethanol)

Use this for: High-concentration aliquots (e.g., 10 mM - 50 mM).

• Segregation: Do not mix with aqueous waste.

• Container: Transfer into a dedicated "Organic Solvent Waste" carboy (HDPE or Glass).

• Compatibility:

  • Because LY 303511 is a hydrochloride salt, it contains chloride ions.

  • Best Practice: Dispose of in the Halogenated Organic Solvent stream to prevent potential corrosion issues in non-halogenated incinerators, although small volumes (<5 mL) are often accepted in general organic waste depending on institutional policy.

• Labeling: "Halogenated Organic Waste: DMSO, LY 303511 HCl."

Protocol C: Cell Culture Media & Aqueous Waste

Use this for: Media containing µM concentrations of drug.

CRITICAL WARNING: Unlike standard cell culture waste, media containing LY 303511 cannot be bleached and flushed due to aquatic toxicity (H411).

• Collection: Collect all treated media in a dedicated "Aqueous Chemical Waste" carboy.

• Deactivation: Do not autoclave (heat may volatilize or create toxic byproducts without destroying the core structure).

• Disposal: Hand over to Environmental Health & Safety (EHS) as Aqueous Toxic Waste .

Disposal Logic Visualization

The following diagram outlines the decision-making process for segregating LY 303511 waste streams to ensure compliance and safety.

Figure 1: Decision matrix for LY 303511 waste segregation. Note the strict prohibition of drain disposal for aqueous fractions.[3]

Regulatory Compliance (RCRA & EPA)

While LY 303511 is not explicitly listed on the EPA "P-List" (Acutely Hazardous) or "U-List", it falls under the "Characteristic Hazardous Waste" definition due to toxicity.

• RCRA Classification: Unlisted Hazardous Waste.

• Generator Status: Waste containing this compound counts toward your facility's monthly hazardous waste generation totals.

• Satellite Accumulation: Containers must remain closed at all times except when adding waste. They must be located at or near the point of generation (e.g., inside the fume hood).

References

• Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Hazardous Waste Management.[4][5] Retrieved from [Link]

• Gharwan, H., & Groninger, H. (2016). Kinase Inhibitors and Monoclonal Antibodies in Oncology: Clinical Implications. Nature Reviews Clinical Oncology. (Context on handling bioactive kinase inhibitors).

• Kristensen, J., et al. (2021).[6] LY303511 modifies Kv channels and inhibits CK2. Biochemical Pharmacology. (Source for Mechanism of Action).

Sources

• 1. Pharmacokinetic characterization of CK2 inhibitor CX-4945 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Waste Training Supplement | Department of Chemistry | University of Washington [chem.washington.edu]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. bdlaw.com [bdlaw.com]
• 5. regulations.gov [regulations.gov]
• 6. Mechanistic Basis for In Vivo Therapeutic Efficacy of CK2 Inhibitor CX-4945 in Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]